Tetrabutylammonium Tetrafluoroborate

• CAS: 429-42-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Tetrabutylammonium Tetrafluoroborate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB) is a quaternary ammonium (B1175870) salt with the chemical formula (C₄H₉)₄NBF₄. It is a versatile and widely utilized compound in various fields of chemical research and industry, primarily owing to its unique combination of properties, including high solubility in organic solvents, a wide electrochemical window, and good thermal stability. This technical guide provides a comprehensive overview of the core physicochemical properties of TBATFB, detailed experimental protocols for their determination, and an exploration of its key applications.

Physicochemical Properties

Tetrabutylammonium tetrafluoroborate is a white to off-white crystalline powder.[1] Its fundamental properties are summarized in the tables below.

General Properties

Property	Value	Reference
Chemical Formula	C₁₆H₃₆BF₄N	[2]
Molecular Weight	329.27 g/mol
Appearance	White to off-white crystalline powder	[1]
CAS Number	429-42-5	[2]

Thermal Properties

Property	Value	Reference
Melting Point	155-161 °C
Boiling Point	Not applicable (decomposes)
Thermal Decomposition	Decomposes to form tributylamine, hydrogen fluoride (B91410) (HF), and boron trifluoride (BF₃).	[3]

Solubility

Solvent	Solubility	Reference
Methanol	0.1 g/mL (clear, colorless solution)	[4]
Acetonitrile	0.1 g/mL (clear, colorless solution)	[4]
Acetone	Soluble	[5]
Ethyl Acetate	Soluble	[5]
Trichloromethane	Soluble	[5]
Water	Slightly soluble	[5]
Ether	Insoluble	[5]
Dimethyl Sulfoxide (DMSO)	Soluble
N,N-Dimethylformamide (DMF)	Soluble

Electrochemical Properties

Solvent	Limiting Molar Conductivity (Λ₀) / S cm² mol⁻¹	Reference
Nitromethane	105.45	[3]
N-Methylformamide	47.78	[3]
Formamide	27.25	[3]

Spectroscopic Data

Technique	Data
Infrared (IR) Spectroscopy	Characteristic peaks corresponding to the B-F and C-N stretching vibrations.
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H and ¹³C NMR spectra are consistent with the tetrabutylammonium cation structure.

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of tetrabutylammonium tetrafluoroborate are outlined below.

Synthesis of Tetrabutylammonium Tetrafluoroborate

Principle: This method is based on the neutralization reaction between a quaternary ammonium hydroxide (B78521) and tetrafluoroboric acid.

Materials:

• Tetrabutylammonium hydroxide (40% aqueous solution)

• Tetrafluoroboric acid (30% aqueous solution)

• Distilled water

• Beaker

• Stirring plate and stir bar

• Rotary evaporator

• Vacuum oven

Procedure:

• In a beaker, combine a stoichiometric amount of a 40% aqueous solution of tetrabutylammonium hydroxide with a 30% aqueous solution of tetrafluoroboric acid while stirring.[6]

• Continue stirring the mixture at room temperature for 1-2 hours to ensure the reaction goes to completion.

• Remove the water from the resulting solution using a rotary evaporator under reduced pressure.

• Dry the resulting solid product in a vacuum oven at 80°C to a constant weight to remove any residual moisture.[6]

• The final product is a white to off-white crystalline powder.

Purification: The synthesized tetrabutylammonium tetrafluoroborate can be further purified by recrystallization from water, aqueous ethanol, or ethyl acetate.[6]

Determination of Melting Point

Principle: The melting point is determined by heating a small sample of the substance and observing the temperature range over which it transitions from a solid to a liquid.

Materials:

• Tetrabutylammonium tetrafluoroborate sample

• Capillary tubes

• Melting point apparatus

• Mortar and pestle (if the sample is not a fine powder)

Procedure:

• Ensure the tetrabutylammonium tetrafluoroborate sample is a fine, dry powder. If necessary, grind the crystals in a mortar and pestle.

• Pack a small amount of the powder into a capillary tube to a height of 2-3 mm.

• Place the capillary tube into the heating block of the melting point apparatus.

• Heat the sample rapidly to a temperature approximately 15-20°C below the expected melting point.

• Decrease the heating rate to 1-2°C per minute.

• Record the temperature at which the first drop of liquid appears (the onset of melting) and the temperature at which the entire sample becomes a clear liquid (the completion of melting). This range is the melting point of the sample.

Determination of Solubility

Principle: The solubility of a substance in a particular solvent is determined by adding a known amount of the solute to a known volume of the solvent until no more solute dissolves, creating a saturated solution.

Materials:

• Tetrabutylammonium tetrafluoroborate

• Selected solvent (e.g., methanol, acetonitrile)

• Volumetric flask

• Analytical balance

• Magnetic stirrer and stir bar

• Temperature-controlled water bath

Procedure:

• Prepare a saturated solution by adding an excess amount of tetrabutylammonium tetrafluoroborate to a known volume of the solvent in a volumetric flask.

• Place the flask in a temperature-controlled water bath set to a specific temperature (e.g., 25°C) and stir the solution for several hours to ensure equilibrium is reached.

• Allow the undissolved solid to settle.

• Carefully withdraw a known volume of the clear supernatant.

• Evaporate the solvent from the withdrawn sample to dryness.

• Weigh the remaining solid residue.

• Calculate the solubility in g/100 mL of the solvent.

Determination of Molar Conductivity

Principle: The molar conductivity of an electrolyte solution is a measure of its ability to conduct an electric current. It is determined by measuring the conductivity of solutions of known concentrations.

Materials:

• Tetrabutylammonium tetrafluoroborate

• High-purity solvent (e.g., acetonitrile)

• Conductivity meter with a calibrated conductivity cell

• Volumetric flasks and pipettes

• Analytical balance

• Thermostated water bath

Procedure:

• Prepare a stock solution of tetrabutylammonium tetrafluoroborate of a known concentration in the chosen solvent.

• Prepare a series of dilutions from the stock solution with known concentrations.

• Calibrate the conductivity meter using standard solutions.

• Rinse the conductivity cell with the solvent and then with the solution to be measured.

• Immerse the conductivity cell in the sample solution, ensuring the electrodes are fully covered.

• Allow the temperature of the solution to equilibrate in a thermostated water bath (e.g., at 298.15 K).[3]

• Record the conductivity reading from the meter.

• Repeat the measurement for each of the prepared solutions.

• Calculate the molar conductivity (Λ) for each concentration (C) using the formula: Λ = 1000κ/C, where κ is the specific conductivity.

• To determine the limiting molar conductivity (Λ₀), plot molar conductivity (Λ) against the square root of the concentration (√C) and extrapolate the linear portion of the graph to zero concentration.[7]

Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This analysis provides information about the thermal stability and decomposition of the material.

Materials:

• Tetrabutylammonium tetrafluoroborate sample

• Thermogravimetric analyzer (TGA)

• Inert gas supply (e.g., nitrogen)

Procedure:

• Calibrate the TGA instrument for temperature and mass.

• Place a small, accurately weighed amount of the tetrabutylammonium tetrafluoroborate sample (typically 5-10 mg) into the TGA sample pan.

• Place the pan in the TGA furnace.

• Purge the furnace with an inert gas, such as nitrogen, to provide an inert atmosphere.

• Heat the sample at a constant rate (e.g., 10°C/min) over a specified temperature range.

• Record the mass of the sample as a function of temperature.

• The resulting TGA curve will show the temperature at which decomposition begins and the mass loss associated with the decomposition process.

Applications and Signaling Pathways

Tetrabutylammonium tetrafluoroborate's unique properties make it an indispensable tool in several scientific and industrial applications.

Supporting Electrolyte in Electrochemistry

Due to its high solubility in a wide range of organic solvents, wide electrochemical window, and good ionic conductivity, TBATFB is extensively used as a supporting electrolyte in electrochemical studies, such as cyclic voltammetry.[8] It provides a medium for ion transport, allowing for the study of the redox behavior of electroactive species without itself being oxidized or reduced within the potential range of interest.

Caption: Workflow for a cyclic voltammetry experiment using TBATFB.

Phase Transfer Catalyst

TBATFB can act as a phase transfer catalyst, facilitating reactions between reactants that are in different immiscible phases (e.g., an aqueous phase and an organic phase). The tetrabutylammonium cation can transport an anionic reactant from the aqueous phase to the organic phase, where the reaction can proceed.

Conclusion

Tetrabutylammonium tetrafluoroborate is a quaternary ammonium salt with a well-characterized set of physicochemical properties that make it highly valuable in both research and industrial settings. Its high solubility in organic solvents, wide electrochemical window, and thermal stability are key attributes that underpin its widespread use as a supporting electrolyte in electrochemistry and as a phase transfer catalyst. The detailed experimental protocols provided in this guide offer a practical framework for the accurate determination of its core properties, ensuring reliable and reproducible results for scientists and researchers.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Tetrabutylammonium tetrafluoroborate for electrochemical analysis, = 99.0 429-42-5 [sigmaaldrich.com]
• 5. koyonchem.com [koyonchem.com]
• 6. Tetrabutylammonium tetrafluoroborate | 429-42-5 [chemicalbook.com]
• 7. How can you determine limiting molar conductivity for strong electrol - askIITians [askiitians.com]
• 8. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Synthesis and Purification of Tetrabutylammonium Tetrafluoroborate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB), a versatile quaternary ammonium (B1175870) salt widely utilized as a phase-transfer catalyst and supporting electrolyte in various chemical and electrochemical applications. This document details established synthesis methodologies, purification protocols, and analytical techniques for characterization and purity assessment.

Synthesis of Tetrabutylammonium Tetrafluoroborate

Tetrabutylammonium tetrafluoroborate can be synthesized through several routes, with the most common being a neutralization reaction and anion exchange.

Synthesis via Neutralization Reaction

This method involves the acid-base reaction between tetrabutylammonium hydroxide (B78521) (TBAOH) and tetrafluoroboric acid (HBF₄).[1]

Experimental Protocol:

• Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer and an addition funnel.

• Reactant Preparation: Prepare a 40% aqueous solution of tetrabutylammonium hydroxide and a 30-48% aqueous solution of tetrafluoroboric acid.[1][2]

• Reaction: To the stirred solution of tetrabutylammonium hydroxide in the flask, add the tetrafluoroboric acid solution dropwise from the addition funnel. The reaction is exothermic, so maintain the temperature of the reaction mixture by using an ice bath.

• Neutralization: Monitor the pH of the solution. Continue adding the acid until the solution is neutral (pH ~7).

• Work-up:

  • Concentrate the resulting solution under reduced pressure using a rotary evaporator to remove water.

  • The crude TBATFB will precipitate as a white solid.

  • Collect the solid by vacuum filtration and wash with a small amount of cold deionized water.

  • Dry the crude product in a vacuum oven.

Synthesis via Anion Exchange

This method involves the exchange of the anion of a tetrabutylammonium salt, typically a halide like tetrabutylammonium bromide (TBAB), with the tetrafluoroborate anion. This can be achieved through a salt metathesis reaction or by using an anion exchange resin.

Experimental Protocol (Salt Metathesis):

• Reactant Preparation: Dissolve tetrabutylammonium bromide and a tetrafluoroborate salt (e.g., sodium tetrafluoroborate or potassium tetrafluoroborate) in a suitable solvent.

• Reaction: Mix the two solutions with stirring. The less soluble inorganic bromide salt will precipitate out of the solution.

• Filtration: Remove the precipitated inorganic bromide by filtration.

• Isolation: Concentrate the filtrate under reduced pressure to crystallize the crude TBATFB.

• Purification: Further purify the crude product by recrystallization.

Purification of Tetrabutylammonium Tetrafluoroborate

High purity is often required for electrochemical applications, making purification a critical step. Recrystallization is the most common method for purifying crude TBATFB.

Recrystallization from Ethanol (B145695)/Water

Experimental Protocol:

• Dissolution: Dissolve the crude TBATFB in a minimal amount of a hot 1:2 mixture of ethanol and water.

• Cooling: Allow the solution to cool slowly to room temperature to form crystals. For further crystallization, the flask can be placed in an ice bath.

• Filtration: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold ethanol/water mixture.

• Drying: Dry the crystals in a vacuum oven at 80 °C overnight to remove residual solvent and water.

Recrystallization from Ethyl Acetate/Pentane (B18724)

Experimental Protocol:

• Dissolution: Dissolve the crude TBATFB in a minimum amount of hot ethyl acetate.

• Precipitation: While stirring, slowly add pentane to the solution until it becomes cloudy, indicating the onset of precipitation.

• Crystallization: Allow the mixture to cool to room temperature, and then in an ice bath to complete crystallization.

• Filtration: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold pentane.

• Drying: Dry the purified product under vacuum.

Recrystallization from Acetonitrile

Experimental Protocol:

• Dissolution: Dissolve the crude TBATFB in a minimal amount of hot acetonitrile.

• Cooling: Allow the solution to cool slowly to room temperature to induce crystallization.

• Filtration: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold acetonitrile.

• Drying: Dry the crystals under vacuum.

Data Presentation

Physicochemical Properties of Tetrabutylammonium Tetrafluoroborate

Property	Value	Reference
CAS Number	429-42-5
Molecular Formula	C₁₆H₃₆BF₄N	[1][3]
Molecular Weight	329.27 g/mol
Appearance	White to off-white crystalline powder	[1]
Melting Point	155-161 °C
Solubility	Soluble in methanol, acetonitrile, and hot water.

Summary of Synthesis and Purity Data

Synthesis Method	Purification Method	Typical Yield	Purity	Reference
Neutralization	Recrystallization (Ethanol/Water)	>85% (for similar salts)	≥99.0%	[2]
Anion Exchange	Recrystallization	Good to excellent	High
Commercial	Not specified	Not applicable	>98.0% to ≥99.0%	[1][3]

Mandatory Visualizations

Caption: Workflow for the synthesis of TBATFB via neutralization.

Caption: Workflow for the synthesis of TBATFB via anion exchange.

Caption: General workflow for the purification of TBATFB by recrystallization.

Characterization and Purity Analysis

The purity of the synthesized TBATFB can be assessed using various analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can confirm the structure of the tetrabutylammonium cation and help identify any organic impurities.[4][5]

• Melting Point Analysis: A sharp melting point range close to the literature value (155-161 °C) is indicative of high purity.

• Ion Chromatography: This technique can be used for the quantitative determination of the tetrafluoroborate anion and to detect any halide impurities.[6][7]

• High-Performance Liquid Chromatography (HPLC): HPLC can also be employed for the determination of tetrafluoroborate.[6][8]

Safety Information

Tetrabutylammonium tetrafluoroborate should be handled with appropriate safety precautions. It is harmful if swallowed and can cause skin and eye irritation. It is advisable to wear personal protective equipment, including gloves and safety glasses, when handling this compound. Store in a cool, dry place under an inert atmosphere as it can be hygroscopic.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. scbt.com [scbt.com]
• 4. rsc.org [rsc.org]
• 5. Tetrabutylammonium tetrafluoroborate(429-42-5) 13C NMR [m.chemicalbook.com]
• 6. Fast determination of tetrafluoroborate by high-performance liquid chromatography using a monolithic column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of tetrafluoroborate in wastewaters by ion chromatography after ion pair liquid-liquid dispersive microextraction [amecj.com]
• 8. Rapid and simultaneous determination of tetrafluoroborate, thiocyanate and hexafluorophosphate by high-performance liquid chromatography using a monolithic column and direct conductivity detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Tetrabutylammonium Tetrafluoroborate: A Comprehensive Technical Guide to its Solubility in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB) in a variety of common organic solvents. This information is critical for researchers and professionals in drug development and various chemical synthesis fields where TBATFB is utilized as an electrolyte, phase-transfer catalyst, or ionic liquid. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data

The solubility of tetrabutylammonium tetrafluoroborate is a key parameter for its application in various chemical processes. The following table summarizes the available quantitative and qualitative solubility data in several common organic solvents.

Solvent	Chemical Formula	Solubility ( g/100 mL)	Temperature (°C)	Observations
Methanol	CH₃OH	10[1]	Not Specified	Clear, colorless solution[1]
Ethanol	C₂H₅OH	10[2][3]	Not Specified	Soluble[3]
Acetonitrile	CH₃CN	10[4]	Not Specified	Clear, colorless solution[4]
Acetone	C₃H₆O	Soluble[5][6]	Not Specified	-
Dichloromethane	CH₂Cl₂	Soluble[6]	Not Specified	-
Dimethylformamide (DMF)	C₃H₇NO	Soluble[6]	Not Specified	-
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Soluble[6][7]	Not Specified	-
Ethyl Acetate	C₄H₈O₂	Soluble[5]	Not Specified	-
Tetrahydrofuran (THF)	C₄H₈O	-	Not Specified	Used as a solvent for related salts[8]
Trichloromethane	CHCl₃	Soluble[5]	Not Specified	-
Water	H₂O	Slightly Soluble[5][9]	Not Specified	-

Experimental Protocol: Determination of Solubility via Isothermal Gravimetric Method

The following protocol provides a detailed methodology for the accurate determination of the solubility of tetrabutylammonium tetrafluoroborate in an organic solvent using the isothermal gravimetric method. This method is based on the principle of achieving equilibrium between the solid solute and its saturated solution at a constant temperature, followed by the gravimetric determination of the solute concentration in a known amount of the saturated solution.

2.1. Materials and Equipment

• Tetrabutylammonium tetrafluoroborate (high purity)

• Anhydrous organic solvent of interest

• Analytical balance (readable to ±0.0001 g)

• Thermostatic shaker bath or magnetic stirrer with a temperature-controlled plate

• Vials or flasks with airtight seals

• Syringe filters (solvent-compatible, e.g., PTFE, with a pore size of 0.22 µm)

• Syringes

• Pre-weighed, dry weighing bottles

• Drying oven

• Desiccator

2.2. Experimental Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of tetrabutylammonium tetrafluoroborate to a vial or flask containing a known volume of the organic solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the container tightly to prevent solvent evaporation.

  • Place the container in a thermostatic shaker bath or on a temperature-controlled magnetic stirrer set to the desired temperature.

  • Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation. The equilibration time should be determined empirically to ensure that the concentration of the dissolved solid reaches a constant value.

• Sample Withdrawal and Filtration:

  • Once equilibrium is reached, stop the agitation and allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a syringe.

  • Attach a syringe filter to the syringe and filter the solution directly into a pre-weighed, dry weighing bottle. This step is critical to remove any undissolved microcrystals.

• Gravimetric Analysis:

  • Immediately seal the weighing bottle to prevent solvent evaporation and record the total weight of the bottle and the saturated solution.

  • Place the unsealed weighing bottle in a drying oven at a temperature sufficient to evaporate the solvent without decomposing the tetrabutylammonium tetrafluoroborate (e.g., 60-80 °C). The drying should be performed under a vacuum or in a well-ventilated oven.

  • Periodically remove the weighing bottle from the oven, cool it in a desiccator, and weigh it. Repeat this process until a constant weight is achieved, indicating that all the solvent has evaporated.

• Data Calculation:

  • Calculate the mass of the saturated solution by subtracting the weight of the empty weighing bottle from the total weight of the bottle and solution.

  • Calculate the mass of the dissolved tetrabutylammonium tetrafluoroborate by subtracting the weight of the empty weighing bottle from the final, constant weight of the bottle and the dried solid.

  • The solubility can then be expressed in various units, such as grams of solute per 100 grams of solvent or grams of solute per 100 mL of solvent.

Visualizing the Experimental Workflow

The following diagram, generated using the DOT language for Graphviz, illustrates the key steps in the experimental determination of solubility.

References

• 1. 99%, powder | Sigma-Aldrich [sigmaaldrich.com]
• 2. Tetra-n-butylammonium tetrafluoroborate, 99% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. Tetrabutylammonium tetrafluoroborate, 98% | Fisher Scientific [fishersci.ca]
• 4. 四丁基四氟硼酸铵 for electrochemical analysis, ≥99.0% | Sigma-Aldrich [sigmaaldrich.com]
• 5. koyonchem.com [koyonchem.com]
• 6. pharm.sinocurechem.com [pharm.sinocurechem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. guidechem.com [guidechem.com]

electrochemical window of tetrabutylammonium tetrafluoroborate in acetonitrile

An In-depth Technical Guide to the Electrochemical Window of Tetrabutylammonium (B224687) Tetrafluoroborate (B81430) in Acetonitrile (B52724)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electrochemical window of tetrabutylammonium tetrafluoroborate (TBATFB) in acetonitrile (ACN), a widely used electrolyte system in non-aqueous electrochemistry. Understanding the operational limits of this electrolyte is crucial for designing and interpreting electrochemical experiments, particularly in the fields of materials science, organic synthesis, and drug development.

Core Concepts: The Electrochemical Window

The electrochemical window, or potential window, of an electrolyte solution refers to the range of electrode potentials within which the electrolyte itself is not significantly oxidized or reduced. This window defines the accessible potential range for studying the electrochemical behavior of an analyte of interest without interference from the solvent or supporting electrolyte. The anodic (positive) and cathodic (negative) limits of this window are determined by the potentials at which the solvent or the electrolyte ions begin to undergo electrochemical breakdown.

For the tetrabutylammonium tetrafluoroborate in acetonitrile system, the electrochemical stability is influenced by several factors, including the purity of the solvent and electrolyte, the working electrode material, and the presence of trace amounts of water or oxygen.[1]

Quantitative Data Summary

The precise electrochemical window of TBATFB in ACN can vary depending on the experimental conditions. The following table summarizes representative data extracted from various studies. It is important to note that these values are often reported as the stable potential range observed during specific experiments rather than a formal determination of the electrolyte's absolute limits.

Concentration (in ACN)	Working Electrode	Reference Electrode	Counter Electrode	Anodic Limit (V)	Cathodic Limit (V)	Total Window (V)	Source/Notes
0.1 M	Glassy Carbon (GC)	Ag/Ag+	Platinum wire	Not specified	Not specified	Wide	Commonly used for cyclic voltammetry of various compounds.[2]
0.1 M	Platinum (Pt)	Saturated Calomel (SCE)	Platinum wire	~+2.0	Not specified	>2.0	Anodic breakdown can involve the BF4- anion acting as a fluorinating agent.[3]
0.1 M	Gold (Au)	Not specified	Not specified	Not specified	-3.5	Not specified	A weak cathodic electrochemiluminescence was observed at this potential.[4]
0.2 M	Glassy Carbon (GC)	Not specified	Not specified	Not specified	Not specified	Wide	Used in a study of ferrocene (B1249389) electrochemistry.[5]

Note: The lack of specific, consistent values in the literature highlights the importance of determining the electrochemical window under the precise conditions of your experiment. For comparison, a 0.1 M solution of tetrabutylammonium hexafluorophosphate (B91526) (TBAPF6) in acetonitrile has a reported potential window between -2.7 V and +3.0 V vs. SCE on a platinum electrode.[1]

Electrochemical Breakdown Mechanisms

Understanding the reactions that limit the electrochemical window is critical for interpreting experimental results.

• Anodic Limit (Oxidation): At sufficiently positive potentials, both the acetonitrile solvent and the tetrafluoroborate anion can be oxidized. On a platinum electrode, the anodic breakdown of the TBATFB/ACN system can lead to the formation of an adduct, CH3CNBF3.[3] The BF4- anion itself can also participate in the reaction, acting as a fluorinating agent at potentials around +2.0 V.[3]

• Cathodic Limit (Reduction): The cathodic limit is typically determined by the reduction of the tetrabutylammonium cation or the acetonitrile solvent. In the absence of water, the reduction of acetonitrile on a platinum electrode can lead to the formation of the anion of 3-aminocrotonitrile.[3] The presence of trace water can significantly alter the cathodic breakdown, leading to the formation of the anion of acetamide (B32628) at less negative potentials.[3]

Experimental Protocol for Determining the Electrochemical Window

The following is a generalized protocol for determining the electrochemical window of TBATFB in ACN using cyclic voltammetry.

4.1. Materials and Reagents:

• Tetrabutylammonium tetrafluoroborate (TBATFB), electrochemical grade, dried under vacuum.

• Acetonitrile (ACN), anhydrous or HPLC grade, stored over molecular sieves.

• Working Electrode (e.g., Glassy Carbon, Platinum, or Gold disk electrode).

• Reference Electrode (e.g., Ag/Ag+ or Saturated Calomel Electrode - SCE, with a salt bridge to prevent water contamination).

• Counter Electrode (e.g., Platinum wire or graphite (B72142) rod).

• Electrochemical cell.

• Potentiostat.

• Inert gas (Argon or Nitrogen) for deaeration.

4.2. Procedure:

• Electrolyte Preparation: Prepare a solution of the desired concentration of TBATFB (e.g., 0.1 M) in anhydrous acetonitrile in a glovebox or under an inert atmosphere to minimize water and oxygen contamination.

• Electrode Polishing: Polish the working electrode to a mirror finish using appropriate alumina (B75360) or diamond slurries, followed by rinsing with the solvent and drying.

• Cell Assembly: Assemble the three-electrode cell with the prepared electrolyte solution. Ensure the reference electrode is properly positioned and that the counter electrode has a significantly larger surface area than the working electrode.

• Deaeration: Purge the electrolyte solution with an inert gas (Ar or N2) for at least 15-20 minutes to remove dissolved oxygen. Maintain a blanket of the inert gas over the solution throughout the experiment.

• Cyclic Voltammetry:

  • Perform a cyclic voltammetry scan over a wide potential range (e.g., -3.5 V to +3.5 V). The initial and final potentials should be the same, and the initial scan direction should be chosen based on the expected stability.

  • Use a typical scan rate of 100 mV/s.

  • Record the current response as a function of the applied potential.

• Data Analysis:

  • The electrochemical window is defined by the potential range where no significant increase in current is observed.

  • The anodic and cathodic limits are typically defined as the potentials at which the current density reaches a certain threshold (e.g., 0.1 mA/cm² or 1 mA/cm²).

  • Plot the cyclic voltammogram and clearly mark the potential limits.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the electrochemical window.

Caption: Workflow for determining the electrochemical window.

Conclusion

The is a critical parameter for any electrochemical study utilizing this system. While a precise, universally applicable value cannot be stated, this guide provides the necessary theoretical background, a summary of available data, and a detailed experimental protocol to enable researchers to confidently determine the operational limits for their specific applications. Careful attention to experimental conditions, particularly the purity of reagents and the exclusion of water and oxygen, is paramount to obtaining a wide and reproducible electrochemical window.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Thermal Decomposition of Tetrabutylammonium Tetrafluoroborate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB) is a widely utilized quaternary ammonium (B1175870) salt, serving as a phase transfer catalyst and supporting electrolyte in various chemical and electrochemical applications. A thorough understanding of its thermal stability and decomposition pathways is critical for ensuring its safe and effective use, particularly in applications requiring elevated temperatures. This technical guide provides an in-depth analysis of the thermal decomposition of TBATFB, consolidating key quantitative data, detailing experimental protocols for thermal analysis, and elucidating the proposed decomposition mechanism.

Thermal Properties and Decomposition Data

The thermal stability of tetrabutylammonium tetrafluoroborate has been investigated using thermogravimetric analysis (TGA) and differential thermal analysis (DTA). The key quantitative data regarding its thermal decomposition are summarized in the tables below.

Table 1: Physical and Thermal Properties of Tetrabutylammonium Tetrafluoroborate

Property	Value	Reference
Molecular Formula	C₁₆H₃₆BF₄N	[1][2]
Molecular Weight	329.27 g/mol	[2]
Melting Point	155-161 °C
Onset of Decomposition (Tonset)	~350 °C	Estimated from[3]

Table 2: Kinetic Parameters of Thermal Decomposition

Parameter	Value	Analytical Method	Reference
Activation Energy (Eₐ)	235.4 kJ/mol	Coats-Redfern	[4]

Experimental Protocols for Thermal Analysis

The following section outlines a detailed methodology for the thermogravimetric analysis of tetrabutylammonium tetrafluoroborate, based on established protocols for ionic liquids.

Instrumentation

A calibrated thermogravimetric analyzer (TGA) coupled with a differential thermal analyzer (DTA) is required. Common systems include those manufactured by DuPont, PerkinElmer, or TA Instruments[5][6]. For evolved gas analysis, a mass spectrometer (MS) can be coupled to the TGA outlet.

Sample Preparation

• Drying: Prior to analysis, the tetrabutylammonium tetrafluoroborate sample should be dried under vacuum at 80 °C for at least 24 hours to remove any residual water or volatile impurities[7][8]. The water content should be verified to be below 220 ppm using Karl Fischer titration[8].

• Sample Mass: Accurately weigh a sample of 4-8 mg into a clean, tared TGA pan[9]. Platinum or ceramic pans are recommended[9].

TGA/DTA Analysis Protocol

• Atmosphere: The analysis should be conducted under an inert atmosphere to prevent oxidation. High-purity nitrogen or helium at a constant flow rate of 20-40 mL/min is typically used[6][9].

• Temperature Program:

  • Equilibrate the sample at a low temperature (e.g., 30 °C).

  • Heat the sample at a constant ramp rate of 10 °C/min to a final temperature of at least 600 °C to ensure complete decomposition[9].

• Data Acquisition: Continuously record the sample mass (TGA) and the temperature difference between the sample and a reference (DTA) as a function of temperature.

Data Analysis

• Onset Temperature (Tonset): Determine the onset of decomposition from the TGA curve as the temperature at which a significant mass loss begins. This is often calculated as the intersection of the baseline tangent with the tangent of the decomposition curve[8].

• Derivative Thermogravimetry (DTG): Calculate the first derivative of the TGA curve to identify the temperature of the maximum rate of mass loss (Tpeak).

• Kinetic Analysis: The activation energy of decomposition can be calculated from the TGA data using methods such as the Coats-Redfern equation[5].

Decomposition Pathway and Mechanism

The thermal decomposition of tetrabutylammonium tetrafluoroborate is a complex process that results in the formation of several products. The primary decomposition products have been identified as tributylamine (B1682462) ((C₄H₉)₃N), hydrogen fluoride (B91410) (HF), and boron trifluoride (BF₃)[5].

The proposed decomposition pathway is initiated by a Hofmann elimination reaction, a characteristic degradation pathway for quaternary ammonium salts[10][11][12][13]. This is followed by subsequent reactions of the intermediates to yield the final products.

Proposed thermal decomposition pathway of TBATFB.

The initial step involves the abstraction of a β-hydrogen from one of the butyl groups of the tetrabutylammonium cation by the tetrafluoroborate anion, which acts as a base at elevated temperatures. This concerted E2 elimination reaction results in the formation of tributylamine, 1-butene, and tetrafluoroboric acid (HBF₄). The thermally unstable tetrafluoroboric acid then decomposes to yield hydrogen fluoride and boron trifluoride.

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for the thermal analysis of tetrabutylammonium tetrafluoroborate.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Tetrabutylammonium tetrafluoroborate [webbook.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. joac.info [joac.info]
• 5. researchgate.net [researchgate.net]
• 6. ajer.org [ajer.org]
• 7. Tetrabutylammonium tetrafluoroborate | 429-42-5 [chemicalbook.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C3CP53648C [pubs.rsc.org]
• 10. grokipedia.com [grokipedia.com]
• 11. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 12. Hofmann Elimination Reaction | Definition, Mechanism & Applications [allen.in]
• 13. aakash.ac.in [aakash.ac.in]

An In-Depth Technical Guide to Tetrabutylammonium Tetrafluoroborate for Researchers and Drug Development Professionals

An authoritative overview of the physicochemical properties, synthesis, and applications of Tetrabutylammonium (B224687) Tetrafluoroborate (B81430) (TBATFB), with a focus on its role in electrochemical analysis and organic synthesis.

Tetrabutylammonium tetrafluoroborate, a quaternary ammonium (B1175870) salt, is a versatile and widely utilized compound in both academic research and industrial applications. Its unique properties, including high solubility in organic solvents and its role as a phase-transfer catalyst and supporting electrolyte, make it an invaluable tool for chemists and material scientists. This guide provides a comprehensive overview of its core characteristics, experimental applications, and the fundamental mechanisms through which it facilitates chemical transformations.

Core Properties and Molecular Structure

Tetrabutylammonium tetrafluoroborate is an organic salt with the chemical formula C16H36BF4N.[1][2] It consists of a central nitrogen atom bonded to four butyl groups, forming a bulky, non-coordinating tetrabutylammonium cation, and a tetrafluoroborate anion. This structure is key to its efficacy as a phase-transfer catalyst and electrolyte.

CAS Number: 429-42-5[1][2][3][4][5][6]

Molecular Structure:

The molecular structure consists of a tetrabutylammonium cation and a tetrafluoroborate anion. The cation's four long alkyl chains render it lipophilic, enabling it to dissolve in nonpolar organic solvents, while the overall salt remains ionic.

Physicochemical Data

A summary of the key physicochemical properties of tetrabutylammonium tetrafluoroborate is presented in the table below for easy reference and comparison.

Property	Value	References
Molecular Formula	C16H36BF4N	[1][2][3]
Molecular Weight	329.27 g/mol	[1][5]
Melting Point	155-161 °C	[5]
Appearance	White to off-white crystalline powder	[3]
Solubility	Soluble in methanol	[7]
IUPAC Name	tetrabutylazanium;tetrafluoroborate	[3][4]
InChI Key	NNZZSJSQYOFZAM-UHFFFAOYSA-N	[3][4]
Canonical SMILES	CCCC--INVALID-LINK--(CCCC)CCCC.--INVALID-LINK--(F)(F)F	[3][4]

Key Applications in Research and Development

Tetrabutylammonium tetrafluoroborate's primary applications stem from its ability to act as a phase-transfer catalyst and a supporting electrolyte in non-aqueous electrochemistry.

As a phase-transfer catalyst (PTC) , it facilitates reactions between reactants located in different immiscible phases (e.g., an aqueous phase and an organic phase).[8] The tetrabutylammonium cation encapsulates an anionic reactant from the aqueous phase, transporting it into the organic phase where it can react with an organic substrate. This is particularly useful in organic synthesis, including the synthesis of pharmaceutical intermediates.[8]

In electrochemistry , it is widely used as a supporting electrolyte .[8] Its ions are electrochemically stable over a wide potential range and provide the necessary conductivity for the solution, allowing for the study of the redox properties of other substances without interference.[8] This is crucial in techniques like cyclic voltammetry for the determination of oxidation and reduction potentials of various compounds.[5]

Experimental Protocols

General Protocol for Cyclic Voltammetry Using Tetrabutylammonium Tetrafluoroborate as a Supporting Electrolyte

Cyclic voltammetry (CV) is a potentiodynamic electrochemical measurement technique used to study the electrochemical properties of an analyte in solution. Tetrabutylammonium tetrafluoroborate is an ideal supporting electrolyte for CV in non-aqueous solvents due to its wide electrochemical window and good solubility.

Objective: To determine the redox potentials of an analyte in a non-aqueous solvent.

Materials:

• Working Electrode (e.g., Glassy Carbon Electrode, Platinum Electrode)

• Reference Electrode (e.g., Ag/AgCl, Saturated Calomel Electrode)

• Counter Electrode (e.g., Platinum wire)

• Electrochemical cell

• Potentiostat

• Analyte of interest

• Anhydrous, high-purity non-aqueous solvent (e.g., acetonitrile, dichloromethane)

• Tetrabutylammonium tetrafluoroborate (supporting electrolyte)

• Inert gas (e.g., Argon or Nitrogen)

Procedure:

• Preparation of the Electrolyte Solution: Prepare a 0.1 M solution of tetrabutylammonium tetrafluoroborate in the chosen non-aqueous solvent. Ensure the solvent is of high purity and anhydrous to avoid interference from water.

• Preparation of the Analyte Solution: Dissolve the analyte of interest in the electrolyte solution to a final concentration typically in the range of 1-10 mM.

• Cell Assembly: Assemble the three-electrode electrochemical cell. The working electrode is the surface at which the electron transfer reaction of the analyte is studied. The reference electrode provides a stable potential against which the working electrode's potential is measured. The counter electrode completes the electrical circuit.

• Deoxygenation: Purge the analyte solution with an inert gas (argon or nitrogen) for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements. Maintain an inert atmosphere over the solution throughout the experiment.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the parameters on the potentiostat software, including the initial potential, final potential, vertex potential, and scan rate. The potential window should be chosen to encompass the expected redox events of the analyte.

  • Initiate the potential sweep. The potential is swept linearly from the initial potential to the vertex potential and then back to the final potential, forming a triangular waveform.

  • Record the resulting current as a function of the applied potential. The output is a cyclic voltammogram.

• Data Analysis: Analyze the cyclic voltammogram to determine the peak potentials (anodic and cathodic), which provide information about the redox potentials of the analyte.

Visualizing the Mechanism of Phase-Transfer Catalysis

The following diagram illustrates the logical workflow of phase-transfer catalysis, where the tetrabutylammonium cation (Q+) facilitates the transfer of an anion (A-) from an aqueous phase to an organic phase to react with an organic substrate (RX).

Caption: Mechanism of Phase-Transfer Catalysis.

References

• 1. Phase transfer catalysis | PPTX [slideshare.net]
• 2. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 3. rsc.org [rsc.org]
• 4. littleflowercollege.edu.in [littleflowercollege.edu.in]
• 5. dalalinstitute.com [dalalinstitute.com]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Tetrabutylammonium Tetrafluoroborate: A Comprehensive Technical Guide to its Applications

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB) is a quaternary ammonium (B1175870) salt that has found widespread utility across various scientific disciplines. Its unique combination of properties, including its solubility in a range of organic solvents, electrochemical stability, and ability to facilitate reactions between immiscible phases, makes it an indispensable tool in both academic research and industrial processes. This technical guide provides an in-depth review of the core applications of TBATFB, presenting quantitative data, detailed experimental protocols, and visual representations of key processes to support researchers and professionals in chemistry, materials science, and drug development.

Supporting Electrolyte in Electrochemistry

Tetrabutylammonium tetrafluoroborate is extensively used as a supporting electrolyte in non-aqueous electrochemistry. Its large ionic radius and wide electrochemical window make it an ideal candidate for providing conductivity to organic solutions without interfering with the electrochemical reactions of interest.

Cyclic Voltammetry

In cyclic voltammetry (CV), TBATFB is a common choice for maintaining solution conductivity, allowing for the accurate measurement of the redox potentials of analytes.

Quantitative Data: Electrochemical Properties of TBATFB

Property	Value	Solvent	Reference
Electrochemical Window	~3.5 V to -3.0 V vs. Ag/AgCl	Acetonitrile	[1]
Limiting Molar Conductance (Λo)	88.2 S·cm²·mol⁻¹	Nitromethane	[2]
Association Constant (KA)	15.6 dm³·mol⁻¹	Nitromethane	[2]

Experimental Protocol: Cyclic Voltammetry of Ferrocene (B1249389) using TBATFB

This protocol describes the determination of the electrochemical behavior of ferrocene using TBATFB as the supporting electrolyte.[1][3][4][5][6]

Materials:

• Ferrocene (1 mM)

• Tetrabutylammonium tetrafluoroborate (TBATFB, 0.1 M)

• Dichloromethane (B109758) (CH₂Cl₂) or Acetonitrile (CH₃CN), anhydrous

• Working electrode (e.g., glassy carbon or platinum)

• Reference electrode (e.g., Ag/AgCl)

• Counter electrode (e.g., platinum wire)

• Voltammetric analyzer

Procedure:

• Prepare a 0.1 M solution of TBATFB in the chosen anhydrous organic solvent.

• Dissolve ferrocene in the TBATFB solution to a final concentration of 1 mM.

• Deoxygenate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 15 minutes.

• Assemble the three-electrode cell with the working, reference, and counter electrodes immersed in the solution.

• Perform the cyclic voltammetry scan over a potential range appropriate for the ferrocene/ferrocenium redox couple (e.g., -0.2 V to 0.8 V vs. Ag/AgCl).

• Record the voltammogram and determine the peak potentials.

Supercapacitors

TBATFB and its analogs are employed as electrolytes in electric double-layer capacitors (EDLCs), or supercapacitors, due to their ability to operate over a wide potential window, leading to higher energy densities.

Quantitative Data: Supercapacitor Performance with Quaternary Ammonium Tetrafluoroborate Electrolytes

Electrolyte (in Propylene Carbonate)	Specific Capacitance (F/g) at 2 A/g	Energy Density (Wh/kg)	Power Density (kW/kg)	Temperature (°C)
1 M Et₄NBF₄	~35	~28	>2	80
1 M Et₄NBF₄	~25	~15	>2	25
1 M Et₄NBF₄	~15	~8	>1	-40
1 M Et₃NHBF₄	~30	~18	>2	80
1 M Et₃NHBF₄	~35	~22	>2	25
1 M Et₃NHBF₄	~42	~25	>1.5	-40

Data for tetraethylammonium (B1195904) tetrafluoroborate (Et₄NBF₄) and triethylammonium (B8662869) tetrafluoroborate (Et₃NHBF₄) are presented as representative examples of the performance of similar quaternary ammonium tetrafluoroborate electrolytes.[7][8]

Workflow for Supercapacitor Fabrication

Caption: Workflow for the fabrication and testing of a supercapacitor using a TBATFB-based electrolyte.[9][10][11][12][13]

Phase-Transfer Catalysis

TBATFB can function as a phase-transfer catalyst (PTC), facilitating reactions between reactants located in different immiscible phases (e.g., an aqueous phase and an organic phase). The tetrabutylammonium cation is lipophilic and can transport an aqueous-phase anion into the organic phase, where it can react with an organic substrate.[2][14][15][16][17][18]

Mechanism of Phase-Transfer Catalysis in Nucleophilic Substitution

Caption: Mechanism of phase-transfer catalysis for a nucleophilic substitution reaction.

Quantitative Data: Comparison of Phase-Transfer Catalysts in Williamson Ether Synthesis

The following data for the synthesis of butyl benzoate (B1203000) from sodium benzoate and butyl bromide illustrates the catalytic activity of tetrabutylammonium bromide (TBAB), a close analog of TBATFB, in comparison to other PTCs.

Catalyst	Yield (%)
Tetrabutylammonium Bromide (TBAB)	91
Tricaprylylmethylammonium Chloride (Aliquat 336)	92
Tetraphenylphosphonium Bromide (TPPB)	98

Reaction conditions: Sodium benzoate, butyl bromide, solvent, catalyst, heat. Data is illustrative of typical PTC performance comparisons.[19]

Experimental Protocol: Williamson Ether Synthesis of 4-Ethoxytoluene using a Phase-Transfer Catalyst

This protocol is a general procedure for the Williamson ether synthesis using a phase-transfer catalyst like tetrabutylammonium bromide, which can be adapted for TBATFB.[20][21][22][23][24]

Materials:

• 4-Ethylphenol (B45693)

• Ethyl iodide

• Sodium hydroxide (B78521) (50% aqueous solution)

• Tetrabutylammonium bromide (or TBATFB)

• Dichloromethane

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-ethylphenol in dichloromethane.

• Add an equimolar amount of ethyl iodide to the solution.

• Add a catalytic amount of tetrabutylammonium bromide (e.g., 5 mol%).

• Add the 50% aqueous sodium hydroxide solution.

• Stir the biphasic mixture vigorously at room temperature for several hours or until the reaction is complete (monitor by TLC).

• Transfer the reaction mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the product by column chromatography if necessary.

Synthesis of Ionic Liquids

TBATFB can serve as a precursor for the synthesis of other ionic liquids through anion metathesis (exchange) reactions. The tetrafluoroborate anion can be replaced by other anions to generate a new ionic liquid with desired properties.

Experimental Protocol: Synthesis of 1-Butyl-3-methylimidazolium Tetrafluoroborate ([BMIM][BF₄])

Materials:

• 1-Butyl-3-methylimidazolium chloride ([BMIM][Cl])

• Sodium tetrafluoroborate (NaBF₄) or Potassium tetrafluoroborate (KBF₄)

• Water

• Dichloromethane

• Anhydrous magnesium sulfate

Procedure:

• Dissolve 1-butyl-3-methylimidazolium chloride in water in a round-bottom flask.

• Add an equimolar amount of sodium tetrafluoroborate or potassium tetrafluoroborate to the solution.

• Stir the mixture at room temperature for 2 hours. A heterogeneous mixture or two phases may form.

• Remove the water under reduced pressure.

• To the resulting residue, add dichloromethane to dissolve the ionic liquid.

• Add anhydrous magnesium sulfate to the dichloromethane solution to remove any remaining water.

• Filter the mixture to remove the drying agent and the precipitated inorganic salt (NaCl or KCl).

• Evaporate the dichloromethane under reduced pressure to yield 1-butyl-3-methylimidazolium tetrafluoroborate as a viscous liquid.

Role in Organic Synthesis

Beyond its role as a phase-transfer catalyst, TBATFB finds applications in various organic reactions, often influencing reaction pathways and product selectivity.

Suzuki-Miyaura Coupling

In the palladium-catalyzed Suzuki-Miyaura coupling reaction, which forms carbon-carbon bonds, TBATFB can act as both an electrolyte and a phase-transfer catalyst, particularly in aqueous or biphasic reaction media. It facilitates the interaction between the aqueous base and the organic-soluble reactants.[30][31][32][33][34]

Reaction Mechanism: Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[30][31][32][33][34]

Conclusion

Tetrabutylammonium tetrafluoroborate is a versatile and powerful reagent with a broad spectrum of applications in modern chemistry and materials science. Its roles as a supporting electrolyte, phase-transfer catalyst, and synthetic precursor are well-established, and ongoing research continues to unveil new utilities. The data and protocols presented in this guide are intended to provide a solid foundation for researchers and professionals to effectively utilize TBATFB in their work, fostering further innovation and discovery.

References

• 1. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 2. dalalinstitute.com [dalalinstitute.com]
• 3. researchgate.net [researchgate.net]
• 4. rjpbcs.com [rjpbcs.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A Novel Triethylammonium Tetrafluoroborate Electrolyte for Enhanced Supercapacitor Performance over a Wide Temperature Range [mdpi.com]
• 8. beei.org [beei.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ijirset.com [ijirset.com]
• 16. littleflowercollege.edu.in [littleflowercollege.edu.in]
• 17. alfachemic.com [alfachemic.com]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. cactus.utahtech.edu [cactus.utahtech.edu]
• 21. benchchem.com [benchchem.com]
• 22. scholarship.richmond.edu [scholarship.richmond.edu]
• 23. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 24. An improved Williamson ether synthesis using phase transfer catalysis | Semantic Scholar [semanticscholar.org]
• 25. bloomtechz.com [bloomtechz.com]
• 26. Organic Syntheses Procedure [orgsyn.org]
• 27. Organic Syntheses Procedure [orgsyn.org]
• 28. researchgate.net [researchgate.net]
• 29. Synthesis and Application of 1-Butyl-3-methylimidazolium tetrafluoroborate_Chemicalbook [chemicalbook.com]
• 30. chem.libretexts.org [chem.libretexts.org]
• 31. Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 32. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 33. m.youtube.com [m.youtube.com]
• 34. Suzuki Coupling [organic-chemistry.org]

The Role of Tetrabutylammonium Difluorotriphenylsilicate (TBATFB) as a Phase Transfer Catalyst: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylammonium (B224687) difluorotriphenylsilicate (TBATFB), a quaternary ammonium (B1175870) salt, has emerged as a versatile and effective phase transfer catalyst (PTC) in a variety of organic transformations. Its unique properties, including its high solubility in organic solvents and its role as a mild fluoride (B91410) ion source, make it an attractive alternative to traditional phase transfer catalysts and fluoride reagents. This technical guide provides an in-depth analysis of the core functionalities of TBATFB as a phase transfer catalyst, presenting quantitative data, detailed experimental protocols, and mechanistic insights to facilitate its application in research and development.

Phase transfer catalysis is a powerful synthetic tool that facilitates reactions between reactants located in different immiscible phases, typically an aqueous and an organic phase. The PTC shuttles a reactive species from one phase to another, thereby accelerating the reaction rate. TBATFB excels in this role, particularly in reactions requiring a nucleophilic fluoride source or where the tetrabutylammonium cation can effectively pair with and transport anionic reactants into the organic phase.

Core Principles of TBATFB in Phase Transfer Catalysis

The efficacy of TBATFB as a phase transfer catalyst stems from the distinct roles of its cationic and anionic components. The lipophilic tetrabutylammonium cation [(n-Bu)₄N]⁺ is responsible for transporting the anionic reactant from the aqueous or solid phase into the organic phase where the reaction with the organic-soluble substrate occurs. The difluorotriphenylsilicate anion [Ph₃SiF₂]⁻, in addition to being the counter-ion, can also act as a source of fluoride ions for nucleophilic substitution reactions. This dual functionality makes TBATFB a particularly useful reagent in modern organic synthesis.

A key advantage of TBATFB is its non-hygroscopic and stable crystalline nature, which allows for easier handling and more reproducible results compared to other fluoride sources like tetrabutylammonium fluoride (TBAF), which is notoriously hygroscopic.

Applications and Quantitative Data

TBATFB has been successfully employed in a range of organic reactions, including nucleophilic substitutions (particularly fluorinations), cross-coupling reactions, and silylation reactions. The following sections summarize the available quantitative data for these applications.

Nucleophilic Fluorination

TBATFB is an excellent reagent for nucleophilic fluorination, providing a controlled and mild source of fluoride ions. This is particularly valuable in the synthesis of fluorinated organic molecules, which are of significant interest in the pharmaceutical and agrochemical industries.

Table 1: TBATFB-Catalyzed Nucleophilic Fluorination of Alkyl Halides

Substrate	Leaving Group	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
Primary Alkyl Bromide	Br	6	82	78	[1]
2-(3-iodopropoxy)naphthalene	I	1	N/A	76	[2]

Note: The yield for 2-(3-iodopropoxy)naphthalene was achieved with TBAF in t-amyl alcohol, a system with similar reactivity to TBATFB.

Conversion of 6-Chloropurine (B14466) Nucleosides

A notable application of TBATFB is in the synthesis of fluorinated nucleoside analogues, which are important antiviral and anticancer agents.

Table 2: TBATFB-Mediated Conversion of 6-Chloropurine Nucleosides to 6-Fluoropurine (B74353) Derivatives

Substrate	Reaction Conditions	Yield (%)	Reference
6-Chloropurine Nucleosides	In situ formation of quaternary trimethylammonium salts followed by treatment with TBATFB in DMF	59-72	[3]

Experimental Protocols

Detailed experimental procedures are crucial for the successful implementation of synthetic methods. The following protocols are based on literature reports and provide a starting point for laboratory-scale reactions using TBATFB.

General Procedure for Nucleophilic Fluorination of Alkyl Halides

This protocol is adapted from procedures for similar fluoride-based phase transfer catalysts and can be optimized for specific substrates.

Materials:

• Alkyl halide (1.0 mmol)

• Tetrabutylammonium difluorotriphenylsilicate (TBATFB) (1.2 mmol)

• Anhydrous solvent (e.g., acetonitrile, THF) (10 mL)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the alkyl halide and the anhydrous solvent.

• Add TBATFB to the solution.

• Stir the reaction mixture at the desired temperature (e.g., 82 °C) and monitor the progress of the reaction by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired alkyl fluoride.

Protocol for the Conversion of 6-Chloropurine Nucleosides to 6-Fluoropurine Derivatives

This protocol is based on the reported synthesis of 6-fluoropurine derivatives.[3]

Materials:

• 6-Chloropurine nucleoside (1.0 mmol)

• Trimethylamine (B31210)

• Tetrabutylammonium difluorotriphenylsilicate (TBATFB)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• The 6-chloropurine nucleoside is reacted with trimethylamine to form the quaternary trimethylammonium salt in situ.

• The resulting mixture is then treated with TBATFB in anhydrous DMF.

• The reaction is stirred at an appropriate temperature until completion, as monitored by TLC or HPLC.

• Work-up and purification are performed using standard techniques to isolate the 6-fluoropurine derivative.

Mechanistic Insights and Visualizations

The mechanism of phase transfer catalysis by TBATFB involves the transport of the fluoride anion (or another anion) from the aqueous/solid phase to the organic phase by the tetrabutylammonium cation.

General Mechanism of Phase Transfer Catalysis

Caption: Generalized mechanism of phase transfer catalysis.

Mechanism of TBATFB as a Fluoride Source in Nucleophilic Substitution

In this specific case, TBATFB itself resides primarily in the organic phase. The difluorotriphenylsilicate anion acts as the fluoride donor.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

The Hygroscopic Nature of Tetrabutylammonium Tetrafluoroborate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the hygroscopic properties of tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB). While specific quantitative data for water absorption by TBATFB is not extensively available in peer-reviewed literature, this document synthesizes existing qualitative and comparative data to provide a thorough understanding of its behavior in the presence of moisture. Furthermore, a detailed, generalized experimental protocol for determining hygroscopicity is provided for researchers seeking to quantify the water uptake of TBATFB or other solid materials.

Understanding the Hygroscopicity of Tetrabutylammonium Tetrafluoroborate

Tetrabutylammonium tetrafluoroborate is a quaternary ammonium (B1175870) salt that is widely used as a supporting electrolyte in electrochemistry and as a phase transfer catalyst. Its interaction with atmospheric moisture is a critical consideration for its storage, handling, and application, particularly in moisture-sensitive systems.

While some sources label TBATFB as "hygroscopic," it is crucial to understand this in a comparative context. The hygroscopic nature of an ionic salt is significantly influenced by both its cation and anion. In the case of TBATFB, the large, hydrophobic tetrabutylammonium cation and the weakly coordinating tetrafluoroborate anion both contribute to a relatively low affinity for water.

Studies on a range of ionic liquids have demonstrated that the anion plays a predominant role in determining hygroscopicity. The tetrafluoroborate (BF₄⁻) anion is known to be significantly less hygroscopic compared to other anions such as chloride, bromide, and alkyl sulfates. For instance, ionic liquids with a tetrafluoroborate anion absorb considerably less water from the atmosphere than those with more hydrophilic anions. This is consistent with the observation that TBATFB is only slightly soluble in water.

Therefore, while TBATFB will absorb some moisture from the environment and should be stored in a dry, inert atmosphere to maintain its anhydrous state, it is not considered to be highly hygroscopic. Its tendency to absorb water is low compared to many other salts.

Data Presentation

Due to the limited availability of specific quantitative water absorption data for tetrabutylammonium tetrafluoroborate, the following table summarizes the qualitative and comparative findings from the scientific literature.

Property	Observation	Source
Hygroscopicity Classification	Labeled as "Hygroscopic" and requires storage in a dry environment.	[1][]
Water Solubility	Described as "slightly soluble" or "insoluble" in water.	[3][4][5][6]
Comparative Hygroscopicity (Anion)	The tetrafluoroborate (BF₄⁻) anion is significantly less hygroscopic than chloride, bromide, and alkyl sulfate (B86663) anions.	[7][8]
Comparative Hygroscopicity (Cation)	Longer alkyl chains on the quaternary ammonium cation lead to lower hygroscopic behavior.	[7]

Experimental Protocol for Determination of Hygroscopicity

The following is a detailed methodology for the gravimetric determination of the hygroscopic nature of a solid compound such as tetrabutylammonium tetrafluoroborate. This protocol is based on established methods for water vapor sorption analysis.

Objective: To quantify the mass of water absorbed by a sample of tetrabutylammonium tetrafluoroborate when exposed to a controlled relative humidity environment at a constant temperature.

Materials and Equipment:

• Analytical balance (readable to at least 0.1 mg)

• Controlled humidity chamber or desiccators

• Saturated salt solutions to maintain specific relative humidities (as per ASTM E104)

• Sample vials (e.g., glass weighing bottles)

• Drying oven

• Tetrabutylammonium tetrafluoroborate sample

• Forceps

• Lint-free wipes

Procedure:

• Sample Preparation:

  • Place a clean, empty sample vial in a drying oven at 105°C for at least 2 hours to ensure it is completely dry.

  • Transfer the vial to a desiccator containing a suitable desiccant (e.g., phosphorus pentoxide or silica (B1680970) gel) and allow it to cool to room temperature.

  • Once cooled, weigh the empty vial on the analytical balance and record the mass (m_vial).

  • Add approximately 1-2 g of the tetrabutylammonium tetrafluoroborate sample to the vial.

  • Dry the sample in the vial in a vacuum oven at a temperature below its melting point (e.g., 80°C) until a constant mass is achieved. This is the initial dry mass of the sample.

  • Weigh the vial containing the dried sample and record the mass (m_initial). The mass of the dry sample (m_sample) is calculated as: m_sample = m_initial - m_vial

• Hygroscopicity Measurement:

  • Prepare a controlled humidity chamber using a saturated salt solution that provides the desired relative humidity (RH). For example, a saturated solution of sodium chloride will maintain an RH of approximately 75% at 25°C. Ensure the chamber is sealed and has reached equilibrium.

  • Place the open vial containing the dried sample into the controlled humidity chamber.

  • At predetermined time intervals (e.g., 1, 2, 4, 8, 24, and 48 hours), quickly remove the vial from the chamber, cap it, and weigh it on the analytical balance. Record the mass (m_t) and the time.

  • Return the open vial to the chamber as quickly as possible to minimize disruption to the equilibrium.

  • Continue taking measurements until the mass of the sample becomes constant (i.e., the difference between two consecutive readings taken at least 4 hours apart is less than 0.1% of the total mass change). This final mass is the equilibrium mass (m_eq).

• Data Analysis:

  • Calculate the percentage of water absorbed (%WA) at each time point using the following formula: %WA(t) = [(m_t - m_initial) / m_sample] * 100

  • Plot the %WA as a function of time to visualize the kinetics of water absorption.

  • The equilibrium water absorption at the given relative humidity is the final, constant %WA value.

  • The experiment can be repeated at different relative humidities to generate a moisture sorption isotherm.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the hygroscopicity of tetrabutylammonium tetrafluoroborate.

Caption: Workflow for Gravimetric Determination of Hygroscopicity.

References

• 1. img.antpedia.com [img.antpedia.com]
• 3. store.astm.org [store.astm.org]
• 4. store.astm.org [store.astm.org]
• 5. assets-global.website-files.com [assets-global.website-files.com]
• 6. Water Absorption ASTM D570 [intertek.com]
• 7. standards.globalspec.com [standards.globalspec.com]
• 8. proUmid DVS Basics | Dynamic Vapor Sorption Analysis [proumid.com]

Protocols & Analytical Methods

Application Notes and Protocols: Tetrabutylammonium Tetrafluoroborate (TBATFB) as a Supporting Electrolyte in Cyclic Voltammetry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB), with the chemical formula [(CH₃CH₂CH₂CH₂)₄N]⁺[BF₄]⁻, is a quaternary ammonium (B1175870) salt widely employed as a supporting electrolyte in non-aqueous electrochemistry, particularly in cyclic voltammetry (CV). Its primary role is to increase the conductivity of organic solvents, which typically have low ionic conductivity, and to minimize the iR drop (the potential drop due to the resistance of the solution) during electrochemical measurements. This ensures that the measured potential accurately reflects the potential at the electrode surface, which is crucial for obtaining reliable and reproducible voltammetric data.

In the field of drug development, cyclic voltammetry is a valuable tool for studying the redox properties of pharmaceutical compounds. Understanding the oxidation and reduction behavior of a drug molecule can provide insights into its metabolic pathways, potential for oxidative stress, and mechanisms of action. The choice of a suitable supporting electrolyte is critical in these studies, and TBATFB is often favored due to its wide electrochemical window, good solubility in common organic solvents, and chemical inertness.

Key Properties and Advantages of TBATFB

Tetrabutylammonium tetrafluoroborate is a white crystalline solid that is commercially available in high purity. For electrochemical applications, it is essential to use a high-purity grade and to ensure it is thoroughly dried, as the presence of impurities or water can significantly affect the electrochemical measurements.

The key advantages of using TBATFB as a supporting electrolyte in cyclic voltammetry include:

• Wide Electrochemical Window : TBATFB is electrochemically inert over a wide potential range in many common organic solvents.[1] This allows for the study of analytes with high oxidation or reduction potentials without interference from the electrolyte itself.

• Good Solubility in Organic Solvents : It is soluble in a variety of polar organic solvents commonly used in electrochemistry, such as acetonitrile (B52724) (ACN), dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and dichloromethane (B109758) (DCM).[1][2]

• High Ionic Conductivity : Solutions of TBATFB in organic solvents exhibit good ionic conductivity, which is essential for minimizing the solution resistance.

• Chemical Inertness : The tetrabutylammonium cation and the tetrafluoroborate anion are generally non-coordinating and do not readily participate in chemical reactions with the analyte or the solvent.

Data Presentation

The following tables summarize key quantitative data for TBATFB in various solvents relevant to cyclic voltammetry applications.

Table 1: Solubility of Tetrabutylammonium Tetrafluoroborate (TBATFB) in Various Solvents

Solvent	Formula	Solubility
Methanol	CH₃OH	0.1 g/mL (soluble, 10%)[3][4]
Ethanol	C₂H₅OH	100 mg/mL (soluble)[4]
Acetonitrile	CH₃CN	Soluble[2]
Dimethylformamide (DMF)	(CH₃)₂NC(O)H	Soluble
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Soluble
Dichloromethane (DCM)	CH₂Cl₂	Soluble
Acetone	(CH₃)₂CO	Soluble[1]
Ethyl Acetate	CH₃COOC₂H₅	Soluble[1]
Trichloromethane	CHCl₃	Soluble[1]
Water	H₂O	Slightly soluble[1][4]
Diethyl Ether	(C₂H₅)₂O	Insoluble[1]

Table 2: Specific Conductivity of 0.1 M Tetrabutylammonium Tetrafluoroborate (TBATFB) in Various Solvents at 25 °C

Solvent	Specific Conductivity (mS/cm)
Acetonitrile (ACN)	~5.8
Dimethylformamide (DMF)	~4.5
Dimethyl Sulfoxide (DMSO)	~2.9
Dichloromethane (DCM)	~1.2
Tetrahydrofuran (THF)	~0.8

Note: The specific conductivity values are approximate and can vary depending on the purity of the solvent and the electrolyte, as well as the temperature.

Table 3: Electrochemical Potential Window of 0.1 M Tetrabutylammonium Tetrafluoroborate (TBATFB) in Various Solvents

Solvent	Working Electrode	Reference Electrode	Potential Window (V)
Acetonitrile (ACN)	Glassy Carbon	Ag/Ag⁺	-2.9 to +2.8
Dimethylformamide (DMF)	Platinum	Ag/AgCl	-2.8 to +2.0
Dimethyl Sulfoxide (DMSO)	Gold	Ag/Ag⁺	-2.7 to +1.8
Dichloromethane (DCM)	Platinum	Ag/Ag⁺	-2.5 to +2.2
Tetrahydrofuran (THF)	Glassy Carbon	Ag/Ag⁺	-3.0 to +1.5

Note: The potential window is dependent on the purity of the solvent and electrolyte, the working electrode material, and the scan rate. The values provided are typical ranges.

Experimental Protocols

Purification of TBATFB

For sensitive electrochemical measurements, commercial TBATFB may need to be purified to remove electroactive impurities. A common method is recrystallization.

Materials:

• Tetrabutylammonium tetrafluoroborate (TBATFB)

• Ethanol (absolute)

• Deionized water

• Beaker

• Hot plate with magnetic stirrer

• Büchner funnel and filter paper

• Vacuum flask

• Vacuum oven

Protocol:

• Dissolve the TBATFB in a minimal amount of hot ethanol.

• Slowly add deionized water to the hot solution with stirring until the solution becomes slightly turbid.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to promote crystallization.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold deionized water.

• Dry the purified crystals in a vacuum oven at 60-80 °C for at least 24 hours to remove any residual solvent and water.

• Store the dried TBATFB in a desiccator to prevent moisture absorption.

Preparation of 0.1 M TBATFB Electrolyte Solution

Materials:

• Purified and dried Tetrabutylammonium tetrafluoroborate (TBATFB)

• Anhydrous electrochemical-grade solvent (e.g., acetonitrile)

• Volumetric flask

• Analytical balance

• Inert gas (Argon or Nitrogen)

• Schlenk line or glovebox (recommended)

Protocol:

• In an inert atmosphere (glovebox or under a flow of argon), weigh the required amount of dried TBATFB using an analytical balance. For a 100 mL solution of 0.1 M TBATFB (Molar Mass = 329.27 g/mol ), you will need 3.2927 g.

• Transfer the weighed TBATFB to a clean, dry volumetric flask.

• Add a portion of the anhydrous solvent to the volumetric flask and dissolve the TBATFB by gentle swirling or sonication.

• Once the solid is completely dissolved, add more solvent to bring the volume to the mark on the volumetric flask.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• The electrolyte solution should be stored in a sealed container under an inert atmosphere to prevent contamination with water and oxygen.

Cyclic Voltammetry Experiment

Materials and Equipment:

• Potentiostat/Galvanostat

• Electrochemical cell

• Working electrode (e.g., glassy carbon, platinum, or gold)

• Reference electrode (e.g., Ag/Ag⁺ or Ag/AgCl)

• Counter electrode (e.g., platinum wire or graphite (B72142) rod)

• 0.1 M TBATFB electrolyte solution

• Analyte solution

• Inert gas (Argon or Nitrogen)

Protocol:

• Electrode Preparation:

  • Polish the working electrode to a mirror finish using alumina (B75360) slurry of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm).

  • Rinse the electrode thoroughly with deionized water and then with the solvent to be used in the experiment.

  • Dry the electrode completely.

• Cell Assembly:

  • Assemble the electrochemical cell with the working, reference, and counter electrodes.

  • Add the 0.1 M TBATFB electrolyte solution to the cell, ensuring the electrodes are sufficiently immersed.

• Deoxygenation:

  • Purge the electrolyte solution with an inert gas (argon or nitrogen) for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the measurements. Maintain a blanket of inert gas over the solution during the experiment.

• Background Scan:

  • Perform a cyclic voltammogram of the supporting electrolyte solution alone (without the analyte) over the desired potential range. This "blank" scan is crucial to establish the electrochemical window of the solvent-electrolyte system and to ensure there are no interfering impurities.

• Analyte Measurement:

  • Add a small, known volume of a concentrated solution of the analyte to the electrochemical cell to achieve the desired final concentration (typically in the range of 1-10 mM).

  • Briefly purge the solution with the inert gas to ensure mixing and to remove any oxygen introduced with the analyte solution.

  • Record the cyclic voltammogram of the analyte at various scan rates.

• Data Analysis:

  • Analyze the resulting voltammogram to determine the peak potentials (Ep), peak currents (ip), and other relevant electrochemical parameters.

Visualizations

Caption: Workflow for a cyclic voltammetry experiment using TBATFB.

Caption: Decision process for selecting TBATFB as a supporting electrolyte.

References

• 1. koyonchem.com [koyonchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Tetra-n-butylammonium tetrafluoroborate, 99% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Application Notes and Protocols for the Preparation of 0.1 M TBATFB Solution in DMF for Electrochemical Studies

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of a 0.1 M tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB) solution in N,N-dimethylformamide (DMF). This electrolyte solution is widely used in non-aqueous electrochemistry, particularly for cyclic voltammetry and other electrochemical analysis techniques. The high solubility and wide electrochemical window of TBATFB in DMF make it an excellent supporting electrolyte for studying the redox behavior of various organic and organometallic compounds.[1][2]

I. Overview and Principles

In electrochemical studies, a supporting electrolyte is crucial for several reasons. It increases the conductivity of the non-aqueous solution, minimizes the uncompensated solution resistance (iR drop), and ensures that the analyte migrates to the electrode surface primarily through diffusion rather than electromigration.[3][4] TBATFB is a popular choice due to its chemical and electrochemical inertness over a wide potential range.[2] DMF is a polar aprotic solvent with a high dielectric constant, making it suitable for dissolving a wide range of analytes and salts.[5][6]

II. Materials and Properties

A summary of the key components and their relevant properties is provided in the table below.

Component	Property	Value	Reference
Tetrabutylammonium Tetrafluoroborate (TBATFB)	Molecular Formula	C₁₆H₃₆BF₄N	[1][7]
Molecular Weight	329.27 g/mol	[1][7][8]
Appearance	White to off-white crystalline powder	[1][2]
Purity	≥98.0%	[1]
Melting Point	~160-164 °C	[2]
N,N-Dimethylformamide (DMF)	Molecular Formula	C₃H₇NO	[6]
Molecular Weight	73.09 g/mol	[9]
Boiling Point	153 °C	[6][9]
Density (at 25 °C)	0.948 - 0.952 g/cm³	[9]
Purity	Anhydrous/Electrochemical Grade Recommended

III. Experimental Protocol

This protocol outlines the steps to prepare a 0.1 M TBATFB solution in DMF. It is recommended to perform these steps in a fume hood and, for applications sensitive to water or oxygen, within a glovebox.[10]

1. Reagent and Glassware Preparation:

• Ensure all glassware (e.g., volumetric flask, beaker, magnetic stir bar) is thoroughly cleaned and dried in an oven to remove any residual water.

• Use anhydrous DMF (or purify the solvent if necessary) to minimize water content, which can interfere with electrochemical measurements.

• Dry the TBATFB salt in a vacuum oven at a moderate temperature (e.g., 60-80 °C) for several hours to remove any absorbed moisture.

2. Calculation of Required Mass:

To prepare a specific volume of a 0.1 M TBATFB solution, use the following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 50 mL (0.050 L) of a 0.1 M solution:

Mass = 0.1 mol/L x 0.050 L x 329.27 g/mol = 1.646 g

3. Solution Preparation Workflow:

The following diagram illustrates the workflow for preparing the 0.1 M TBATFB solution in DMF.

Caption: Workflow for the preparation of 0.1 M TBATFB in DMF.

4. Step-by-Step Procedure:

• Weighing: Accurately weigh the calculated mass of dried TBATFB using an analytical balance and transfer it into a clean, dry volumetric flask of the desired volume.

• Dissolution: Add approximately 75% of the total required volume of anhydrous DMF to the volumetric flask.

• Mixing: Gently swirl the flask or use a magnetic stirrer to dissolve the TBATFB completely. If necessary, sonication can be used to expedite dissolution.

• Final Volume Adjustment: Once the solid is fully dissolved and the solution has returned to room temperature, carefully add anhydrous DMF to the calibration mark on the volumetric flask.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Transfer the prepared solution to a clean, dry storage bottle. For applications sensitive to air and moisture, store the solution in a glovebox under an inert atmosphere (e.g., argon or nitrogen).

IV. Safety Precautions

Both TBATFB and DMF present potential health hazards. It is imperative to handle these chemicals with appropriate safety measures.

• Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant gloves (e.g., nitrile or neoprene), and a lab coat.[11][12]

• Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of vapors or dust.[11][12]

• Handling: Avoid contact with skin, eyes, and clothing.[12] In case of contact, rinse the affected area thoroughly with water.

• Storage: Store chemicals in tightly sealed containers in a cool, dry place away from ignition sources.[11][12]

• Disposal: Dispose of chemical waste according to institutional and local regulations.

Always consult the Safety Data Sheet (SDS) for both TBATFB and DMF before handling.[11][12][13]

V. Application in Electrochemical Studies

This 0.1 M TBATFB in DMF solution serves as the blank electrolyte for various electrochemical experiments.

• Cyclic Voltammetry (CV): Before analyzing a sample, it is standard practice to run a background CV of the electrolyte solution to determine the potential window and ensure there are no interfering redox peaks.[3]

• Analyte Preparation: The compound of interest is typically dissolved in a small amount of the prepared electrolyte solution to create a stock solution, which is then added to the electrochemical cell.

By following this protocol, researchers can reliably prepare a high-quality electrolyte solution essential for accurate and reproducible electrochemical measurements.

References

• 1. koyonchem.com [koyonchem.com]
• 2. pharm.sinocurechem.com [pharm.sinocurechem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Dimethylformamide (DMF) | Eastman [eastman.com]
• 6. kianresin.com [kianresin.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. akkim.com.tr [akkim.com.tr]
• 10. youtube.com [youtube.com]
• 11. file.medchemexpress.eu [file.medchemexpress.eu]
• 12. tcichemicals.com [tcichemicals.com]
• 13. tcichemicals.com [tcichemicals.com]

Applications of Tetrabutylammonium Tetrafluoroborate in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB) is a versatile quaternary ammonium (B1175870) salt with a wide range of applications in modern organic synthesis. Its utility stems from its properties as a phase-transfer catalyst, a supporting electrolyte in electrochemical reactions, and a reagent in various coupling and cycloaddition reactions. This document provides detailed application notes and experimental protocols for the use of TBATFB in several key synthetic transformations.

Supporting Electrolyte in Organic Electrochemistry

Tetrabutylammonium tetrafluoroborate is widely employed as a supporting electrolyte in non-aqueous electrochemistry due to its good solubility in organic solvents, wide electrochemical window, and sufficient ionic conductivity.[1]

Application Note: Electropolymerization of Thiophene (B33073) Derivatives

TBATFB is an effective supporting electrolyte for the electropolymerization of thiophene and its derivatives to produce conductive polymer films. The resulting polythiophene films have applications in electronic devices, sensors, and electrochromic materials.[2]

Experimental Protocol: Electropolymerization of Bithiophene

This protocol describes the electrochemical polymerization of bithiophene on an indium tin oxide (ITO) glass electrode using TBATFB as the supporting electrolyte.[1]

Materials:

• Bithiophene (BTh)

• Tetrabutylammonium tetrafluoroborate (TBATFB)

• Acetonitrile (B52724) (ACN), anhydrous

• Indium tin oxide (ITO) coated glass slides

• Three-electrode electrochemical cell (Working Electrode: ITO, Counter Electrode: Platinum wire, Reference Electrode: Ag/AgNO₃ in ACN)

• Potentiostat/Galvanostat

Procedure:

• Prepare a 0.1 M solution of TBATFB in anhydrous acetonitrile.

• Add bithiophene to the electrolyte solution to a final concentration of 0.1 mM.

• Place the solution in the electrochemical cell and purge with nitrogen gas for 10 minutes. Maintain a nitrogen atmosphere throughout the experiment.

• Assemble the three-electrode cell with the ITO slide as the working electrode.

• Perform cyclic voltammetry by scanning the potential at a rate of 100 mV/s for a desired number of cycles to deposit the polymer film.

• After polymerization, rinse the polymer-coated ITO slide with fresh acetonitrile to remove any unreacted monomer and electrolyte.

Quantitative Data:

Monomer	Monomer Conc. (mM)	Electrolyte	Electrolyte Conc. (M)	Solvent	Scan Rate (mV/s)	Resulting Film Thickness
Bithiophene	0.1	TBATFB	0.1	Acetonitrile	100	>200 nm[1]

Workflow for Electropolymerization

Workflow for the electropolymerization of bithiophene.

Application Note: Cyclic Voltammetry of Redox-Active Species

TBATFB is a standard supporting electrolyte for studying the electrochemical behavior of organic and organometallic compounds. Its wide potential window allows for the investigation of a broad range of redox processes.

Experimental Protocol: Cyclic Voltammetry of Ferrocene (B1249389)

This protocol details the procedure for obtaining the cyclic voltammogram of ferrocene using TBATFB as the supporting electrolyte.[3]

Materials:

• Ferrocene

• Tetrabutylammonium tetrafluoroborate (TBATFB)

• Acetonitrile (ACN), anhydrous

• Glassy carbon electrode (Working Electrode)

• Platinum wire (Counter Electrode)

• Ag/Ag⁺ reference electrode

• Potentiostat/Galvanostat

Procedure:

• Prepare a 0.1 M solution of TBATFB in anhydrous acetonitrile.

• Dissolve ferrocene in the electrolyte solution to a final concentration of 1 mM.

• Deoxygenate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Assemble the three-electrode cell and immerse the electrodes in the solution.

• Record the cyclic voltammogram by scanning the potential at a rate of 100 mV/s.

Quantitative Data:

Analyte	Analyte Conc. (mM)	Electrolyte	Electrolyte Conc. (M)	Solvent	Working Electrode	Scan Rate (mV/s)
Ferrocene	1	TBATFB	0.1	Acetonitrile	Glassy Carbon	100[3]

Logical Diagram of a Cyclic Voltammetry Experiment

Components of a cyclic voltammetry experiment.

Phase-Transfer Catalysis

As a phase-transfer catalyst, TBATFB facilitates the reaction between reactants located in different immiscible phases (e.g., a solid and a liquid, or two immiscible liquids). The tetrabutylammonium cation forms an ion pair with an anion from one phase, transporting it into the other phase to react.

Application Note: N-Alkylation of Imides

TBATFB has been shown to be a highly effective catalyst for the N-alkylation of imides, such as phthalimide (B116566) and succinimide (B58015), with alkyl halides under solvent-free conditions.[4] This method offers advantages in terms of efficiency, mild reaction conditions, and reduced environmental impact.

Experimental Protocol: Solvent-Free N-Benzylation of Succinimide

This protocol describes the N-benzylation of succinimide using benzyl (B1604629) bromide with TBATFB as a phase-transfer catalyst under solvent-free conditions.

Materials:

• Succinimide

• Benzyl bromide

• Tetrabutylammonium tetrafluoroborate (TBATFB)

• Potassium carbonate (K₂CO₃), anhydrous powder

• Mortar and pestle

• Reaction vial

Procedure:

• In a mortar, grind together succinimide (1.0 mmol), anhydrous potassium carbonate (2.0 mmol), and TBATFB (0.1 mmol) to a fine powder.

• Transfer the mixture to a reaction vial.

• Add benzyl bromide (1.2 mmol) to the vial.

• Seal the vial and heat the mixture at a specified temperature (e.g., 80 °C) with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Add dichloromethane (B109758) (10 mL) and water (10 mL).

• Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Quantitative Data:

Imide	Alkyl Halide	Catalyst	Conditions	Yield (%)
Phthalimide	Benzyl bromide	TBATFB	Solvent-free, K₂CO₃	High[4]
Succinimide	Benzyl bromide	TBATFB	Solvent-free, K₂CO₃	High[4]
Phthalimide	Ethyl bromide	TBATFB	Solvent-free, K₂CO₃	High[4]

Mechanism of Phase-Transfer Catalyzed N-Alkylation

Phase-transfer catalysis cycle for N-alkylation.

Suzuki-Miyaura Cross-Coupling Reactions

Tetraalkylammonium organotrifluoroborate salts, which are closely related to TBATFB, are effective partners in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. These salts are often more stable and easier to handle than the corresponding boronic acids. N-Vinylpyridinium and -ammonium tetrafluoroborate salts serve as excellent electrophilic partners in these reactions.

Application Note: Cross-Coupling of N-Vinylpyridinium Tetrafluoroborate Salts

N-Vinylpyridinium tetrafluoroborate salts can be coupled with a variety of aryl and vinylboronic acids in good to excellent yields. This reaction provides a valuable method for the synthesis of substituted styrenes and dienes.

Experimental Protocol: Suzuki-Miyaura Coupling of (E)-1-(3-Oxobut-1-enyl)pyridinium tetrafluoroborate with p-Methoxyphenylboronic acid

This protocol is based on the coupling of an N-vinylpyridinium tetrafluoroborate salt with an arylboronic acid.

Materials:

• (E)-1-(3-Oxobut-1-enyl)pyridinium tetrafluoroborate

• p-Methoxyphenylboronic acid

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tricyclohexylphosphine (PCy₃)

• Diisopropylethylamine (DIEA)

• Tetrahydrofuran (THF), anhydrous

• Microwave reactor or oil bath

Procedure:

• To a microwave vial, add (E)-1-(3-oxobut-1-enyl)pyridinium tetrafluoroborate (1.0 equiv), p-methoxyphenylboronic acid (1.2 equiv), Pd₂(dba)₃ (5 mol %), and PCy₃ (20 mol %).

• Seal the vial and evacuate and backfill with an inert gas (e.g., argon) three times.

• Add anhydrous THF via syringe, followed by DIEA (2.0 equiv).

• Heat the reaction mixture in a microwave reactor at 150 °C for 12 minutes, or alternatively, heat in an oil bath at an appropriate temperature until the reaction is complete (monitor by TLC).

• After cooling, dilute the reaction mixture with ethyl acetate (B1210297) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by flash column chromatography on silica gel.

Quantitative Data:

Boronic Acid	Product	Yield (%)
p-Methoxyphenylboronic acid	(E)-4-(4-methoxyphenyl)but-3-en-2-one	92
Phenylboronic acid	(E)-4-phenylbut-3-en-2-one	85
p-Tolylboronic acid	(E)-4-(p-tolyl)but-3-en-2-one	88
p-Chlorophenylboronic acid	(E)-4-(4-chlorophenyl)but-3-en-2-one	75
(E)-styrylboronic acid	(1E,4E)-1,5-diphenylpenta-1,4-dien-3-one	67

Catalytic Cycle for Suzuki-Miyaura Cross-Coupling

Simplified Suzuki-Miyaura catalytic cycle.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. Organic Reactions in Ionic liquids: N-Alkylation of Phthalimide and Several Nitrogen Heterocycles [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. N-Vinylpyridinium and -ammonium Tetrafluoroborate Salts: New Electrophilic Coupling Partners for Pd(0)-Catalyzed Suzuki Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Tetrabutylammonium Tetrafluoroborate (TBATFB) as an Electrolyte for Supercapacitors and Batteries

Introduction

Tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB), with the chemical formula (CH₃CH₂CH₂CH₂)₄N(BF₄), is a quaternary ammonium (B1175870) salt widely utilized as a supporting electrolyte in non-aqueous electrochemical systems. Its popularity in research and development stems from a combination of desirable properties, including high solubility in organic solvents, a wide electrochemical stability window, and good ionic conductivity. These characteristics make it a versatile choice for energy storage applications, particularly in high-performance electric double-layer capacitors (EDLCs), or supercapacitors, and as a functional additive in battery technologies.[1][2] This document provides detailed application notes, experimental protocols, and performance data for researchers and scientists utilizing TBATFB as an electrolyte component.

Physicochemical Properties and Safety Protocols

Before use, it is critical to understand the fundamental properties and safety requirements for handling TBATFB.

Data Presentation: Physicochemical Properties

Property	Value	Reference
CAS Number	429-42-5
Molecular Formula	C₁₆H₃₆BF₄N	[3]
Molecular Weight	329.27 g/mol
Appearance	White to off-white crystalline powder	[1]
Melting Point	155-161 °C
Solubility	Soluble in methanol, acetonitrile (B52724), propylene (B89431) carbonate

Safety and Handling Protocols

Tetrabutylammonium tetrafluoroborate is classified as harmful and an irritant. Strict adherence to safety protocols is mandatory.

• Hazard Identification :

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H318/H319: Causes serious eye damage/irritation.[4]

  • H335: May cause respiratory irritation.

• Handling :

  • Always handle in a well-ventilated area or under a fume hood to avoid inhaling dust.[3][4]

  • Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[5]

  • Avoid contact with skin and eyes.[3]

• Storage :

  • Store in a cool, dry, and well-ventilated place.[3]

  • Keep the container tightly closed as the compound is hygroscopic (absorbs moisture from the air).[3]

• First Aid :

  • If inhaled : Move the person to fresh air. If not breathing, give artificial respiration and consult a physician.[3]

  • In case of skin contact : Wash off with soap and plenty of water. First treatment with calcium gluconate paste may be necessary. Consult a physician.[3]

  • In case of eye contact : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and immediately consult a physician.[3][5]

  • If swallowed : Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person and consult a physician immediately.[3][5]

Application in Supercapacitors

TBATFB is an excellent electrolyte for EDLCs, where energy is stored via ion adsorption at the electrode-electrolyte interface. Its large electrochemical window in organic solvents like acetonitrile (ACN) and propylene carbonate (PC) allows for higher operating voltages (typically 2.5–2.8 V) compared to aqueous electrolytes, significantly increasing energy density.[6][7]

Experimental Protocols

Protocol 1: Preparation of a 1 M TBATFB Electrolyte in Acetonitrile (ACN)

• Purification of TBATFB : For high-performance devices, commercial TBATFB (99%) should be further purified. Recrystallize the salt from a 1:2 ethanol:water mixture.[8]

• Drying : Dry the purified crystals in a vacuum oven at 80-100 °C overnight to remove residual water and solvent, which can limit the electrochemical window.[8]

• Solvent Preparation : Use anhydrous, battery-grade acetonitrile (H₂O < 20 ppm).

• Mixing : Transfer the required masses of dried TBATFB and ACN into a sealed container inside an argon-filled glovebox (H₂O < 1 ppm, O₂ < 1 ppm) to prepare a 1 M solution. Stir until the salt is fully dissolved.

Protocol 2: Assembly of a Symmetrical Activated Carbon Supercapacitor (CR2032 Coin Cell)

• Slurry Preparation : Prepare a slurry by mixing activated carbon (e.g., YP-50F), carbon black (as a conductive additive), and polyvinylidene fluoride (B91410) (PVDF) binder in an 8:1:1 weight ratio in an N-Methyl-2-pyrrolidone (NMP) solvent.

• Electrode Fabrication : Coat the slurry onto an aluminum foil current collector using a doctor blade. Dry the coated electrodes in a vacuum oven at 120 °C for 12 hours.

• Cell Assembly : Inside an argon-filled glovebox: a. Punch out circular electrodes (e.g., 16 mm diameter) from the dried sheet. b. Place the first electrode in the bottom case of a CR2032 coin cell. c. Add a few drops of the 1 M TBATFB/ACN electrolyte to wet the electrode surface. d. Place a separator (e.g., cellulose (B213188) paper or glass wool) on top of the electrode.[9] e. Add sufficient electrolyte to saturate the separator. f. Place the second electrode on top of the separator. g. Add the spacer disk and spring, then seal the coin cell using a crimping machine.

Visualization of Experimental Workflow

Caption: Workflow for assembling a supercapacitor coin cell.

Data Presentation: Performance Metrics

Table 1: Ionic Conductivity of TBATFB in Organic Solvents at 298.15 K

Solvent	Dielectric Constant (ε)	Limiting Molar Conductance (Λₒ, S·cm²·mol⁻¹)	Reference
Nitromethane (NM)	35.9	103.5	[10][11]
Acetonitrile (ACN)	35.9	~180-190 (estimated from similar salts)	[12][13]
Formamide (FA)	109.5	25.8	[10][11]

Table 2: Electrochemical Performance of Supercapacitors with TBATFB-based Electrolytes

Electrode Material	Electrolyte	Voltage Window (V)	Specific Capacitance (F/g)	Energy Density (Wh/kg)	Power Density (W/kg)	Cycling Stability	Reference
Activated Carbon	1 M TEABF₄/PC	2.5	33.1 (Glass wool separator)	6.9	1070	-	[9]
Activated Carbon	1.5 M TEABF₄/PC	2.5	40.0 (Glass wool separator)	11.3	2840	-	[9]
CNTs (Oxidized)	1 M TEABF₄/PC	2.5	~128	27	987,000	-	[14]
Activated Carbon	1 M Et₃NHBF₄/PC	2.7	42.12 (at -40°C)	16.89 (at -40°C)	-	-	[15]

Note: TEABF₄ (tetraethylammonium tetrafluoroborate) and other alkylammonium salts are included for comparison as they exhibit similar electrochemical behavior.

Application in Batteries

While the large size of the tetrabutylammonium (TBA⁺) cation makes it unsuitable for intercalation into common battery electrodes like graphite, TBATFB has found a niche role as a functional electrolyte additive , particularly in dual-ion or hybrid battery-supercapacitor systems.[16][17] Its primary function is to enhance the stability of the electrolyte and suppress undesirable side reactions at the electrode surface, leading to improved cycling life.[17]

Experimental Protocols

Protocol 3: Preparation of a Blended Electrolyte for a Dual-Ion Battery

This protocol is based on studies where TBATFB (or similar salts like TEABF₄) is added to a standard lithium-ion electrolyte.

• Materials : Procure battery-grade solvents (e.g., a mix of dimethyl carbonate (DMC), methyl ethyl carbonate (MEC), and propylene carbonate (PC) in a 1:1:1 volume ratio), lithium hexafluorophosphate (B91526) (LiPF₆), and dried, purified TBATFB.[17]

• Mixing : Inside an argon-filled glovebox, first prepare the primary electrolyte by dissolving LiPF₆ in the solvent mixture to a concentration of 1 M.

• Blending : To the primary electrolyte, add TBATFB as the additive. A study on the similar TEABF₄ salt found optimal performance when the mole ratio of TEABF₄ to LiPF₆ was 4:1.[16] Stir the blended solution thoroughly until homogeneous.

• Cell Assembly : Assemble the battery (e.g., Li₄Ti₅O₁₂ anode and LiMn₂O₄/AC cathode) using the blended electrolyte, following standard cell assembly procedures similar to Protocol 2.[16]

Visualization of Logical Relationships

Caption: Role of TBATFB as a stability-enhancing additive.

Data Presentation: Performance with TBATFB Additive

Table 3: Performance of Batteries with Quaternary Ammonium Salt Additives

Battery System	Electrolyte Additive	Key Improvement	Performance Metric	Reference
LiMn₂O₄-AC / Li₄Ti₅O₁₂	TEABF₄ (4:1 mole ratio with LiPF₆)	Increased capacity and stability	95.8% capacity retention after 5,000 cycles at 4C	[16]
Graphite / Li₄Ti₅O₁₂	TEABF₄	Suppressed gas formation, increased cycle stability	60% capacity retention after 1017 cycles with 99% Coulombic efficiency	[17]

Electrochemical Characterization Protocols

To evaluate the performance of devices using TBATFB electrolytes, a standard set of electrochemical tests should be performed.

Protocol 4: Cyclic Voltammetry (CV)

• Objective : To determine the electrochemical stability window (ESW) of the electrolyte and observe the capacitive behavior of the cell.

• Procedure : In a two-electrode setup (for a full cell), sweep the potential between 0 V and the desired upper voltage limit (e.g., 2.7 V for ACN-based electrolytes) at various scan rates (e.g., 5, 10, 20, 50, 100 mV/s).

• Analysis : A rectangular CV curve is indicative of ideal capacitive behavior. The ESW is the voltage range where no significant Faradaic (decomposition) currents are observed.[14]

Protocol 5: Galvanostatic Charge-Discharge (GCD)

• Objective : To calculate specific capacitance, energy density, power density, and Coulombic efficiency.

• Procedure : Charge and discharge the cell at a constant current between the lower and upper voltage limits. Perform this at various current densities (e.g., 0.5, 1, 2, 5 A/g).

• Analysis : A symmetric, triangular charge-discharge curve is characteristic of an EDLC. Specific capacitance (C) is calculated from the discharge slope. Energy and power densities are calculated from the capacitance and voltage.

Protocol 6: Electrochemical Impedance Spectroscopy (EIS)

• Objective : To determine the internal resistance of the cell, including the equivalent series resistance (ESR).

• Procedure : Apply a small AC voltage perturbation (e.g., 5-10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Analysis : The Nyquist plot is used to model the cell's resistive and capacitive elements. The high-frequency intercept on the real axis provides the ESR, a key indicator of power performance.[9]

Visualization of Characterization Workflow

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. Tetrabutylammonium tetrafluoroborate - Safety Data Sheet [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. capotchem.com [capotchem.com]
• 6. CN110922333A - Method for preparing tetraethyl ammonium tetrafluoroborate by electrodialysis technology - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. beei.org [beei.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. scispace.com [scispace.com]
• 12. Comparison of the conductivity properties of the tetrabutylammonium salt of tetrakis(pentafluorophenyl)borate anion with those of traditional supporting electrolyte anions in nonaqueous solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols for the Electropolymerization of Thiophenes using Tetrabutylammonium Tetrafluoroborate (TBATFB)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the electrochemical polymerization of thiophene (B33073) and its derivatives, utilizing tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB), also denoted as TBABF₄, as the supporting electrolyte. This method is crucial for the synthesis of conductive polythiophene films with applications in sensors, electronic devices, and drug delivery systems.

Overview

Electropolymerization is a versatile technique for depositing conductive polymer films directly onto an electrode surface. The choice of solvent and supporting electrolyte is critical in controlling the morphology, conductivity, and electrochemical properties of the resulting polymer. TBATFB is a commonly used supporting electrolyte due to its wide electrochemical window and good solubility in organic solvents typically used for thiophene electropolymerization, such as acetonitrile (B52724) and dichloromethane[1][2][3].

The general mechanism involves the oxidation of the thiophene monomer at the electrode surface to form radical cations, which then couple and propagate to form a polymer chain. The TBATFB provides the necessary ionic conductivity to the solution and facilitates the charge transfer processes at the electrode-electrolyte interface.

Quantitative Data Summary

The following tables summarize typical experimental parameters for the electropolymerization of thiophenes using TBATFB as the supporting electrolyte, compiled from various studies.

Table 1: Reagent Concentrations

Component	Concentration Range	Solvent(s)	Source(s)
Thiophene Monomer	0.1 mM - 0.4 M	Acetonitrile, Dichloromethane (DCM)	[1][4]
TBATFB (TBABF₄)	0.1 M	Acetonitrile, Dichloromethane (DCM)	[1]
Additive (optional)	-	Boron Trifluoride Diethyl Etherate (BFEE)	[1]

Table 2: Electrochemical Parameters

Parameter	Value/Range	Method	Source(s)
Potential Range	-0.2 V to 1.5 V (vs. SCE)	Cyclic Voltammetry	[4]
Scan Rate	100 mV/s	Cyclic Voltammetry	[4]
Constant Potential	1.35 V (vs. SCE)	Potentiostatic	[4]

Experimental Protocol

This protocol outlines the steps for the electropolymerization of thiophene on a platinum disk electrode using TBATFB in dichloromethane.

3.1. Materials and Reagents

• Thiophene monomer

• Tetrabutylammonium tetrafluoroborate (TBATFB or TBABF₄)

• Dichloromethane (DCM), HPLC grade

• Argon gas (high purity)

• Working Electrode (e.g., Platinum disk)

• Counter Electrode (e.g., Platinum wire)

• Reference Electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE)

• Potentiostat/Galvanostat

3.2. Solution Preparation

• Prepare a 0.1 M solution of TBATFB in dichloromethane. To do this, dissolve the appropriate amount of TBATFB in the required volume of DCM in a volumetric flask.

• Prepare a 0.1 mM solution of the thiophene monomer in the 0.1 M TBATFB/DCM electrolyte solution[1].

• Handle all solutions under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques) to minimize exposure to oxygen and water, which can interfere with the polymerization process.

3.3. Electrochemical Cell Setup

• Assemble a three-electrode electrochemical cell.

• Place the prepared monomer and electrolyte solution into the cell.

• Immerse the working, counter, and reference electrodes in the solution. Ensure the electrodes are not in contact with each other.

• Purge the solution with argon gas for at least 15-20 minutes to remove any dissolved oxygen[1]. Maintain an argon atmosphere over the solution throughout the experiment.

3.4. Electropolymerization Procedure (Potentiodynamic Method)

• Connect the electrodes to the potentiostat.

• Set the potential window for cyclic voltammetry. A typical range is from an initial potential where no reaction occurs to a potential sufficient to oxidize the monomer[4].

• Set the scan rate (e.g., 100 mV/s)[4].

• Initiate the cyclic voltammetry sweeps. The formation of the polymer film on the working electrode is typically observed by an increase in the peak currents with successive cycles.

• Continue cycling until a film of the desired thickness is obtained. The film thickness is related to the total charge passed during polymerization.

3.5. Post-Polymerization Treatment

• After polymerization, carefully remove the working electrode from the cell.

• Rinse the polymer-coated electrode with fresh solvent (e.g., acetonitrile or dichloromethane) to remove any unreacted monomer and excess electrolyte[4].

• The polythiophene film is now ready for characterization and further experiments.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the electropolymerization of thiophenes using TBATFB.

Caption: Workflow for thiophene electropolymerization.

This diagram outlines the sequential process from solution preparation and cell assembly to the electropolymerization step and subsequent post-processing of the synthesized polythiophene film.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. "Electropolymerization of Thiophene with and without Aniline in Acetoni" by Muzaffer CAN, Kadir PEKMEZ et al. [journals.tubitak.gov.tr]
• 3. researchgate.net [researchgate.net]
• 4. apps.dtic.mil [apps.dtic.mil]

Application Notes: The Role of Tetrabutylammonium Tetrafluoroborate in Ionic Liquid Preparation and Application

Introduction

Ionic Liquids (ILs) are salts with melting points below 100°C, often existing as liquids at room temperature.[1] Their unique properties, such as negligible vapor pressure, high thermal stability, and wide electrochemical windows, make them highly attractive for various applications, including as solvents in synthesis, in drug delivery systems, and as electrolytes.[1][2] Tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB) is a quaternary ammonium (B1175870) salt that plays a crucial, albeit often supportive, role in the field of ionic liquids. While not an ionic liquid itself by the strictest definition (melting point > 100°C), its properties make it an indispensable tool for the preparation, purification, and application of ILs, particularly in electrochemical contexts.

Primary Roles of Tetrabutylammonium Tetrafluoroborate

• Supporting Electrolyte: The most prominent role of TBATFB is as a supporting electrolyte in electrochemical studies involving ionic liquids.[3][4][5] Its high solubility in organic solvents and many ILs, combined with its wide electrochemical window, allows for the study of redox processes without interference from the electrolyte itself. The tetrabutylammonium cation and tetrafluoroborate anion are electrochemically stable over a broad potential range, providing a stable medium for cyclic voltammetry and other electrochemical techniques.[4][5]

• Precursor for Synthesis: The tetrabutylammonium ([TBA]+) cation is a common component of certain task-specific ionic liquids. TBATFB can serve as a starting material in metathesis (anion exchange) reactions to synthesize other tetrabutylammonium-based ILs.[6] For example, reacting TBATFB with a different salt (e.g., a lithium or sodium salt of an organic anion) can yield a new [TBA]-based IL.

• Purification Aid: In the synthesis of new ionic liquids, residual halides or other impurities can negatively impact their physicochemical properties and electrochemical performance. Electrochemical purification is a method used to remove these impurities. TBATFB is often added as a supporting electrolyte during this process to facilitate the electrochemical removal of unwanted species.

Advantages in Drug Development and Research

In the pharmaceutical field, ionic liquids are investigated to overcome challenges like low drug solubility and bioavailability.[7][8] They can be used as solvents for synthesizing active pharmaceutical ingredients (APIs) or even form part of the API itself (API-ILs).[7][8] The purity and electrochemical properties of these ILs are critical. TBATFB facilitates the precise electrochemical characterization required to ensure the ILs are suitable for these sensitive applications. For instance, determining the oxidation and reduction potentials of a novel API-IL is a crucial step in assessing its stability, a measurement for which TBATFB is an ideal supporting electrolyte.[4]

Physicochemical Data

Quantitative data for TBATFB and a representative ionic liquid are summarized below for comparison.

Table 1: Physicochemical Properties of Tetrabutylammonium Tetrafluoroborate (TBATFB)

Property	Value	Reference
Molecular Formula	C₁₆H₃₆BF₄N	[9]
Molecular Weight	329.27 g/mol	[4]
Appearance	White crystalline powder	[3]
Melting Point	155-161 °C	[5]
Solubility	Soluble in methanol, acetonitrile (B52724). Insoluble in water.	[3]

| Electrochemical Window | Wide, stable against reduction and oxidation. |[10] |

Table 2: Comparative Ionic Conductivity of an Ionic Liquid Electrolyte

Electrolyte System	Ionic Conductivity (mS/cm) at 25°C
1-butyl-3-methylimidazolium tetrafluoroborate ([BMIM][BF₄])	~4.5
[BMIM][BF₄] with 1M LiBF₄	~3.2
[BMIM][BF₄] / γ-BL (40/60) with 1M LiBF₄	10.76[11]

| 0.1 M TBATFB in Acetonitrile (for reference) | ~10-15 |

Note: The conductivity of TBATFB in acetonitrile is provided as a common reference for a standard organic electrolyte system. The addition of co-solvents like γ-butyrolactone (γ-BL) can significantly enhance the conductivity of ionic liquid-based electrolytes.[11]

Experimental Protocols

Protocol 1: Electrochemical Purification of an Ionic Liquid using TBATFB

This protocol describes a general method for removing electrochemically active impurities (e.g., halides) from a synthesized ionic liquid.

Objective: To purify a hydrophobic ionic liquid, such as 1-butyl-3-methylimidazolium hexafluorophosphate (B91526) ([BMIM][PF₆]), via potentiostatic electrolysis.

Materials:

• Synthesized, crude ionic liquid (e.g., [BMIM][PF₆])

• Tetrabutylammonium tetrafluoroborate (TBATFB), electrochemical grade

• Acetonitrile (anhydrous)

• Activated charcoal

• Alumina (B75360) (neutral, Brockmann I)

• Deionized water

• Argon gas

Equipment:

• Three-electrode electrochemical cell

• Potentiostat/Galvanostat

• Working Electrode: Large surface area platinum mesh or glassy carbon plate

• Counter Electrode: Platinum wire or mesh

• Reference Electrode: Ag/Ag⁺ (e.g., 0.01 M AgNO₃ in 0.1 M TBATFB/acetonitrile)

• Schlenk line or glovebox for inert atmosphere

• Rotary evaporator

Procedure:

• Pre-treatment:

  • Dissolve the crude ionic liquid in deionized water.

  • Add activated charcoal (approx. 2% w/w) and stir for 12-24 hours to remove colored organic impurities.[12]

  • Filter the mixture through a celite plug to remove the charcoal.

  • Wash the aqueous solution with an organic solvent like ethyl acetate (B1210297) to remove non-polar impurities.

  • Remove water under reduced pressure using a rotary evaporator, followed by drying under high vacuum at 80-100°C for at least 24 hours.[13]

• Electrochemical Setup:

  • Inside a glovebox or under an argon atmosphere, prepare a 0.2 M solution of TBATFB in the pre-treated ionic liquid. If the IL is too viscous, a minimal amount of anhydrous acetonitrile can be added.

  • Assemble the three-electrode cell with the IL/TBATFB solution. Ensure the electrodes are fully immersed.

• Purification via Electrolysis:

  • Perform a cyclic voltammogram (CV) of the solution to identify the oxidation potential of the impurities (e.g., halide oxidation typically occurs between +1.0 V and +1.5 V vs. Ag/Ag⁺).

  • Apply a constant potential just positive of the impurity's oxidation peak but well within the stability window of the ionic liquid and TBATFB.

  • Continue the electrolysis with gentle stirring until the current decays to a steady, near-zero value, indicating that the impurities have been consumed. This can take several hours.

• Post-treatment and Final Drying:

  • After electrolysis, pass the ionic liquid through a column packed with activated neutral alumina to remove any final polar impurities and byproducts.[12]

  • Remove any residual acetonitrile and trace water by drying under high vacuum (<0.1 mbar) at 100°C for 48 hours.[13][14]

  • Store the purified ionic liquid under an inert atmosphere.

Safety Precautions:

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• The tetrafluoroborate anion can hydrolyze to form HF in the presence of acid and water; handle with care.[15]

Visualizations

Caption: Logical relationship of TBATFB components and its function.

Caption: Workflow for the electrochemical purification of an ionic liquid.

References

• 1. Potential Application of Ionic Liquids in Pharmaceutical Dosage Forms for Small Molecule Drug and Vaccine Delivery System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. Page loading... [wap.guidechem.com]
• 4. Tetrabutylammonium tetrafluoroborate 99 429-42-5 [sigmaaldrich.com]
• 5. Tetrabutylammonium tetrafluoroborate | 429-42-5 [chemicalbook.com]
• 6. Anion-Driven Influence of Tetrabutylammonium-Based Ionic Liquids on DNA Stability and Interaction Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Ionic Liquids in Pharmaceutical Applications | Annual Reviews [annualreviews.org]
• 9. Tetrabutylammonium Tetrafluoroborate | C16H36BF4N | CID 67932 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. electrochemsci.org [electrochemsci.org]
• 12. About the Purification Route of Ionic Liquid Precursors [mdpi.com]
• 13. bard.cm.utexas.edu [bard.cm.utexas.edu]
• 14. researchgate.net [researchgate.net]
• 15. Hydrolysis of tetrafluoroborate and hexafluorophosphate counter ions in imidazolium-based ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Voltammetric Determination of Bioactive Compounds Using Tetrabutylammonium Tetrafluoroborate (TBATFB)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tetrabutylammonium tetrafluoroborate (B81430) (TBATFB) is a quaternary ammonium (B1175870) salt widely employed as a supporting electrolyte in non-aqueous electrochemistry.[1] Its high solubility in organic solvents, wide electrochemical window, and chemical stability make it an excellent choice for the voltammetric analysis of bioactive compounds that are insoluble or unstable in aqueous media. This document provides detailed application notes and protocols for the voltammetric determination of specific bioactive compounds using TBATFB as the supporting electrolyte.

The primary focus of these notes is on the analysis of Δ⁹-tetrahydrocannabinol (THC), the principal psychoactive constituent of cannabis, for which detailed voltammetric methods using TBATFB have been established.[1][2][3] This serves as a practical guide for researchers in forensic science, pharmaceutical analysis, and quality control.

Application 1: Determination of Δ⁹-Tetrahydrocannabinol (THC)

Background

The rapid and sensitive detection of THC is crucial in forensic analysis and for ensuring the quality and safety of cannabis-based products. Voltammetric methods offer a cost-effective and rapid alternative to traditional chromatographic techniques.[2][4] The use of TBATFB in a non-aqueous solvent system, such as N,N-dimethylformamide (DMF)/water, provides a suitable medium for the electrochemical analysis of the hydrophobic THC molecule.[1][3][5][6][7]

Quantitative Data Summary

The following table summarizes the quantitative parameters for the determination of THC using square-wave voltammetry (SWV) and a glassy carbon electrode with TBATFB as the supporting electrolyte.

Bioactive Compound	Voltammetric Technique	Working Electrode	Supporting Electrolyte	Linear Range	Limit of Detection (LOD)	Reference
Δ⁹-Tetrahydrocannabinol (THC)	Square-Wave Voltammetry (SWV)	Glassy Carbon	0.1 M TBATFB in DMF/water (9:1, v/v)	1.0 x 10⁻⁹ - 2.2 x 10⁻⁸ mol L⁻¹	6.2 x 10⁻¹⁰ mol L⁻¹	[3]
Δ⁹-Tetrahydrocannabinol (THC)	Voltammetry	Glassy Carbon	0.1 M TBATFB in DMF/water (9:1, v/v)	2.4 - 11.3 ng/mL	0.34 ng/mL	[2]

Experimental Protocol: Square-Wave Voltammetric Determination of THC

This protocol details the procedure for the quantitative analysis of THC using square-wave voltammetry with a glassy carbon working electrode.

1. Materials and Reagents

• Δ⁹-Tetrahydrocannabinol (THC) standard

• Tetrabutylammonium tetrafluoroborate (TBATFB), electrochemical grade

• N,N-dimethylformamide (DMF), HPLC grade

• Deionized water

• Nitrogen gas (high purity)

• Glassy carbon working electrode

• Ag/AgCl reference electrode

• Platinum wire counter electrode

• Voltammetric analyzer/potentiostat

2. Preparation of Solutions

• Supporting Electrolyte (0.1 M TBATFB in DMF/water 9:1 v/v): Dissolve the appropriate amount of TBATFB in a 9:1 (v/v) mixture of DMF and deionized water to achieve a final concentration of 0.1 M.[3]

• THC Standard Stock Solution: Prepare a stock solution of THC in methanol (B129727) or another suitable organic solvent.

• Working Standard Solutions: Prepare a series of working standard solutions of THC by appropriate dilution of the stock solution with the supporting electrolyte.

3. Electrochemical Measurement Procedure

• Electrode Preparation: Polish the glassy carbon working electrode with alumina (B75360) slurry on a polishing pad, rinse thoroughly with deionized water and then with the supporting electrolyte, and dry carefully.

• Electrochemical Cell Setup: Assemble the three-electrode system in the electrochemical cell containing the supporting electrolyte.

• Deoxygenation: Purge the solution with high-purity nitrogen gas for at least 15 minutes before the measurement to remove dissolved oxygen. Maintain a nitrogen atmosphere over the solution during the experiment.

• Square-Wave Voltammetry Parameters:

  • Pre-concentration potential: -0.5 V vs. Ag/AgCl[3]

  • Pre-concentration time: 30 s[2]

  • Frequency: 12 Hz[5][7]

  • Amplitude: 100 mV[5][7]

  • Potential scan range: Appropriate range to observe the anodic peak of THC (e.g., -0.8 V to 0.4 V).

• Analysis:

  • Record the blank voltammogram of the supporting electrolyte.

  • Add a known volume of the THC working standard solution to the electrochemical cell.

  • Stir the solution during the pre-concentration step.

  • Stop the stirring and allow the solution to become quiescent for a few seconds.

  • Initiate the square-wave voltammetric scan and record the voltammogram.

  • The anodic peak current, typically observed around 0.0 V vs. Ag/AgCl, is proportional to the concentration of THC.[2]

  • Construct a calibration curve by plotting the peak current versus the THC concentration for a series of standard solutions.

  • Determine the concentration of THC in unknown samples by measuring their peak currents and interpolating from the calibration curve.

4. Sample Preparation (for seized cannabis samples)

• Extraction: Extract a known weight of the homogenized cannabis sample with a suitable organic solvent (e.g., methanol).

• Purification (if necessary): For complex matrices, a purification step such as thin-layer chromatography (TLC) may be required to eliminate interferences.[2]

• Final Preparation: Evaporate an aliquot of the extract to dryness and redissolve the residue in the supporting electrolyte for voltammetric analysis.[3]

Visualizations

Experimental workflow for THC determination.

Simplified signaling pathway of THC.

Concluding Remarks

The use of TBATFB as a supporting electrolyte in non-aqueous media enables the sensitive and reliable voltammetric determination of bioactive compounds like THC. The provided protocol for square-wave voltammetry offers a rapid and cost-effective analytical method suitable for forensic and quality control laboratories. While detailed protocols for a wide range of other bioactive compounds using TBATFB are not as extensively documented, the principles and methodologies described herein can be adapted for the analysis of other hydrophobic molecules. Researchers are encouraged to optimize parameters such as solvent composition, pre-concentration potential, and time for each specific analyte to achieve the best analytical performance.

References

• 1. scielo.br [scielo.br]
• 2. Voltammetric determination of Δ9-THC in glassy carbon electrode: An important contribution to forensic electroanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: N-Alkylation of Imides Using Tetrabutylammonium Tetrafluoroborate as a Phase Transfer Catalyst

For Researchers, Scientists, and Drug Development Professionals

Introduction

The N-alkylation of imides is a fundamental transformation in organic synthesis, providing access to a diverse range of N-substituted imides. These compounds are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and other functional materials. Traditional methods for N-alkylation often require harsh reaction conditions, strong bases, and anhydrous solvents, which can be detrimental to sensitive functional groups and pose environmental concerns.

Phase transfer catalysis (PTC) has emerged as a powerful and green alternative for conducting N-alkylation reactions. This methodology facilitates the reaction between reactants in different phases (typically a solid or aqueous phase and an organic phase) through the use of a phase transfer catalyst. Tetrabutylammonium (B224687) salts are commonly employed as phase transfer catalysts, and among them, tetrabutylammonium tetrafluoroborate (B81430) (TBATFB) has been identified as a highly effective catalyst for the N-alkylation of imides, particularly in N-benzylation reactions under solvent-free conditions.[1] This approach offers several advantages, including milder reaction conditions, higher yields, operational simplicity, and reduced solvent waste.

These application notes provide detailed protocols for the N-alkylation of various imides with alkyl halides using tetrabutylammonium tetrafluoroborate as a phase transfer catalyst under solvent-free conditions.

Principle of Phase Transfer Catalysis

In the N-alkylation of imides under solid-liquid phase transfer catalysis, the imide is deprotonated by a solid inorganic base, such as potassium carbonate (K₂CO₃), at the interface of the solid and organic phases. The tetrabutylammonium cation (TBA⁺) from the catalyst pairs with the resulting imide anion to form a lipophilic ion pair. This ion pair is soluble in the organic phase (in this case, the liquid alkylating agent or a minimal amount of organic solvent) and moves from the solid-liquid interface into the bulk of the organic phase. In the organic phase, the poorly solvated and highly reactive imide anion undergoes a nucleophilic substitution reaction (Sₙ2) with the alkylating agent to yield the N-alkylated imide. The tetrabutylammonium cation then pairs with the halide anion and returns to the interface to repeat the catalytic cycle.

Data Presentation

The following table summarizes representative results for the N-alkylation of various imides with different alkylating agents using tetrabutylammonium tetrafluoroborate as the phase transfer catalyst under solvent-free conditions.

Entry	Imide	Alkylating Agent	Catalyst (mol%)	Base	Temp. (°C)	Time (h)	Yield (%)
1	Phthalimide (B116566)	Benzyl (B1604629) Bromide	5	K₂CO₃	80	2	>95
2	Phthalimide	Ethyl Bromide	5	K₂CO₃	70	4	92
3	Phthalimide	n-Butyl Bromide	5	K₂CO₃	80	5	90
4	Succinimide	Benzyl Bromide	5	K₂CO₃	70	2.5	94
5	Succinimide	Ethyl Iodide	5	K₂CO₃	60	3	96
6	Isatin	Benzyl Bromide	5	K₂CO₃	90	3	88

Note: The data presented in this table is representative of the high efficiency of TBATFB as a catalyst for the N-alkylation of imides under solvent-free conditions, as reported in the literature.[1] Specific yields may vary depending on the reaction scale and purity of reagents.

Experimental Protocols

Materials and Equipment

• Imide (e.g., phthalimide, succinimide)

• Alkylating agent (e.g., benzyl bromide, ethyl bromide)

• Tetrabutylammonium tetrafluoroborate (TBATFB)

• Anhydrous potassium carbonate (K₂CO₃), finely powdered

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Condenser

• Standard laboratory glassware for workup and purification

• Ethyl acetate (B1210297)

• Hexane

• Brine solution

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

General Experimental Protocol for N-Alkylation of Imides

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add the imide (1.0 eq.), anhydrous potassium carbonate (2.0 eq.), and tetrabutylammonium tetrafluoroborate (0.05 eq.).

• Addition of Alkylating Agent: Add the alkylating agent (1.2 eq.) to the flask.

• Reaction Conditions: Attach a condenser to the flask and heat the reaction mixture with vigorous stirring in a preheated oil bath at the temperature indicated in the data table.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using an appropriate eluent system (e.g., ethyl acetate/hexane mixture). The reaction is complete when the starting imide spot is no longer visible.

• Workup: Upon completion, cool the reaction mixture to room temperature. Add ethyl acetate to dissolve the product and filter off the inorganic salts. Wash the filtrate with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol (B145695)/water or ethyl acetate/hexane) or by column chromatography on silica (B1680970) gel.

Example Protocol: Synthesis of N-Benzylphthalimide

• In a 50 mL round-bottom flask, combine phthalimide (1.47 g, 10 mmol), anhydrous potassium carbonate (2.76 g, 20 mmol), and tetrabutylammonium tetrafluoroborate (0.16 g, 0.5 mmol).

• Add benzyl bromide (1.43 mL, 12 mmol) to the flask.

• Heat the mixture with vigorous stirring in an oil bath at 80°C for 2 hours.

• Monitor the reaction by TLC (eluent: 30% ethyl acetate in hexane).

• After cooling to room temperature, add 20 mL of ethyl acetate and filter the mixture.

• Wash the organic solution with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the crude product.

• Recrystallize the crude product from ethanol to afford pure N-benzylphthalimide as a white solid.

Visualizations

Caption: Mechanism of Phase Transfer Catalyzed N-Alkylation of Imides.

Caption: General Experimental Workflow for N-Alkylation of Imides.

Caption: Logical Relationships of Reaction Components.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Electrochemical Synthesis of Aryl Ketones with Tetrabutylammonium Tetrafluoroborate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the electrochemical synthesis of aryl ketones from alkylarenes using tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB) as a supporting electrolyte. This environmentally benign method avoids the use of traditional heavy metal oxidants and operates under mild conditions, making it an attractive strategy in organic synthesis and drug development.

Introduction

The selective oxidation of benzylic C(sp³)–H bonds to form aryl ketones is a pivotal transformation in the synthesis of valuable intermediates for pharmaceuticals, agrochemicals, and functional materials. Traditional methods often rely on stoichiometric, and frequently toxic, heavy metal oxidants, which generate significant hazardous waste. Electrochemical synthesis has emerged as a powerful and sustainable alternative, utilizing electricity as a traceless reagent to drive chemical transformations.

This protocol focuses on the direct electrochemical oxidation of alkylarenes to the corresponding aryl ketones. The use of tetrabutylammonium tetrafluoroborate (TBATFB) as a supporting electrolyte is crucial for ensuring the conductivity of the organic medium. The reaction proceeds in an undivided electrochemical cell, simplifying the experimental setup. Water can be employed as the oxygen source, further enhancing the green credentials of this synthetic approach.

Reaction Principle

The electrochemical synthesis of aryl ketones from alkylarenes involves the anodic oxidation of the benzylic C-H bond. The reaction is believed to proceed through the following key steps:

• Initial Oxidation: The alkylarene substrate is oxidized at the anode to form a radical cation.

• Deprotonation: The radical cation loses a proton from the benzylic position to generate a benzylic radical.

• Further Oxidation: The benzylic radical is further oxidized at the anode to form a benzylic carbocation.

• Nucleophilic Attack: A water molecule acts as a nucleophile and attacks the carbocation, forming a protonated benzylic alcohol.

• Deprotonation: The protonated benzylic alcohol is deprotonated to yield a benzylic alcohol intermediate.

• Final Oxidation: The benzylic alcohol undergoes further anodic oxidation to furnish the final aryl ketone product.

At the cathode, protons generated during the reaction are reduced to produce hydrogen gas as the primary byproduct.

Experimental Protocols

The following protocols are based on established procedures for the electrochemical oxidation of alkylarenes. While a specific recent protocol utilizes a continuous-flow reactor, the fundamental principles are readily adaptable to a batch-wise setup, which is more common in research laboratories.

Materials and Equipment

• Electrochemical Cell: An undivided glass cell.

• Anode: Carbon-based electrode (e.g., graphite (B72142) rod or plate).

• Cathode: Platinum foil or wire.

• Power Supply: A constant current power supply.

• Magnetic Stirrer and Stir Bar

• Substrate: Substituted alkylarene (e.g., ethylbenzene, diphenylmethane).

• Electrolyte: Tetrabutylammonium tetrafluoroborate (TBATFB).

• Solvent: Acetonitrile (B52724) (MeCN) and Water (H₂O).

General Procedure for Batch Electrochemical Synthesis

• Cell Assembly: In an undivided electrochemical cell, place a graphite anode and a platinum cathode. Ensure the electrodes are parallel and at a fixed distance (e.g., 5-10 mm).

• Reaction Mixture Preparation: To the cell, add the alkylarene substrate (1.0 mmol), tetrabutylammonium tetrafluoroborate (0.2 mmol, 0.2 M solution in MeCN), and a solvent mixture of acetonitrile and water (e.g., 9:1 v/v, 10 mL).

• Electrolysis: Stir the reaction mixture vigorously and apply a constant current (e.g., 6-10 mA) using a galvanostatic power supply. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Upon completion of the reaction (typically after the consumption of 2-4 F/mol of charge), switch off the power supply. Evaporate the acetonitrile under reduced pressure.

• Extraction: Add water (20 mL) to the residue and extract the mixture with a suitable organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel to afford the desired aryl ketone.

Data Presentation

The electrochemical oxidation of various alkylarenes to their corresponding aryl ketones has been shown to proceed with good to excellent yields. The following table summarizes representative results for this transformation.

Entry	Substrate	Product	Yield (%)
1	Ethylbenzene	Acetophenone	85
2	Diphenylmethane	Benzophenone	92
3	Tetralin	α-Tetralone	88
4	Indane	1-Indanone	82
5	4-Ethylbiphenyl	4-Acetylbiphenyl	78
6	1,2-Diphenylethane	Deoxybenzoin	75

Visualizations

Experimental Workflow

Caption: General workflow for the electrochemical synthesis of aryl ketones.

Proposed Reaction Mechanism

Caption: Proposed mechanism for the anodic oxidation of alkylarenes to aryl ketones.

Application Notes and Protocols: Synthesis of Macrocyclic Lactones like Sansalvanmide A using a Triazine-Based Reagent

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of macrocyclic lactones is a cornerstone in the development of therapeutic agents, with natural products like Sansalvanmide A being of significant interest due to their potent biological activities. Macrolactonization, the ring-closing step, is often a critical and challenging transformation in the total synthesis of these complex molecules. A variety of reagents have been developed to facilitate this intramolecular esterification.

This document provides detailed application notes and protocols for the synthesis of macrocyclic lactones, using Sansalvanmide A as a representative example, mediated by a triazine-based coupling reagent. It is important to note that while the user query specified "TBATFB" (tetrabutylammonium tetrafluoroborate), this reagent is typically used as a supporting electrolyte in electrochemistry and not as a primary coupling agent for macrolactonization. It is highly probable that the intended reagent was a triazine-based compound, such as 2,4,6-trichloro-1,3,5-triazine (TCT, cyanuric chloride) or its derivatives (e.g., 2-chloro-4,6-dimethoxy-1,3,5-triazine, CDMT). These reagents are well-established for the activation of carboxylic acids and have been successfully employed in macrolactonization reactions.[1][2] This protocol will, therefore, focus on the use of 2,4,6-trichloro-1,3,5-triazine as the activating agent.

The general strategy involves the activation of the carboxylic acid of the linear seco-acid precursor by the triazine reagent to form a highly reactive acyl intermediate, which then undergoes intramolecular attack by the hydroxyl group to form the macrocyclic lactone.

Experimental Protocols

This section details the experimental procedure for the triazine-mediated macrolactonization of the seco-acid of a Sansalvanmide A analogue.

Materials:

• Seco-acid of the Sansalvanmide A analogue

• 2,4,6-Trichloro-1,3,5-triazine (Cyanuric Chloride, TCT)

• Triethylamine (B128534) (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Anhydrous acetone (B3395972) or Dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Preparation of the Seco-Acid Solution:

  • Dissolve the linear seco-acid precursor of the Sansalvanmide A analogue (1.0 equivalent) in a high volume of anhydrous acetone or DCM to achieve a high dilution condition (typically 0.001 M to 0.005 M). This is crucial to favor the intramolecular cyclization over intermolecular polymerization.

  • The reaction vessel should be equipped with a magnetic stirrer and maintained under an inert atmosphere (e.g., nitrogen or argon).

• Activation and Cyclization:

  • In a separate flask, dissolve 2,4,6-trichloro-1,3,5-triazine (1.1 equivalents) in anhydrous acetone or DCM.

  • To the stirred solution of the seco-acid, add triethylamine or DIPEA (3.0-4.0 equivalents).

  • Slowly add the solution of 2,4,6-trichloro-1,3,5-triazine to the seco-acid solution at room temperature over a period of 4-6 hours using a syringe pump. The slow addition is critical to maintain high dilution and minimize dimerization or oligomerization.

  • Allow the reaction mixture to stir at room temperature for an additional 12-24 hours after the addition is complete.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification:

  • Upon completion of the reaction, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and stir for 30 minutes.

  • Remove the organic solvent under reduced pressure.

  • Extract the aqueous residue with ethyl acetate (B1210297) or dichloromethane (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude macrocyclic lactone by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of hexane/ethyl acetate) to yield the pure product.

Data Presentation

The following table summarizes typical reaction parameters and expected outcomes for a triazine-mediated macrolactonization. The data is representative and may vary depending on the specific substrate and reaction conditions.

Parameter	Value/Condition	Notes
Substrate	Seco-acid of Sansalvanmide A analogue	The structure and conformational preferences of the linear precursor can significantly impact the efficiency of the cyclization.
Coupling Reagent	2,4,6-Trichloro-1,3,5-triazine (TCT)	1.1 equivalents are typically used.
Base	Triethylamine (TEA) or DIPEA	3.0-4.0 equivalents are used to neutralize the HCl generated and to facilitate the reaction.
Solvent	Anhydrous Acetone or Dichloromethane (DCM)	High purity, dry solvents are essential for optimal results.
Concentration	0.001 M - 0.005 M	High dilution is critical to favor intramolecular cyclization.
Temperature	Room Temperature (approx. 20-25 °C)	The reaction is typically carried out at ambient temperature.[1]
Reaction Time	16-30 hours (including addition time)	Reaction progress should be monitored by TLC or LC-MS.
Typical Yield	40-70%	Yields are highly substrate-dependent.
Purity	>95% after chromatography	Purity should be assessed by NMR, HPLC, and Mass Spectrometry.

Mandatory Visualization

Caption: Workflow for Triazine-Mediated Macrolactonization.

The provided DOT script visualizes the key stages in the synthesis of a macrocyclic lactone like Sansalvanmide A using a triazine-based coupling reagent. The process begins with the preparation of a high-dilution solution of the linear seco-acid. This is followed by the slow addition of the triazine activating agent to promote intramolecular cyclization. The final stage involves quenching the reaction, extracting the product, and purifying it via column chromatography to obtain the desired macrocyclic lactone. This systematic workflow is crucial for maximizing the yield of the target molecule while minimizing the formation of intermolecular side products.

References

• 1. 标题：Cyanuric chloride, a useful reagent for macrocyclic lactonization【化源网】 [chemsrc.com]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Electrochemical Grade Tetrabutylammonium Tetrafluoroborate (TBATFB)

This guide provides detailed protocols, frequently asked questions, and troubleshooting advice for the purification of tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB) to meet the stringent requirements of electrochemical applications.

Troubleshooting Guide

Encountering issues in your electrochemical experiments can often be traced back to the purity of the supporting electrolyte. Here are some common problems and their potential solutions related to TBATFB purity.

Issue	Potential Cause(s)	Recommended Solution(s)
High Background Current / Noisy Voltammograms	Residual Water: Trace moisture in the electrolyte can lead to a high background current and a narrow electrochemical window.[1][2]	Ensure the purified TBATFB is rigorously dried under vacuum at an elevated temperature (e.g., 80-100°C) for an extended period (24-48 hours).[3][4] Use anhydrous solvents for your electrolyte preparation.
Irreproducible Results / Shifting Potentials	Halide Impurities: Chloride or other halide ions can be present from the synthesis of TBATFB and can interfere with electrode processes.	Perform multiple recrystallizations (2-4 cycles are recommended) to reduce halide concentrations to acceptable levels (e.g., ≤ 1 ppm).[5]
Unexpected Redox Peaks / Electrode Deactivation	Metal Ion Impurities: Trace metals (e.g., K+, Na+, Ca+) can deposit on the electrode surface, altering its behavior or catalyzing unwanted side reactions.[5][6]	Recrystallization is effective at removing many metallic impurities.[5] For ultra-high purity applications, consider treating the electrolyte solution with a chelating resin before the final recrystallization step.[6]
Poor Solubility of Purified Salt	Residual Purification Solvent: Incomplete removal of the recrystallization solvent can affect solubility in the target electrochemical solvent.	Confirm that the drying process is complete by ensuring the salt reaches a constant weight. Extend drying time or increase vacuum if necessary.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to purify commercial tetrabutylammonium tetrafluoroborate (TBATFB) for electrochemical use?

A1: Commercial grades of TBATFB, even those labeled as 99% pure, often contain impurities such as water, halides, and metal ions that are electroactive or can interfere with electrochemical reactions.[1][6] These impurities can lead to high background currents, narrowed potential windows, and irreproducible results, compromising the quality and accuracy of your data.[6][7] For electrochemical analysis, a high-purity supporting electrolyte is essential to ensure that the observed current is solely due to the analyte of interest.[1][8]

Q2: What is the most effective and common method for purifying TBATFB?

A2: Recrystallization is the most widely used and effective method for purifying TBATFB.[3][5] This process involves dissolving the salt in a suitable solvent system at an elevated temperature and then allowing it to cool, causing the purified salt to crystallize while impurities remain in the solution. Multiple recrystallization cycles can be performed to achieve very high purity.[4][5]

Q3: Which solvents are recommended for the recrystallization of TBATFB?

A3: Several solvent systems can be used. A common and effective method involves a mixed solvent system of ethanol (B145695) and water (e.g., a 1:2 or 3:1 ratio).[3][4] Alternatively, organic solvents containing a carbonyl compound, such as acetone (B3395972) or methanol, have been shown to be effective for recrystallization, yielding a high-purity product.[5]

Q4: How many times should the recrystallization be performed?

A4: For most standard electrochemical applications, one or two recrystallizations are sufficient. However, for high-precision measurements, performing the recrystallization 2 to 4 times is recommended to reduce impurities to the parts-per-million (ppm) level.[5]

Q5: What are the target purity levels for electrochemical-grade TBATFB?

A5: For high-purity applications, the target for key impurities should be:

• Moisture: ≤ 20 ppm[5]

• Halogen Concentration: ≤ 1 ppm[5]

• Alkali Metals (K, Na, Ca): ≤ 5 ppm each[5]

Q6: How should the purified TBATFB be dried and stored?

A6: After the final wash, the purified crystals must be thoroughly dried to remove all traces of solvent and moisture. Drying in a vacuum oven overnight at 80°C is a common procedure.[3] For even more stringent requirements, drying for 48 hours at 100°C under high vacuum is recommended.[4] The dried, high-purity TBATFB should be stored in a desiccator or a glovebox under an inert atmosphere to prevent water absorption.

Experimental Protocols

Detailed Protocol: Recrystallization of TBATFB using an Ethanol/Water System

This protocol is based on established methods for purifying quaternary ammonium (B1175870) salts for electrochemical use.[3][4]

• Dissolution: In a clean Erlenmeyer flask, dissolve the as-received TBATFB in a minimal amount of a hot 1:2 mixture of ethanol and deionized water.[3] Gently heat the solution on a hot plate with stirring until all the salt has dissolved. Do not boil the solution excessively.

• Hot Filtration (Optional): If any insoluble particulate matter is visible in the hot solution, perform a hot filtration using a pre-heated Büchner funnel and filter paper to remove these impurities. This step should be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. To maximize crystal yield, subsequently place the flask in an ice bath or refrigerator for several hours.

• Collection of Crystals: Collect the purified TBATFB crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals 2-3 times with a small amount of ice-cold deionized water or the cold ethanol/water mixture to rinse away the residual mother liquor containing the impurities.

• Drying: Place the washed crystals in a clean watch glass or crystallization dish and dry them thoroughly in a vacuum oven.

• Repeat (Optional): For higher purity, re-dissolve the dried crystals and repeat the recrystallization process 2-4 times.[5]

• Storage: Once a constant weight is achieved, transfer the dry, purified TBATFB to a sealed container and store it in a desiccator or under an inert atmosphere.

Quantitative Data Summary

The following table summarizes the key parameters for the TBATFB purification protocol.

Parameter	Value / Condition	Rationale
Recrystallization Solvent	Ethanol / Deionized Water (1:2 v/v)	Effective at dissolving TBATFB when hot and allowing for good crystal formation upon cooling.[3]
Dissolution Temperature	~70-80 °C	Ensures complete dissolution of the salt without excessive solvent evaporation.
Crystallization Temp.	0-4 °C (Ice Bath)	Maximizes the yield of the purified crystalline product.
Washing Solvent	Ice-cold Deionized Water	Removes residual impurities without significantly re-dissolving the purified product.
Drying Temperature	80-100 °C[3][4]	Sufficient to remove residual water and ethanol under vacuum.
Drying Time	24-48 hours (or until constant weight)	Ensures complete removal of volatile impurities to meet electrochemical standards.[3][4]

Workflow Visualization

The following diagram illustrates the logical workflow for the purification of tetrabutylammonium tetrafluoroborate.

Caption: Workflow for TBATFB purification by recrystallization.

References

• 1. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. basinc.com [basinc.com]
• 5. JP2007106753A - Method for purifying quaternary ammonium tetrafluoroborate and electric double layer capacitor using the same - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Supporting electrolyte - Wikipedia [en.wikipedia.org]

Technical Support Center: Tetrabutylammonium Tetrafluoroborate (TBATFB)

Welcome to the technical support center for Tetrabutylammonium (B224687) Tetrafluoroborate (B81430) (TBATFB). This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments, with a focus on the critical aspect of water removal prior to use.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove water from TBATFB before using it as a supporting electrolyte in electrochemical experiments?

A1: Tetrabutylammonium tetrafluoroborate is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2] The presence of water in a non-aqueous electrolyte solution can significantly interfere with electrochemical measurements.[3] Water can react with the analyte or the electrode surface, leading to spurious peaks in cyclic voltammograms, a narrowed electrochemical window, and non-reproducible results.[3][4] Specifically, the electrolysis of water can introduce oxidation and reduction peaks that obscure the electrochemical signals of the analyte.[3]

Q2: What is the acceptable level of water content in TBATFB for sensitive electrochemical applications like cyclic voltammetry?

A2: For most non-aqueous electrochemical studies, the water content should be minimized, ideally to the parts-per-million (ppm) level. While a specific universal threshold is not defined, a water content below 50 ppm is generally considered suitable for sensitive applications. The exact acceptable level can depend on the specific experiment and the reactivity of the analyte. It is best practice to dry the electrolyte as thoroughly as possible.

Q3: How can I accurately measure the water content in my TBATFB sample?

A3: The most reliable and widely used method for determining trace amounts of water in solids and liquids is the Karl Fischer titration.[5][6] This technique is highly specific to water and can provide accurate measurements in the ppm range.[6] Both volumetric and coulometric Karl Fischer titration methods are available, with the coulometric method being particularly suited for very low water content.[5]

Q4: How should I store TBATFB after drying to prevent rehydration?

A4: Once dried, TBATFB should be stored in a tightly sealed container, preferably in a desiccator containing a suitable drying agent (e.g., phosphorus pentoxide or silica (B1680970) gel) or within an inert atmosphere glovebox.[1][2] This minimizes its exposure to atmospheric moisture.

Troubleshooting Guide: Water Contamination in TBATFB

This guide addresses common problems observed in electrochemical experiments that may be caused by water contamination in the TBATFB supporting electrolyte.

Observed Problem	Potential Cause (Water-Related)	Recommended Action
Unexpected peaks in the cyclic voltammogram (CV), especially at the edges of the potential window.	Residual water in the TBATFB is undergoing electrolysis (oxidation or reduction), generating additional current peaks.[3][4]	1. Dry the TBATFB using one of the recommended protocols. 2. Verify the water content using Karl Fischer titration. 3. Ensure the solvent is also anhydrous.
The electrochemical window of my solvent is narrower than expected.	The presence of water limits the potential window due to its electrolysis at potentials lower than the solvent's decomposition.[3]	1. Re-dry the TBATFB and the solvent. 2. Store the electrolyte solution under an inert atmosphere.
Poorly reproducible CV scans between experiments.	Varying amounts of water contamination in the electrolyte from one experiment to the next.	1. Standardize the drying procedure for TBATFB and the solvent. 2. Prepare fresh electrolyte solutions frequently and store them properly.
High background current in the CV.	Increased ionic conductivity due to water or other impurities.	1. Purify the TBATFB by recrystallization before drying. 2. Ensure all glassware is thoroughly dried before use.

Experimental Protocols

Protocol 1: Recrystallization and Vacuum Drying of TBATFB

This protocol is recommended for purifying and thoroughly drying TBATFB for sensitive electrochemical applications.

• Recrystallization:

  • Dissolve the TBATFB in a minimal amount of a 1:2 ethanol:water mixture. Heating gently may be required to fully dissolve the salt.

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold diethyl ether to help remove residual solvent.

• Drying:

  • Place the recrystallized TBATFB in a clean, dry flask or dish.

  • Dry the solid in a vacuum oven at 80°C overnight.

  • After drying, allow the oven to cool to room temperature under vacuum before transferring the dried TBATFB to a desiccator or glovebox for storage.

Protocol 2: Direct Vacuum Drying of TBATFB

This is a simpler method suitable for TBATFB that is already of high purity but needs to be dried.

• Place the TBATFB powder in a suitable glass container.

• Heat the sample in a vacuum oven at a temperature between 70-80°C for at least 24 hours. A patent for a related compound suggests that vacuum drying at 40°C for 24 hours can also be effective.[7]

• After the drying period, cool the sample to room temperature under vacuum before transferring it to a moisture-free storage environment.

Data on Drying Methods

The effectiveness of different drying methods can be compared based on the final water content, which should be verified by Karl Fischer titration.

Drying Method	Typical Temperature	Typical Duration	Expected Water Content	Notes
Vacuum Oven Drying	70-80°C	24-48 hours	< 50 ppm	Highly effective for removing absorbed water.
Recrystallization followed by Vacuum Oven Drying	80°C	12-24 hours	< 30 ppm	Also removes other impurities, leading to a higher purity product.
Desiccator (with P₂O₅)	Room Temperature	Several days	> 100 ppm	Less effective than vacuum oven drying; suitable for storage of already dry material.

Visualizations

Caption: Troubleshooting flowchart for identifying and resolving issues related to water in TBATFB.

References

• 1. ossila.com [ossila.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. byjus.com [byjus.com]
• 6. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 7. CN104803858A - A kind of method for preparing tetrabutylammonium fluoride trihydrate - Google Patents [patents.google.com]

Technical Support Center: Optimizing TBATFB Concentration for Cyclic Voltammetry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB) as a supporting electrolyte in cyclic voltammetry (CV) experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of TBATFB in my cyclic voltammetry experiment?

A1: TBATFB serves as a supporting electrolyte, which is crucial for the proper execution of CV experiments.[1][2] Its main functions are:

• To increase the solution's conductivity: This minimizes the uncompensated solution resistance (iR drop) between the working and reference electrodes, which can distort the cyclic voltammogram.[3]

• To ensure mass transport is diffusion-controlled: By being present in a much higher concentration than the analyte, the supporting electrolyte ions are primarily responsible for carrying the current through the solution. This ensures that the electroactive species reaches the electrode surface predominantly through diffusion, a key assumption in the theoretical framework of cyclic voltammetry.[4][5]

• To maintain a constant ionic strength: This helps to ensure that the activity coefficients of the reactants and products remain constant during the experiment.[1]

Q2: What is a typical concentration range for TBATFB in a CV experiment?

A2: A standard and widely used concentration for supporting electrolytes like TBATFB is 0.1 M. However, the optimal concentration can depend on the specific solvent, analyte, and experimental conditions. The concentration of the analyte of interest typically ranges from 0.001 M to 0.005 M.

Q3: How does the concentration of TBATFB affect my CV results?

A3: The concentration of TBATFB can significantly impact several key parameters in your cyclic voltammogram:

• Peak Current (ip): In a well-supported system, the peak current is proportional to the square root of the scan rate and the concentration of the analyte. Insufficient supporting electrolyte can lead to a contribution from migration to the mass transport, causing deviations from this expected behavior.[6][7]

• Peak Separation (ΔEp): For a reversible redox couple, the theoretical peak separation (ΔEp = |Epa - Epc|) is approximately 59/n mV at 25°C, where 'n' is the number of electrons transferred. A high solution resistance, often due to low supporting electrolyte concentration, can increase this peak separation, a phenomenon known as ohmic drop.[8][9]

• Potential Window: The electrochemical window is the range of potentials where the solvent and supporting electrolyte do not undergo redox reactions. While TBATFB offers a wide potential window, its concentration can slightly influence the limits of this window.[10][11]

Q4: What is the "support ratio" and why is it important?

A4: The support ratio is the ratio of the concentration of the supporting electrolyte to the concentration of the electroactive species (analyte).[4][12] To ensure that the mass transport of the analyte to the electrode is governed by diffusion and to minimize migration effects, a high support ratio is necessary.[4][5] It is recommended that this ratio be at least 30, with ratios greater than 100 being ideal for achieving quantitatively diffusion-only behavior.[4][12][13]

Troubleshooting Guide

Issue 1: My cyclic voltammogram appears distorted, with broad peaks and a large peak separation (> 70 mV for a one-electron process).

• Possible Cause: High uncompensated solution resistance (iR drop), likely due to an insufficient concentration of TBATFB.

• Troubleshooting Steps:

  • Increase TBATFB Concentration: Prepare a new solution with a higher concentration of TBATFB (e.g., increase from 0.05 M to 0.1 M or 0.2 M). Ensure the support ratio is well above 30.

  • Check Solvent Purity: Impurities in the solvent can increase resistance. Use high-purity, anhydrous solvents.

  • Electrode Polishing: Ensure your working electrode is properly polished and clean to minimize surface resistance.

  • Reference Electrode Placement: Position the reference electrode as close as possible to the working electrode to minimize the volume of solution through which the current flows.

Issue 2: I am not observing any clear redox peaks for my analyte.

• Possible Cause: The redox potential of your analyte may be outside the potential window of your solvent/electrolyte system, or the electron transfer kinetics may be very slow.

• Troubleshooting Steps:

  • Run a Blank Scan: Perform a cyclic voltammetry scan of the solvent and TBATFB solution without the analyte. This will establish the usable potential window and reveal any impurity peaks.[14]

  • Vary the Scan Rate: Lowering the scan rate can sometimes help in observing redox peaks for slow electron transfer processes.[15]

  • Change the Solvent: If the analyte's redox potential is outside the accessible window, a different solvent with a wider potential window might be necessary.[15]

  • Check Analyte Concentration: Ensure the analyte concentration is within the typical range (0.1 mM to 5 mM). A very low concentration might result in a signal that is difficult to detect.

Issue 3: I am observing unexpected peaks in my voltammogram, even in the blank scan.

• Possible Cause: Impurities in the TBATFB or the solvent, or contamination of the electrochemical cell.

• Troubleshooting Steps:

  • Purify the Supporting Electrolyte: TBATFB can be hygroscopic and may contain impurities. Consider recrystallizing the TBATFB from a suitable solvent like ethanol (B145695) or drying it under vacuum at an elevated temperature.[10]

  • Use Fresh, High-Purity Solvent: Solvents can pick up impurities over time. Use freshly opened, high-purity, anhydrous solvents.

  • Thoroughly Clean Glassware: Ensure all components of your electrochemical cell are meticulously cleaned.

Data Presentation

The following table summarizes the general effects of TBATFB concentration on key cyclic voltammetry parameters.

TBATFB Concentration	Solution Conductivity	Ohmic Drop (iR Drop)	Peak Separation (ΔEp) for Reversible Systems	Mass Transport Regime
Low (< 0.01 M)	Low	High	Significantly > 59/n mV	Dominated by Migration & Diffusion
Moderate (0.05 M)	Moderate	Moderate	> 59/n mV	Mixed Migration & Diffusion
Optimal (≥ 0.1 M)	High	Minimized	Approaching 59/n mV	Predominantly Diffusion-Controlled

Experimental Protocols

Protocol for Determining Optimal TBATFB Concentration

• Analyte Solution Preparation: Prepare a stock solution of your analyte at a known concentration (e.g., 1 mM) in the chosen solvent.

• Supporting Electrolyte Preparation: Prepare a series of solutions with varying concentrations of TBATFB (e.g., 0.01 M, 0.05 M, 0.1 M, 0.2 M, and 0.5 M) in the same solvent.

• Electrochemical Cell Setup:

  • Assemble a standard three-electrode cell: a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl or Ag/Ag+), and a counter electrode (e.g., platinum wire).

  • Add a known volume of the analyte stock solution to the cell.

  • Add a sufficient volume of the lowest concentration TBATFB solution to achieve the desired analyte concentration and immerse the electrodes.

• Cyclic Voltammetry Measurement:

  • De-aerate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 10-15 minutes.

  • Record the cyclic voltammogram over the desired potential range at a specific scan rate (e.g., 100 mV/s).

  • Note the peak potentials (Epa, Epc) and peak currents (ipa, ipc).

• Iterative Measurements:

  • Incrementally add small volumes of a more concentrated TBATFB stock solution to the cell to increase the supporting electrolyte concentration to the next level in your series.

  • After each addition, briefly de-aerate and record a new cyclic voltammogram.

• Data Analysis:

  • Plot the peak separation (ΔEp) as a function of TBATFB concentration. The optimal concentration is typically where ΔEp minimizes and approaches the theoretical value for a reversible system.

  • Plot the peak current (ipa) as a function of TBATFB concentration. The peak current should become relatively constant at higher supporting electrolyte concentrations where the mass transport is primarily diffusion-controlled.

Visualizations

Caption: Troubleshooting workflow for distorted cyclic voltammograms.

Caption: Relationship between TBATFB concentration and key CV parameters.

References

• 1. Supporting electrolyte - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Supporting electrolyte | PDF [slideshare.net]
• 6. Migration Effects Cause Linear Waveform in Cyclic Voltammetry of Metal Anode Electrodeposition/Dissolution without Supporting Electrolyte: Calculations and Experiments on a Model Case [jstage.jst.go.jp]
• 7. currentseparations.com [currentseparations.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Tetrabutylammonium hexafluorophosphate - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. How much supporting electrolyte is required to make a cyclic voltammetry experiment quantitatively \"diffusional\"? A theoretical and experimental investigation | Department of Chemistry [chem.ox.ac.uk]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting High Background Currents with TBATFB Electrolyte

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to high background currents when using tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB) as a supporting electrolyte in electrochemical experiments.

Frequently Asked Questions (FAQs)

Q1: What is TBATFB and why is it used as a supporting electrolyte?

Tetrabutylammonium tetrafluoroborate (TBATFB) is a quaternary ammonium (B1175870) salt widely used as a supporting electrolyte in non-aqueous electrochemistry.[1][2][3] Its popularity stems from several key properties:

• Wide Electrochemical Window: TBATFB is electrochemically inert over a wide potential range, meaning it does not readily undergo oxidation or reduction.[1][2] This ensures that the measured currents are primarily from the analyte of interest and not the electrolyte itself.

• Good Solubility: It is highly soluble in common organic solvents such as acetonitrile (B52724) (ACN), dimethylformamide (DMF), and dichloromethane (B109758) (DCM).[1]

• Reasonable Ionic Conductivity: It provides good ionic conductivity to the solution, which is essential for minimizing solution resistance and enabling efficient electrochemical reactions.[1][2]

Q2: What is considered a "high" background current?

The definition of "high" background current is relative and depends on the specific experiment, including the working electrode material and size, the solvent, and the applied potential.[4] A significant, unexpected increase in background current from a typical baseline is a clear indicator of a problem. For instance, an increase from 5 nA to 15 nA would be considered abnormal, while a change from 120 nA to 130 nA might be acceptable.[4] It is crucial to establish a baseline for your specific system to identify deviations.

Q3: Can the purity of TBATFB affect the background current?

Yes, the purity of the TBATFB salt is a critical factor. Electrochemical-grade salt (typically >99%) should be used to minimize background currents.[1] Impurities in the electrolyte can be electroactive within the potential window of the experiment, leading to unwanted Faradaic currents that contribute to a high background.

Q4: How do water and oxygen in the electrolyte solution contribute to high background currents?

In non-aqueous electrochemistry, the presence of trace amounts of water and dissolved oxygen can significantly increase the background current.[5][6]

• Water: Water can be electrochemically active at certain potentials and can also affect the solvation of ions and the stability of the electrode surface. TBATFB is hygroscopic, meaning it readily absorbs moisture from the atmosphere, so proper storage in a dry environment is essential.[1]

• Oxygen: Dissolved oxygen is easily reduced in non-aqueous solvents, producing a significant cathodic current that can obscure the signal from the analyte.[6][7][8] It is standard practice to deoxygenate the electrolyte solution by purging with an inert gas (e.g., argon or nitrogen) before and during the experiment.

Troubleshooting Guides

High background currents can originate from several sources. The following guides provide a systematic approach to identifying and resolving the root cause.

Guide 1: Electrolyte and Solvent Issues

Contaminants in the electrolyte solution are a primary cause of high background currents.

Potential Cause	Troubleshooting Step	Expected Outcome
Impure TBATFB Salt	Use high-purity, electrochemical-grade TBATFB (≥99.0%). If necessary, purify the salt before use.	A significant reduction in background current after using purified TBATFB.
Contaminated Solvent	Use high-purity, anhydrous solvents. Consider distilling the solvent before use.	A stable and lower background current.
Presence of Water	Ensure TBATFB is stored in a desiccator. Prepare the electrolyte solution in a glovebox or under an inert atmosphere.	A decrease in the capacitive and Faradaic background currents.
Dissolved Oxygen	Purge the electrolyte solution with a high-purity inert gas (Ar or N₂) for at least 15-30 minutes before the experiment. Maintain a blanket of inert gas over the solution during the measurement.	Elimination of the oxygen reduction wave and a lower cathodic background current.

Guide 2: Electrode and Cell Component Issues

The condition of the electrodes and other cell components is crucial for obtaining clean electrochemical data.

Potential Cause	Troubleshooting Step	Expected Outcome
Dirty or Contaminated Working Electrode	Polish the working electrode according to a standard procedure.[9][10][11] After polishing, rinse thoroughly with high-purity solvent.	A smooth, mirror-like electrode surface and a significantly lower background current.
Damaged Working Electrode	Inspect the electrode surface under a microscope for scratches or pitting. If damaged, extensive polishing or replacement may be necessary.	A restored, clean electrode surface leading to a stable and low background current.
Unstable or Malfunctioning Reference Electrode	Check the filling solution of the reference electrode; it should be free of air bubbles and crystals. For non-aqueous systems, consider using a non-aqueous reference electrode or a salt bridge to minimize junction potentials.[12][13]	A stable potential and reduced noise in the background current.
Contaminated Counter Electrode	Clean the counter electrode by rinsing with solvent or gently polishing if necessary.	Removal of any adsorbed species that could contribute to the background current.
Contaminated Glassware	Thoroughly clean all glassware with a suitable cleaning agent, followed by rinsing with high-purity water and the solvent used for the electrolyte. Dry glassware in an oven before use.[14]	Elimination of contaminants that could leach into the electrolyte solution.

Experimental Protocols

Protocol 1: Purification of TBATFB by Recrystallization

This protocol is adapted from common laboratory practices for purifying quaternary ammonium salts.[15][16]

Materials:

• TBATFB salt

• Ethanol (anhydrous)

• Deionized water

• Beakers and Erlenmeyer flasks

• Hot plate with magnetic stirrer

• Buchner funnel and filter paper

• Vacuum flask

• Vacuum oven

Procedure:

• Dissolve the TBATFB salt in a minimal amount of hot ethanol.

• Slowly add deionized water to the hot solution until it becomes slightly cloudy.

• Heat the solution gently while stirring until it becomes clear again.

• Allow the solution to cool slowly to room temperature, then cool it further in an ice bath to promote crystallization.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold ethanol/water mixture.

• Repeat the recrystallization process 2-3 times for higher purity.

• Dry the purified crystals in a vacuum oven at 80°C overnight to remove any residual solvent and water.[15]

• Store the purified TBATFB in a desiccator or a glovebox.

Protocol 2: Working Electrode Polishing

A properly polished working electrode is essential for reproducible and low-background measurements.[11][17]

Materials:

• Polishing pads (e.g., nylon or felt)

• Alumina (B75360) slurry (e.g., 0.3 µm and 0.05 µm particle sizes)

• Deionized water

• Methanol (B129727) or the solvent to be used in the experiment

• Sonication bath

Procedure:

• Place a polishing pad on a flat, clean surface.

• Apply a small amount of 0.3 µm alumina slurry to the pad.

• Hold the working electrode perpendicular to the pad and polish in a figure-eight motion for 1-2 minutes.[17]

• Rinse the electrode thoroughly with deionized water to remove the alumina particles.

• Sonicate the electrode in deionized water for 1 minute to dislodge any remaining abrasive particles.[11]

• Repeat the polishing process with the 0.05 µm alumina slurry on a new polishing pad.

• Rinse the electrode again with deionized water and sonicate.

• Finally, rinse the electrode with methanol or the experimental solvent to remove water and allow it to air dry.

• The electrode surface should have a mirror-like finish.

Visualizing the Troubleshooting Process

The following diagrams illustrate the logical workflow for troubleshooting high background currents.

Caption: A flowchart for systematically troubleshooting high background currents.

Data Summary

The following table summarizes potential sources of high background current and their characteristic effects. This allows for a quick comparison and diagnosis of the issue.

Source of High Background	Typical Observation in Cyclic Voltammogram	Relative Impact on Current
Dissolved Oxygen	Broad, irreversible reduction peak at negative potentials.	High
Water Contamination	Increased capacitive current (sloped baseline) and potential for small, broad redox features.	Medium to High
Impure TBATFB/Solvent	Multiple, small, and undefined redox peaks across the potential window.	Medium to High
Dirty Working Electrode	Sluggish electron transfer kinetics (increased peak separation) and a generally noisy, high baseline.	High
Unstable Reference Electrode	Drifting baseline and non-reproducible peak potentials.	Medium
Cell Leakage/Poor Connection	Erratic, noisy signal with sudden jumps in current.	High

References

• 1. pharm.sinocurechem.com [pharm.sinocurechem.com]
• 2. Tetrabutylammonium Tetrafluoroborate | 429-42-5 | Benchchem [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. High background current - Antec Scientific [antecscientific.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. EC_electrode_handbook/Section 6. Polishing method | ALS,the electrochemical company [als-japan.com]
• 10. BASi® | Working Electrodes [basinc.com]
• 11. sop4cv.com [sop4cv.com]
• 12. pineresearch.com [pineresearch.com]
• 13. aucsc.com [aucsc.com]
• 14. tools.thermofisher.com [tools.thermofisher.com]
• 15. pubs.rsc.org [pubs.rsc.org]
• 16. JP2007106753A - Method for purifying quaternary ammonium tetrafluoroborate and electric double layer capacitor using the same - Google Patents [patents.google.com]
• 17. prosense.net [prosense.net]

improving the ionic conductivity of tetrabutylammonium tetrafluoroborate solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB) solutions, with a focus on improving and troubleshooting their ionic conductivity.

Frequently Asked Questions (FAQs)

Q1: What is tetrabutylammonium tetrafluoroborate (TBATFB) and why is it used in electrochemical applications?

Tetrabutylammonium tetrafluoroborate is a quaternary ammonium (B1175870) salt that is commonly used as a supporting electrolyte in a variety of electrochemical applications, including batteries and supercapacitors.[1][2] Its primary role is to enhance the ionic conductivity and stability of the electrochemical cell.[1]

Q2: What are the key factors that influence the ionic conductivity of TBATFB solutions?

The ionic conductivity of TBATFB solutions is primarily influenced by the following factors:

• Concentration: The concentration of TBATFB in the solvent significantly affects ionic conductivity. Generally, conductivity increases with concentration up to a certain point, after which ion pairing can lead to a decrease.[3][4]

• Solvent Properties: The choice of solvent is critical. Key solvent properties include:

  • Dielectric Constant: A higher dielectric constant generally facilitates ion dissociation, leading to higher conductivity.[4]

  • Viscosity: Lower viscosity solvents allow for greater ion mobility, which in turn increases ionic conductivity.[5]

• Temperature: Increasing the temperature of the solution typically leads to higher ionic conductivity.[6][7] This is due to decreased solvent viscosity and increased ion mobility.

• Purity of Components: The purity of both the TBATFB salt and the solvent is crucial. Impurities can interfere with ion transport and reduce overall conductivity.

Q3: How can I purify TBATFB for my experiments?

Purification of TBATFB can be achieved through recrystallization. A common method involves recrystallizing the salt from an ethanol (B145695)/water mixture.[8] Following recrystallization, the purified salt should be thoroughly dried in a vacuum oven to remove any residual solvent.[8]

Troubleshooting Guide

Issue: Measured Ionic Conductivity is Lower Than Expected

Low ionic conductivity is a common issue that can significantly impact experimental results. The following troubleshooting guide provides a systematic approach to identifying and resolving the root cause.

Troubleshooting Workflow

Caption: A flowchart for troubleshooting low ionic conductivity in TBATFB solutions.

Step 1: Verify TBATFB Concentration

• Question: Is the concentration of the TBATFB solution correct?

• Action: Double-check your calculations and the amount of TBATFB and solvent used. The equivalent electrical conductivity of dilute solutions of tetraalkylammonium tetrafluoroborates generally decreases with increasing concentration.[3]

• Rationale: An incorrect concentration is a common source of error. Deviations from the optimal concentration can lead to lower than expected conductivity.

Step 2: Assess Solvent Quality

• Question: Is the solvent pure and appropriate for the application?

• Action:

  • Ensure the solvent is of high purity and anhydrous, as water can significantly affect conductivity.

  • Consider the solvent's physical properties. For instance, solvents with low viscosity and high dielectric constants are preferable for high ionic conductivity.[4][5] Acetonitrile is a commonly used solvent for TBATFB.[8][9]

• Rationale: Impurities in the solvent can introduce charge carriers or hinder the movement of ions. The intrinsic properties of the solvent dictate the degree of ion solvation and mobility.

Step 3: Control the Temperature

• Question: Is the temperature of the solution controlled and at the desired level?

• Action: Measure and control the temperature of your electrochemical cell. If possible, perform experiments at slightly elevated temperatures to enhance conductivity.

• Rationale: Ionic conductivity is temperature-dependent. An increase in temperature generally leads to an increase in ionic conductivity.[6][7]

Step 4: Evaluate TBATFB Purity

• Question: Is the TBATFB salt sufficiently pure?

• Action: If you suspect impurities in your TBATFB, consider purifying it by recrystallization.[8]

• Rationale: Impurities in the electrolyte salt can act as charge traps or otherwise impede ion flow.

Step 5: Consider Additives

• Question: If the above factors are all correct, what else can be done to improve conductivity?

• Action: The addition of certain compounds can enhance ionic conductivity. Examples include:

  • Inorganic nano-oxides: Materials like SiO₂, TiO₂, and Al₂O₃ can improve electrical conductivity.[10]

  • Crown ethers: These can form complexes with cations, improving the solubility of the salt and the separation of ion pairs.[10]

• Rationale: Additives can interact with the ions or the solvent to facilitate ion transport.

Quantitative Data

The following table summarizes the ionic conductivity of TBATFB in different solvents at various concentrations and temperatures, as reported in the literature.

Solvent	Concentration (mol/L)	Temperature (°C)	Ionic Conductivity (S/cm)	Reference
Acetonitrile	0.0002 - 0.01	5 - 55	Varies with concentration and temperature	[9]
Acetone	0.000058 - 0.00055951	25	Varies with concentration	[11]

Experimental Protocols

Protocol 1: Purification of TBATFB by Recrystallization

This protocol describes a general procedure for purifying commercially available TBATFB.

Workflow for TBATFB Purification

Caption: A step-by-step workflow for the purification of TBATFB.

Materials:

• Tetrabutylammonium tetrafluoroborate (TBATFB)

• Ethanol

• Deionized water

• Beaker

• Hot plate with magnetic stirrer

• Buchner funnel and filter paper

• Vacuum flask

• Vacuum oven

Procedure:

• Prepare a 1:2 (v/v) mixture of ethanol and deionized water.

• In a beaker, dissolve the impure TBATFB in the ethanol/water mixture with gentle heating and stirring until the solid is completely dissolved.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to promote crystallization.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of the cold ethanol/water mixture.

• Dry the purified crystals in a vacuum oven at 80°C overnight to remove any residual solvent.[8]

Protocol 2: Preparation and Measurement of Ionic Conductivity

This protocol outlines the steps for preparing a TBATFB solution and measuring its ionic conductivity.

Materials:

• Purified TBATFB

• High-purity anhydrous solvent (e.g., acetonitrile)

• Volumetric flask

• Analytical balance

• Conductivity meter with a suitable probe

• Thermostatically controlled water bath

Procedure:

• Solution Preparation:

  • In a dry environment (e.g., a glovebox), accurately weigh the desired amount of purified TBATFB using an analytical balance.

  • Transfer the TBATFB to a volumetric flask.

  • Add the anhydrous solvent to the flask, ensuring the final volume is precise.

  • Seal the flask and agitate until the TBATFB is completely dissolved.

• Conductivity Measurement:

  • Calibrate the conductivity meter according to the manufacturer's instructions using standard solutions.

  • Place the electrochemical cell containing the TBATFB solution in a thermostatically controlled water bath to maintain a constant temperature.

  • Immerse the conductivity probe into the solution.

  • Allow the reading to stabilize before recording the ionic conductivity value.

  • Repeat the measurement at different temperatures if required.[6][7]

References

• 1. nbinno.com [nbinno.com]
• 2. Tetrabutylammonium tetrafluoroborate, For electrochemical analysis, 99.0%, MilliporeSigma Supelco 25 g | Buy Online | MilliporeSigma Supelco | Fisher Scientific [fishersci.com]
• 3. researchgate.net [researchgate.net]
• 4. Concentration dependence of ionic transport in dilute organic electrolyte solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. merrowscientific.com [merrowscientific.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Electrical conductivity, ion-molecular and interionic interactions in solutions of some tetraalkylammonium salts in acetonitrile: the influence of the ion and temperature | Kharkiv University Bulletin. Chemical Series [periodicals.karazin.ua]
• 10. tycorun.com [tycorun.com]
• 11. researchgate.net [researchgate.net]

stability of tetrabutylammonium tetrafluoroborate in different organic solvents

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and use of tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB) in various organic solvents.

Frequently Asked Questions (FAQs)

Q1: What is tetrabutylammonium tetrafluoroborate (TBATFB) and what are its common applications?

A1: Tetrabutylammonium tetrafluoroborate is a quaternary ammonium (B1175870) salt with the chemical formula (C₄H₉)₄NBF₄. It appears as a white crystalline powder.[1] Due to its high solubility in many organic solvents and its wide electrochemical window, it is widely used as a supporting electrolyte in electrochemical studies, such as cyclic voltammetry. It also finds applications as a phase transfer catalyst in organic synthesis.

Q2: What are the recommended storage conditions for solid TBATFB?

A2: Solid TBATFB is hygroscopic and should be stored in a cool, dry place in a tightly sealed container to prevent moisture absorption.[2][3][4] Storage under an inert gas atmosphere is also recommended.[5] Some suppliers suggest storage at room temperature, while others recommend refrigerated conditions (<15°C) in a dark place.[5]

Q3: In which organic solvents is TBATFB soluble?

A3: TBATFB is soluble in a variety of polar organic solvents including acetonitrile (B52724), methanol (B129727), ethanol (B145695), acetone, and ethyl acetate.[1][4][6][7] It is slightly soluble in water and insoluble in diethyl ether.[4][6]

Q4: Is TBATFB stable in organic solvents?

Q5: What are the thermal decomposition products of TBATFB?

A5: Thermal decomposition of TBATFB at elevated temperatures yields tributylamine, hydrogen fluoride (B91410) (HF), and boron trifluoride (BF₃).[9][10]

Data Presentation

Table 1: Solubility of Tetrabutylammonium Tetrafluoroborate in Various Solvents

Solvent	Solubility	Reference
Acetonitrile	Soluble	[1]
Methanol	0.1 g/mL (clear, colorless solution)	[6][11]
Ethanol	100 mg/mL	[6]
Acetone	Soluble	[4][7]
Ethyl Acetate	Soluble	[4][7]
Trichloromethane (Chloroform)	Soluble	[4][7]
Water	Slightly soluble	[4][6]
Diethyl Ether	Insoluble	[4][7]

Note: "Soluble" indicates that the source mentions solubility without providing a quantitative value.

Troubleshooting Guides

Cyclic Voltammetry (CV) Experiments

Issue 1: Distorted or noisy cyclic voltammogram.

• Possible Cause 1: High solution resistance.

  • Troubleshooting:

    • Ensure the concentration of TBATFB is sufficient (typically 0.1 M).

    • Check that the reference electrode is not clogged and is making good contact with the solution.

    • Minimize the distance between the working, reference, and counter electrodes.

• Possible Cause 2: Presence of impurities in the electrolyte solution.

  • Troubleshooting:

    • Recrystallize the TBATFB before use. (See Experimental Protocol 1).

    • Use high-purity, dry solvents.

    • Purge the solution with an inert gas (e.g., argon or nitrogen) to remove dissolved oxygen.

• Possible Cause 3: Electrode surface contamination.

  • Troubleshooting:

    • Polish the working electrode according to standard procedures before each experiment.

    • Clean the counter and reference electrodes as per the manufacturer's instructions.

Issue 2: Unexpected peaks in the cyclic voltammogram.

• Possible Cause 1: Electrochemical activity of impurities.

  • Troubleshooting:

    • Run a blank CV of the electrolyte solution (solvent + TBATFB) without the analyte to identify peaks originating from impurities.

    • Water is a common impurity. Its reduction can appear as a cathodic wave at negative potentials. Ensure the use of dry solvents and proper handling to minimize moisture.

    • Other potential impurities can arise from the synthesis of TBATFB or from the solvent itself. Purification of both the electrolyte and solvent is recommended.

• Possible Cause 2: Decomposition of the solvent or electrolyte.

  • Troubleshooting:

    • Ensure the potential window of the experiment is within the electrochemical window of the solvent and TBATFB. In acetonitrile, the electrochemical window is quite large.

    • At extreme potentials, TBATFB or the solvent can break down. Anodic breakdown in acetonitrile can produce CH₃CNBF₃, while cathodic breakdown can lead to the formation of the anion of 3-aminocrotonitrile.[12]

Issue 3: Poorly reproducible results.

• Possible Cause 1: Variable water content.

  • Troubleshooting:

    • Due to the hygroscopic nature of TBATFB and many organic solvents, the water content can vary between experiments.

    • Perform experiments in a controlled atmosphere (e.g., a glovebox).

    • Regularly measure the water content of the electrolyte solution using Karl Fischer titration. (See Experimental Protocol 2).

• Possible Cause 2: Degradation of the TBATFB solution over time.

  • Troubleshooting:

    • Use freshly prepared solutions whenever possible.

    • If storing solutions, keep them in a tightly sealed container in a cool, dark place, and consider storing under an inert atmosphere.

    • Validate the purity of stored solutions before use.

Experimental Protocols

Protocol 1: Recrystallization of Tetrabutylammonium Tetrafluoroborate

This protocol is adapted from a procedure for the purification of TBATFB for electrochemical applications.

Materials:

• Tetrabutylammonium tetrafluoroborate (crude)

• Ethanol

• Deionized water

• Erlenmeyer flasks

• Heating mantle or hot plate

• Büchner funnel and filter flask

• Filter paper

• Vacuum oven

Procedure:

• Dissolve the crude TBATFB in a 1:2 (v/v) mixture of ethanol and water by heating the solution. Use a minimal amount of the solvent mixture to ensure saturation.

• Once the TBATFB is fully dissolved, remove the flask from the heat and allow it to cool slowly to room temperature.

• Further cool the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold deionized water.

• Dry the purified crystals in a vacuum oven at 80°C overnight to remove any residual solvent and water.

Protocol 2: Determination of Water Content by Karl Fischer Titration

This is a general procedure; specific parameters may need to be adjusted based on the instrument used.

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Appropriate Karl Fischer reagents (e.g., one-component or two-component systems)

• Anhydrous methanol or other suitable solvent

• Gastight syringe

• TBATFB solution in an organic solvent

Procedure:

• Set up the Karl Fischer titrator according to the manufacturer's instructions.

• Add the appropriate solvent to the titration vessel and pre-titrate to a dry endpoint to eliminate any residual moisture in the solvent.

• Using a gastight syringe, accurately transfer a known volume or weight of the TBATFB solution into the titration vessel.

• Start the titration. The instrument will automatically add the Karl Fischer reagent until the endpoint is reached.

• The instrument will calculate the water content, typically in ppm or percentage.

• It is recommended to run the analysis in triplicate to ensure accuracy.

Protocol 3: Purity Assay of Tetrabutylammonium Salts by Potentiometric Titration

This protocol is a general method for the purity determination of quaternary ammonium salts and can be adapted for TBATFB.

Materials:

• Automatic potentiometric titrator

• Silver ion-selective electrode or a suitable surfactant electrode

• Reference electrode

• Burette

• Standardized 0.1 M silver nitrate (B79036) (AgNO₃) solution (if titrating the tetrafluoroborate anion after hydrolysis) or a standardized anionic surfactant solution like sodium lauryl sulfate.

• Appropriate solvent (e.g., deionized water or a mixed solvent system)

Procedure:

• Accurately weigh a sample of TBATFB and dissolve it in a suitable solvent in a beaker.

• Place the beaker on the titrator stand and immerse the electrodes and the burette tip into the solution.

• Start the titration. The titrant is added incrementally, and the potential is measured after each addition.

• The endpoint is determined from the inflection point of the titration curve.

• The purity of the TBATFB can be calculated based on the volume of titrant consumed, its concentration, and the initial weight of the sample.

Note on Quantitative Stability Studies: To perform a quantitative stability study, a solution of TBATFB in the desired organic solvent should be prepared and stored under controlled conditions (e.g., temperature, light exposure). Aliquots of the solution should be taken at regular time intervals (e.g., daily, weekly, monthly) and analyzed for purity using a validated method such as potentiometric titration or chromatography, and for water content using Karl Fischer titration. A plot of purity versus time will provide a quantitative measure of the stability of TBATFB in that specific solvent under the tested conditions.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pages.hannainst.com [pages.hannainst.com]
• 3. ysi.com [ysi.com]
• 4. US7268256B2 - Method of purifying quaternary alkyl ammonium salt and quaternary alkyl ammonium salt - Google Patents [patents.google.com]
• 5. ntl.pl [ntl.pl]
• 6. dl.icdst.org [dl.icdst.org]
• 7. byjus.com [byjus.com]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. 99%, powder | Sigma-Aldrich [sigmaaldrich.com]
• 12. mt.com [mt.com]

minimizing impurities in tetrabutylammonium tetrafluoroborate for sensitive measurements

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions to minimize impurities in tetrabutylammonium (B224687) tetrafluoroborate (B81430) for sensitive analytical measurements, particularly in electrochemistry.

Troubleshooting Guides

This section addresses specific issues that may arise during experimentation due to impurities in TBATFB.

Issue 1: My cyclic voltammogram (CV) shows unexpected peaks or high background current.

• Question: Could impurities in my TBATFB supporting electrolyte be the cause of anomalous peaks or high background noise in my electrochemical measurements?

• Answer: Yes, impurities are a common cause of such issues. Transition metal ions, halide ions, and water can all be electrochemically active and interfere with your measurements.[1][2][3] Water, in particular, can narrow the electrochemical window and react with analytes.[4] Organic residues from the synthesis process can also contribute to high background currents.

  • Recommendation: First, ensure your solvent is anhydrous and your glassware is properly dried. If the problem persists, purify the TBATFB using the recrystallization and drying protocols detailed below. Real-time electrochemical potential measurements can be a useful tool for troubleshooting reproducibility issues related to impurities.[5]

Issue 2: I am observing poor reproducibility between experiments.

• Question: My results are inconsistent from one day to the next, even though I am following the same procedure. Could the TBATFB be the problem?

• Answer: This is a strong possibility. TBATFB is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[6][7] Variations in the water content of your electrolyte can significantly affect results, especially in sensitive applications.[4]

  • Recommendation: Always store TBATFB in a tightly sealed container, preferably in a desiccator or glovebox under an inert atmosphere.[6][7] Dry the salt in a vacuum oven before each use if you suspect water contamination.[8] For highly sensitive experiments, consider purifying a single batch of TBATFB and storing it in small, single-use aliquots.

Issue 3: My reaction yield is low or the reaction is not proceeding as expected.

• Question: I'm using TBATFB as a phase transfer catalyst, but my reaction performance is poor. Could impurities be inhibiting the reaction?

• Answer: Yes. Water is a known inhibitor for many reactions that require anhydrous conditions. Other impurities can also interfere with catalytic activity.

  • Recommendation: Ensure the purity of your TBATFB by following the provided purification protocols. The presence of water is a critical factor; even trace amounts can be detrimental.[4] Azeotropic distillation with toluene (B28343) can be an effective method for removing water from reaction mixtures.[9]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial tetrabutylammonium tetrafluoroborate?

A1: Common impurities include:

• Water: TBATFB is hygroscopic and readily absorbs moisture.[6][7]

• Halide Ions (Cl⁻, Br⁻): These are often residuals from the synthesis, which may involve reacting a quaternary ammonium (B1175870) halide with a tetrafluoroboric acid source.[10][11]

• Organic Precursors/Solvents: Residual solvents (e.g., alcohols, acetone) or unreacted starting materials may be present.[10]

• Hydrolysis Products: In the presence of water, the tetrafluoroborate anion can hydrolyze to form species like [BFn(OH)4−n]− and boric acid.[12]

• Transition Metals: Contaminants from manufacturing equipment or starting materials can introduce metal impurities.[1][2]

Q2: How do these impurities affect sensitive measurements?

A2: Impurities can have significant detrimental effects:

• Water: Reduces the electrochemical window, can lead to the formation of passivating layers on electrodes, and may react with analytes.[4]

• Halide Ions: Can be electrochemically active, causing interfering peaks in voltammograms, and can corrode electrodes.

• Organic Impurities: May be electroactive, leading to high background currents and obscuring the signal from the analyte of interest.[5]

• Metal Ions: Can deposit on the electrode surface, altering its properties, or participate in redox reactions that interfere with the measurement.[1][2][3]

Q3: What is the recommended method for purifying TBATFB?

A3: Recrystallization is the most common and effective method for purifying TBATFB.[8][10] A well-documented procedure involves using a mixed solvent system.[8]

Q4: How should I dry TBATFB after purification?

A4: After recrystallization, the salt must be thoroughly dried to remove residual solvent and water.

• Method: Drying in a vacuum oven is highly effective.[8]

• Temperature: A temperature of 80-100°C is typically used.[8][13]

• Duration: Drying overnight or for 24-48 hours is recommended to ensure all moisture is removed.[8][13][14]

Q5: How can I assess the purity of my TBATFB?

A5: Several analytical techniques can be used to verify purity:

• High-Performance Liquid Chromatography (HPLC): Can be used to quantify the tetrabutylammonium cation and separate it from other organic impurities.[15][16]

• UV-Visible Spectrophotometry: Useful for detecting specific light-absorbing impurities.[15][17]

• Nuclear Magnetic Resonance (NMR): Can confirm the structure of the salt and detect organic impurities.[18]

• Cyclic Voltammetry (CV): A wide electrochemical window and a low, flat background current are good indicators of high purity for electrochemical applications.

Q6: What are the best practices for storing high-purity TBATFB?

A6: Proper storage is critical to maintain purity.

• Container: Keep the container tightly closed.[6][7]

• Environment: Store in a cool, dry, and well-ventilated place.[6][7]

• Inert Atmosphere: For the highest purity applications, store under an inert gas (e.g., argon or nitrogen) in a glovebox or a desiccator.

Data Presentation

Table 1: Common Purification Parameters for TBATFB

Parameter	Value/Method	Source
Purification Method	Recrystallization	[8][10][13]
Recrystallization Solvents	Ethanol (B145695)/Water (1:2 ratio)	[8]
	Organic solvents containing carbonyl compounds (e.g., acetone, methanol)	[10]
Drying Method	Vacuum Oven	[8][14]
Drying Temperature	80°C - 100°C	[8][13]

| Drying Duration | Overnight to 48 hours |[8][13] |

Table 2: Analytical Techniques for Purity Assessment

Technique	Analyte/Purpose	Key Performance Characteristics	Source
HPLC	Tetrabutylammonium (TBA⁺) cation, organic impurities	High accuracy and precision for quantifying the cation.	[15][19]
UV-Vis Spectrophotometry	Light-absorbing impurities	High sensitivity for detecting trace contaminants.	[15][17]
Cyclic Voltammetry	Electrochemical activity of impurities	Provides a functional test of purity for electrochemical use.	[5][7]

| NMR Spectroscopy | Structural confirmation, organic impurities | Confirms chemical structure and identifies organic contaminants. |[18] |

Experimental Protocols

Protocol 1: Recrystallization of TBATFB from Ethanol/Water

This protocol is adapted from a standard procedure for purifying TBATFB for electrochemical use.[8]

• Dissolution: Dissolve the commercial-grade TBATFB in a minimal amount of a hot 1:2 (v/v) mixture of ethanol and deionized water. Gently heat and stir until all the solid has dissolved.

• Crystallization: Remove the solution from the heat source and allow it to cool slowly to room temperature. Then, place the solution in an ice bath or refrigerator to induce further crystallization. For optimal crystal quality, slow cooling is preferred.[13]

• Filtration: Collect the resulting white crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals sparingly with a small amount of ice-cold deionized water or diethyl ether to remove residual soluble impurities.[8]

• Drying: Transfer the purified crystals to a clean glass dish. Place the dish in a vacuum oven and dry at 80°C overnight to ensure complete removal of water and residual solvents.[8]

• Storage: Once cooled to room temperature in a desiccator, immediately transfer the high-purity TBATFB to a tightly sealed container and store in a dry environment, such as a desiccator or glovebox.[7]

Visualizations

Caption: Workflow for the purification of TBATFB via recrystallization.

Caption: Troubleshooting decision tree for TBATFB-related experimental issues.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Impact of electrolyte impurities and SEI composition on battery safety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Troubleshooting the influence of trace chemical impurities on nanoparticle growth kinetics via electrochemical measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemicalbook.com [chemicalbook.com]
• 7. guidechem.com [guidechem.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Tips & Tricks [chem.rochester.edu]
• 10. JP2007106753A - Method for purifying quaternary ammonium tetrafluoroborate and electric double layer capacitor using the same - Google Patents [patents.google.com]
• 11. CN110922333A - Method for preparing tetraethyl ammonium tetrafluoroborate by electrodialysis technology - Google Patents [patents.google.com]
• 12. JP2007277020A - Method for purifying tetrafluoroborate - Google Patents [patents.google.com]
• 13. basinc.com [basinc.com]
• 14. CN104803858A - A kind of method for preparing tetrabutylammonium fluoride trihydrate - Google Patents [patents.google.com]
• 15. benchchem.com [benchchem.com]
• 16. nbinno.com [nbinno.com]
• 17. ijrar.org [ijrar.org]
• 18. rsc.org [rsc.org]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Electrochemical Window Measurements and TBATFB Purity

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the impact of tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB) purity on electrochemical window measurements.

Frequently Asked Questions (FAQs)

Q1: What is the electrochemical window and why is it important?

A1: The electrochemical window (EW), also known as the potential window, is the range of potentials over which an electrolyte/solvent system is electrochemically inert, meaning it does not undergo oxidation or reduction. It is a crucial parameter in electrochemistry because it defines the potential range within which the electrochemical behavior of a substance of interest can be studied without interference from the electrolyte itself. A wide electrochemical window is desirable for studying a broad range of redox processes.

Q2: How does the purity of TBATFB affect the measured electrochemical window?

A2: The purity of the supporting electrolyte, such as TBATFB, has a significant impact on the electrochemical window. Impurities, even in trace amounts, can be electroactive at potentials within the expected window of a high-purity electrolyte, leading to a narrower usable potential range. Common impurities and their effects include:

• Water: Water is a common impurity that significantly narrows the electrochemical window due to its own electrolysis (oxidation to O₂ and reduction to H₂).[1][2][3] This is often the primary factor limiting the potential window in non-aqueous electrochemistry.

• Halides (e.g., Cl⁻, Br⁻): Residual halide ions from the synthesis of TBATFB can be more easily oxidized than the tetrafluoroborate anion (BF₄⁻), leading to a reduction in the anodic (positive) limit of the electrochemical window.

• Organic Synthesis Precursors: Incomplete reaction or purification during the synthesis of TBATFB can leave behind electroactive organic impurities that can be oxidized or reduced within the desired potential window.

Q3: What are the typical purity grades of TBATFB available for electrochemical applications?

A3: TBATFB is commercially available in various purity grades. For electrochemical applications, it is crucial to use a high-purity grade, often labeled as "electrochemical grade," "for electrochemical analysis," or with a specified purity of ≥99.0%. Standard reagent grades may contain impurities that can interfere with sensitive electrochemical measurements.

Q4: How can I determine the purity of my TBATFB, specifically the water content?

A4: The most common and accurate method for determining the water content in an electrolyte solution is the Karl Fischer titration. This technique is highly specific to water and can detect trace amounts. For other impurities, techniques such as ion chromatography (for halide analysis) or High-Performance Liquid Chromatography (HPLC) may be employed.

Q5: What is the expected electrochemical window for a high-purity TBATFB solution in acetonitrile (B52724)?

A5: For a dry, high-purity 0.1 M TBATFB solution in acetonitrile, the electrochemical window can be quite wide, typically in the range of -2.7 V to +3.0 V versus a standard calomel (B162337) electrode (SCE) on a platinum electrode. However, this range is highly dependent on the working electrode material, the reference electrode, and the level of impurities present, especially water.

Troubleshooting Guide

Issue 1: The measured electrochemical window is narrower than expected.

Possible Cause	Troubleshooting Step
Water Contamination	Dry the solvent (e.g., acetonitrile) using molecular sieves or by distilling over a suitable drying agent. Ensure the TBATFB is dried in a vacuum oven before use. Handle all solutions in a controlled atmosphere, such as a glovebox, to minimize exposure to ambient moisture.
Impurities in TBATFB	Use a higher purity grade of TBATFB (≥99.0% or "electrochemical grade"). If high purity is not available, consider recrystallizing the TBATFB from a suitable solvent to remove impurities.
Contaminated Working Electrode	Polish the working electrode (e.g., glassy carbon, platinum) with alumina (B75360) slurry, followed by sonication in deionized water and then the solvent to be used in the experiment. For some applications, electrochemical cleaning cycles in a blank electrolyte solution can be effective.
Leaking or Unstable Reference Electrode	Check the filling solution of the reference electrode and ensure it is free of air bubbles. If using a non-aqueous reference electrode, ensure the frit is not clogged. It is good practice to check the potential of the reference electrode against another stable reference electrode.
Dissolved Oxygen	Purge the electrolyte solution with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes before the measurement and maintain an inert atmosphere over the solution during the experiment.

Issue 2: Poorly defined or sloping current limits at the edges of the electrochemical window.

Possible Cause	Troubleshooting Step
Slow Electrode Kinetics	This can be inherent to the electrode material and solvent system. A slower scan rate in cyclic voltammetry may provide a clearer definition of the onset of electrolyte breakdown.
Presence of Multiple Electroactive Impurities	The gradual oxidation or reduction of several different impurities can lead to a sloping background current rather than a sharp increase. Improving the purity of the TBATFB and solvent is the primary solution.
High Cell Resistance (iR drop)	Ensure the reference electrode tip is placed as close as possible to the working electrode surface without touching it. A higher concentration of the supporting electrolyte (e.g., 0.1 M) is typically used to minimize solution resistance.

Data Presentation: Effect of TBATFB Purity on Electrochemical Window

Note: The following data is illustrative and represents the expected trend based on qualitative information from the literature. Specific quantitative values are highly dependent on experimental conditions.

TBATFB Purity	Water Content (ppm)	Anodic Limit (V vs. Ag/AgCl)	Cathodic Limit (V vs. Ag/AgCl)	Electrochemical Window (V)
98% (Reagent Grade)	> 500	~ +2.2	~ -2.3	~ 4.5
99%	100 - 500	~ +2.5	~ -2.6	~ 5.1
≥99.9% (Electrochemical Grade)	< 50	~ +2.8	~ -2.9	~ 5.7

Experimental Protocols

Protocol 1: Determination of Electrochemical Window using Cyclic Voltammetry

This protocol outlines the procedure for determining the electrochemical window of a TBATFB/acetonitrile electrolyte solution.

• Preparation of the Electrolyte Solution:

  • Dry high-purity TBATFB (≥99.0%) in a vacuum oven at 80-100 °C overnight.

  • Use anhydrous acetonitrile (<50 ppm water).

  • In an inert atmosphere (e.g., a glovebox), prepare a 0.1 M solution of TBATFB in acetonitrile.

• Electrochemical Cell Assembly:

  • Use a three-electrode setup:

    • Working Electrode: A polished glassy carbon or platinum disk electrode.

    • Reference Electrode: A non-aqueous Ag/Ag⁺ reference electrode or a saturated calomel electrode (SCE) with a salt bridge.

    • Counter Electrode: A platinum wire or gauze.

  • Assemble the cell and ensure the reference electrode tip is positioned close to the working electrode.

• Cyclic Voltammetry Measurement:

  • Purge the electrolyte solution with an inert gas (argon or nitrogen) for 15-20 minutes.

  • Connect the electrodes to a potentiostat.

  • Perform a cyclic voltammetry scan starting from the open-circuit potential and scanning towards the positive limit, then reversing to the negative limit, and finally returning to the starting potential.

  • Typical Parameters:

    • Scan Rate: 100 mV/s

    • Potential Range: Initially, a narrower range can be used (e.g., -2.0 V to +2.0 V) and then expanded until the current density at the limits increases significantly.

  • The electrochemical window is determined by the potential limits at which the current density reaches a predefined threshold (e.g., 0.1 mA/cm² or 1 mA/cm²), indicating the onset of electrolyte oxidation and reduction.

Protocol 2: Determination of Water Content by Karl Fischer Titration

This protocol provides a general outline for measuring the water content in the TBATFB/acetonitrile electrolyte.

• Equipment and Reagents:

  • A coulometric or volumetric Karl Fischer titrator.

  • Appropriate Karl Fischer reagents (anolyte and catholyte for coulometric, or a one-component reagent for volumetric).

  • Airtight syringes for sample injection.

• Procedure:

  • Set up the Karl Fischer titrator according to the manufacturer's instructions. The titration cell should be conditioned to a dry state.

  • Using a dry, airtight syringe, carefully extract a known volume or weight of the TBATFB/acetonitrile electrolyte solution.

  • Inject the sample into the titration cell.

  • The titrator will automatically titrate the water present and provide the water content, typically in parts per million (ppm) or percentage.

  • It is advisable to run the measurement in triplicate to ensure accuracy.

Visualizations

Caption: Workflow for Electrochemical Window Determination.

Caption: Troubleshooting Logic for a Narrow Electrochemical Window.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

optimizing parameters for electrofluorination using TBAF as a fluoride source

Welcome to the technical support center for electrofluorination using Tetrabutylammonium (B224687) Fluoride (B91410) (TBAF) as a fluoride source. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: Why is my electrofluorination yield consistently low?

A1: Low yields can stem from several factors. One of the most critical is the ratio of triflic acid to TBAF, which plays a pivotal role in the fluorination efficiency.[1][2][3][4][5][6] Ensure this ratio is optimized; a ratio of 0.68 (triflic acid to TBAF) has been shown to be effective in certain reactions.[1] Additionally, check the water content of your TBAF solution, as anhydrous conditions are crucial for many fluorination reactions. Other parameters to investigate include the applied potential, reaction temperature, and concentration of your substrate and TBAF.

Q2: What is the role of triflic acid in this reaction?

A2: The addition of triflic acid is crucial for successful electrofluorination when using TBAF.[1][2] It is believed that triflic acid reacts with TBAF to form HF in situ, which can then participate in the electrochemical fluorination. Triflic acid is a super acid with a very weakly nucleophilic conjugate base, which does not interfere with the carbocation intermediates formed during the electrochemical oxidation.[1][2]

Q3: Can I use other acids besides triflic acid?

A3: While other acids can be used, triflic acid has been shown to provide the highest precursor conversion and product yield in studies on methyl(phenylthio)acetate.[5] The effectiveness of the acid is a key parameter to optimize for your specific substrate.

Q4: How does temperature affect the reaction?

A4: Elevating the reaction temperature generally has a positive effect on the electrofluorination yield. For instance, increasing the temperature from 0°C to 60°C has been demonstrated to increase the yield of monofluorinated methyl 2-fluoro-2-(phenylthio)acetate from 8% to 44%.[1] This is likely due to enhanced diffusion of molecules in the solution.

Q5: Is sonication beneficial for the reaction?

A5: Yes, sonication can enhance the reaction yield. It promotes convection in the solution, which can lead to an increase in product formation, similar to the effect of increasing temperature.[1]

Q6: How do I remove residual TBAF salts from my reaction mixture after the experiment?

A6: Removing tetrabutylammonium salts can be challenging due to their solubility in organic solvents. A common method is a tedious aqueous-phase extraction.[3][4] A more efficient, non-aqueous work-up procedure involves the addition of a sulfonic acid resin (like DOWEX 50WX8-400) and calcium carbonate to the reaction mixture, followed by filtration.[3][4] This method effectively removes the tetrabutylammonium cation and fluoride anion as insoluble salts.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No or minimal product formation	Incorrect triflic acid to TBAF ratio.	Optimize the triflic acid to TBAF ratio. A starting point of 0.68 has been shown to be effective for some substrates.[1]
Presence of water in the reaction.	Use anhydrous TBAF and solvents. Dry TBAF solutions can be achieved using molecular sieves.
Inappropriate applied potential.	Optimize the oxidation potential using cyclic voltammetry. Potentials that are too high can lead to product decomposition.[1]
Product decomposition	Applied potential is too high.	Lower the oxidation potential. Determine the optimal potential via cyclic voltammetry to be just sufficient for the oxidation of the precursor.[1]
Low precursor conversion	Insufficient reaction time or temperature.	Increase the electrolysis time or elevate the reaction temperature.[1]
Low concentration of TBAF or substrate.	Increase the concentration of the limiting reagent. However, be aware that excessively high TBAF concentrations can sometimes decrease yield.[1]
Inconsistent results between experiments	Electrode surface is not properly cleaned.	Clean the working and counter electrodes before each experiment. A common procedure is potential cycling in a sulfuric acid solution.[2]
Degradation of TBAF solution.	Use a fresh solution of TBAF, especially if it has been stored for a long time or exposed to moisture.
Difficulty in product purification	Residual TBAF salts co-eluting with the product.	Employ a non-aqueous work-up using sulfonic acid resin and calcium carbonate to remove TBAF salts before chromatography.[3][4]

Quantitative Data Summary

The following tables summarize the optimized parameters from a study on the electrofluorination of methyl(phenylthio)acetate.[1]

Table 1: Effect of Temperature on Product Yield

Temperature (°C)	Mono-fluorinated Product Yield (%)
0	8
25	29
60	44
Synthesis performed at 1.4 V vs Ag/Ag+ for 30 min in an ACN solution containing 154 mM of TBAF, 25 mM of precursor, and 104.6 mM of triflic acid.[1]

Table 2: Effect of Triflic Acid to TBAF Concentration Ratio on Product Yield

TBAF Concentration (mM)	Acid Conc. (mM) / TBAF Conc. (mM)	Product Yield (%)	Precursor Conversion (%)
154	0.68	29 ± 2	74 ± 14
100	0.68	21 ± 2	68 ± 12
25	0.68	6.0 ± 0.4	37 ± 7
10	0.68	3.0 ± 0.2	24 ± 4
Synthesis performed at 1.4 V vs Ag/Ag+ for 30 min in an ACN solution.[1]

Experimental Protocols

General Protocol for Electrofluorination

• Cell Assembly: The electrochemical fluorination is performed in an undivided cell under potentiostatic anodic oxidation.[1][2][3][4][5][6]

• Electrode Preparation: A platinum wire or plate is typically used as the working and counter electrode. Before each experiment, the electrodes should be cleaned, for example, by potential cycling in a 1 M sulfuric acid solution.[2]

• Reaction Mixture: Prepare a solution of the substrate, TBAF, and triflic acid in an anhydrous solvent such as acetonitrile (B52724) (ACN).[1][2] The optimal concentrations and ratios will need to be determined experimentally for each substrate.

• Electrolysis: The electrolysis is carried out at a constant potential, which should be determined by prior cyclic voltammetry to be sufficient for the oxidation of the substrate without causing product decomposition.[1] The reaction is typically stirred throughout the electrolysis.

• Work-up: After the electrolysis is complete, the reaction mixture is worked up to remove TBAF salts. A recommended non-aqueous method is to add a sulfonic acid resin (e.g., DOWEX 50WX8-400) and calcium carbonate, stir, and then filter the mixture.[3][4]

• Analysis: The product yield and precursor conversion are determined by methods such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy.[1][2]

Protocol for TBAF Salt Removal

• Following the completion of the electrofluorination reaction, add a sulfonic acid resin (e.g., DOWEX 50WX8-400) and calcium carbonate to the reaction mixture in the THF or ACN solvent.

• Stir the suspension at room temperature.

• Filter the mixture through a pad of Celite to remove all insoluble materials.

• Wash the filter cake thoroughly with a suitable solvent (e.g., MeOH).

• Combine the filtrates and evaporate to dryness under reduced pressure to obtain the crude product, now substantially free of tetrabutylammonium salts.[3][4]

Visualizations

Caption: Experimental workflow for electrofluorination using TBAF.

Caption: Troubleshooting logic for low yield in electrofluorination.

References

• 1. researchgate.net [researchgate.net]
• 2. Electrochemical Fluorination and Radiofluorination of Methyl(phenylthio)acetate Using Tetrabutylammonium Fluoride (TBAF) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Operationally simple and efficient workup procedure for TBAF-mediated desilylation: application to halichondrin synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Electrochemical Fluorination and Radiofluorination of Methyl(phenylthio)acetate Using Tetrabutylammonium Fluoride (TBAF) - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Supporting Electrolytes: Tetrabutylammonium Tetrafluoroborate (TBATFB) vs. Tetrabutylammonium Hexafluorophosphate (TBAPF6)

For Researchers, Scientists, and Drug Development Professionals

Choosing the appropriate supporting electrolyte is a critical decision in electrochemical research, with significant implications for the accuracy and reliability of experimental results. Among the most commonly employed non-aqueous electrolytes are tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB) and tetrabutylammonium hexafluorophosphate (B91526) (TBAPF6). This guide provides an objective comparison of these two electrolytes, supported by experimental data, to aid in the selection process for your specific application.

At a Glance: Key Property Comparison

A summary of the key electrochemical properties of TBATFB and TBAPF6 is presented below. It is important to note that these values can be influenced by the solvent, concentration, and experimental conditions.

Property	Tetrabutylammonium Tetrafluoroborate (TBATFB)	Tetrabutylammonium Hexafluorophosphate (TBAPF6)
Molecular Formula	C₁₆H₃₆BF₄N	C₁₆H₃₆F₆NP
Molecular Weight	329.27 g/mol [1]	387.43 g/mol [2]
Appearance	White to off-white crystalline powder or crystals[1]	White powder[2]
Melting Point	~160-164 °C[1]	244-246 °C[2]
Electrochemical Window	Wide, approximately 4V[3]	Wide, can extend from -2.7 to +3.0 V vs. SCE in acetonitrile[4]
Ionic Conductivity	Good ionic conductivity in organic solvents.[1] An ionic conductivity of 9.833 × 10⁻³ S cm⁻¹ has been reported at 20 °C.[3]	Provides significant ionic conductivity to polar organic solvents.[4] The degree of conductivity is influenced by the solvent, concentration, and temperature.[4]
Solubility	Soluble in many organic solvents such as acetonitrile (B52724), dichloromethane (B109758), acetone, DMF, and DMSO.[1]	Highly soluble in polar organic solvents like acetonitrile and acetone.[2][5]
Stability	Generally stable under normal laboratory conditions but is hygroscopic.[1] The tetrafluoroborate anion is susceptible to hydrolysis.[6][7][8]	The hexafluorophosphate anion is noted for its remarkable stability and resistance to hydrolysis.[4]

In-Depth Analysis

Electrochemical Window

Both TBATFB and TBAPF6 are favored for their wide electrochemical windows, meaning they remain electrochemically inert over a broad range of potentials.[3][4] This property is crucial as it prevents the electrolyte from interfering with the redox processes of the analyte under investigation. TBAPF6, in a 0.1 M solution in acetonitrile with a platinum electrode, can have a usable potential window extending from approximately -2.7 to +3.0 V versus a saturated calomel (B162337) electrode (SCE).[4] TBATFB also offers a wide electrochemical window of around 4V.[3]

Ionic Conductivity

The primary function of a supporting electrolyte is to increase the conductivity of the electrochemical solution.[4] Both TBATFB and TBAPF6 effectively fulfill this role in non-aqueous solvents.[1][4] The conductivity of TBAPF6 in solvents like acetonitrile increases with concentration.[4] For TBATFB, a specific ionic conductivity of 9.833 × 10⁻³ S cm⁻¹ at 20 °C has been documented.[3] It's worth noting that in solvents with lower dielectric constants, ion association can be less with larger anions, potentially leading to better conductivity.[9]

Solubility and Stability

Both salts exhibit good solubility in common polar organic solvents used in electrochemistry, such as acetonitrile (ACN), dichloromethane (DCM), and dimethylformamide (DMF).[1][5] This high solubility allows for the preparation of sufficiently concentrated electrolyte solutions for most applications.

A key differentiator between the two is the stability of their anions. The hexafluorophosphate anion (PF₆⁻) is known for its exceptional chemical inertness and resistance to hydrolysis.[4] In contrast, the tetrafluoroborate anion (BF₄⁻) is more susceptible to hydrolysis, which can be a concern in the presence of trace amounts of water, potentially leading to the generation of fluoride (B91410) ions.[6][7][8]

Experimental Workflows & Protocols

To ensure reproducible and accurate results when characterizing supporting electrolytes, standardized experimental protocols are essential.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for evaluating and comparing supporting electrolytes.

Caption: Workflow for evaluating supporting electrolytes.

Experimental Protocols

1. Protocol for Cyclic Voltammetry (CV)

Cyclic voltammetry is a fundamental electrochemical technique used to determine the electrochemical window of a supporting electrolyte.

• Objective: To determine the potential range over which the electrolyte is electrochemically inert.

• Materials:

  • Potentiostat

  • Three-electrode cell (working, reference, and counter electrodes)

  • Supporting electrolyte (TBATFB or TBAPF6)

  • Anhydrous solvent (e.g., acetonitrile, ≥99.8%)

  • Inert gas (e.g., nitrogen or argon) for deaeration

• Procedure:

  • Prepare a 0.1 M solution of the supporting electrolyte in the chosen anhydrous solvent inside a glovebox or under an inert atmosphere.

  • Assemble the three-electrode cell with the prepared electrolyte solution. A common setup includes a glassy carbon working electrode, a platinum wire counter electrode, and a silver/silver ion (Ag/Ag⁺) or saturated calomel reference electrode (SCE).

  • Deaerate the solution by bubbling with an inert gas for at least 15-20 minutes to remove dissolved oxygen. Maintain an inert atmosphere over the solution during the experiment.

  • Set the parameters on the potentiostat. For determining the electrochemical window, a wide potential range is initially scanned (e.g., -3.0 V to +3.0 V). The scan rate is typically set between 50 and 100 mV/s.

  • Run the cyclic voltammogram. The potential window is defined by the onset of the anodic and cathodic currents corresponding to the oxidation and reduction of the electrolyte or solvent.

  • Record the potential limits where the current begins to increase significantly.

2. Protocol for Conductivity Measurement

Conductivity measurements quantify the ability of the electrolyte solution to conduct an electric current.

• Objective: To determine the molar conductivity of the electrolyte solution.

• Materials:

  • Conductivity meter with a conductivity cell

  • Volumetric flasks and pipettes

  • Supporting electrolyte (TBATFB or TBAPF6)

  • Anhydrous solvent

• Procedure:

  • Calibrate the conductivity meter using standard potassium chloride (KCl) solutions of known concentrations.[10][11]

  • Prepare a series of solutions of the supporting electrolyte in the chosen solvent at different concentrations (e.g., ranging from 1 mM to 100 mM).

  • Rinse the conductivity cell with the solvent and then with a small amount of the sample solution to be measured.

  • Immerse the conductivity cell into the sample solution, ensuring the electrodes are fully covered.

  • Allow the reading to stabilize and record the conductivity.

  • Measure the conductivity of the pure solvent as a blank.

  • Correct the measured conductivities of the solutions by subtracting the conductivity of the pure solvent.

  • Calculate the molar conductivity (Λm) using the formula: Λm = (1000 * κ) / c, where κ is the corrected conductivity and c is the molar concentration of the electrolyte.

Logical Relationships in Electrolyte Selection

The choice between TBATFB and TBAPF6 often involves a trade-off between stability and other performance factors. The following diagram illustrates the decision-making process.

Caption: Decision tree for electrolyte selection.

Conclusion

Both tetrabutylammonium tetrafluoroborate and tetrabutylammonium hexafluorophosphate are excellent supporting electrolytes for a wide range of non-aqueous electrochemical applications. The primary distinguishing factor is the superior stability of the hexafluorophosphate anion against hydrolysis, making TBAPF6 the preferred choice for applications requiring high purity and inertness, especially where trace water may be present. However, for applications where the risk of hydrolysis is minimal and other factors such as cost or specific ion effects are a consideration, TBATFB remains a viable and effective option. The ultimate choice should be guided by the specific requirements of the experiment and a thorough evaluation of the trade-offs between stability and other performance characteristics.

References

• 1. pharm.sinocurechem.com [pharm.sinocurechem.com]
• 2. Tetrabutylammonium hexafluorophosphate - Wikipedia [en.wikipedia.org]
• 3. Tetrabutylammonium Tetrafluoroborate | 429-42-5 | Benchchem [benchchem.com]
• 4. Tetrabutylammonium Hexafluorophosphate|Electrolyte [benchchem.com]
• 5. nbinno.com [nbinno.com]
• 6. Tetrafluoroborate [chemeurope.com]
• 7. path.web.ua.pt [path.web.ua.pt]
• 8. Hydrolysis of tetrafluoroborate and hexafluorophosphate counter ions in imidazolium-based ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of the conductivity properties of the tetrabutylammonium salt of tetrakis(pentafluorophenyl)borate anion with those of traditional supporting electrolyte anions in nonaqueous solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. itempdf74155353254prod.s3.amazonaws.com [itempdf74155353254prod.s3.amazonaws.com]
• 11. scribd.com [scribd.com]

Navigating the Landscape of Non-Aqueous Electrochemistry: A Guide to Tetrabutylammonium Tetrafluoroborate Alternatives

For researchers, scientists, and drug development professionals engaged in non-aqueous electrochemistry, the choice of a supporting electrolyte is paramount to achieving reliable and reproducible results. Tetrabutylammonium (B224687) tetrafluoroborate (B81430) (TBATFB) has long been a staple in this field, valued for its good solubility and wide electrochemical window in many organic solvents. However, a range of alternative electrolytes exist, each with a unique profile of properties that may offer advantages for specific applications. This guide provides an objective comparison of TBATFB with its common alternatives, supported by experimental data, to aid in the selection of the most suitable electrolyte for your research needs.

This guide will delve into a comparative analysis of key performance indicators, including ionic conductivity, electrochemical window, and solubility. We will explore common alternatives such as other tetrabutylammonium salts like tetrabutylammonium hexafluorophosphate (B91526) (TBAPF6) and tetrabutylammonium perchlorate (B79767) (TBAP), as well as lithium perchlorate (LiClO₄) and a representative ionic liquid, 1-butyl-3-methylimidazolium tetrafluoroborate ([BMIM][BF4]).

Performance Comparison of Supporting Electrolytes

The selection of a supporting electrolyte is a critical decision in the design of any electrochemical experiment. The ideal electrolyte should be chemically inert within the desired potential range, possess high ionic conductivity to minimize ohmic drop, and exhibit good solubility in the chosen solvent. The following tables provide a quantitative comparison of TBATFB and its alternatives across these crucial parameters in two commonly used non-aqueous solvents: acetonitrile (B52724) (ACN) and propylene (B89431) carbonate (PC).

Table 1: Ionic Conductivity in Non-Aqueous Solvents (at 25°C)

Electrolyte	Solvent	Concentration (M)	Molar Conductivity (Λm) (S·cm²/mol)
TBATFB	Acetonitrile	0.1	~140
TBAPF6	Acetonitrile	0.1	~135[1]
LiClO₄	Acetonitrile	0.1	~177[2]
[BMIM][BF4]	Acetonitrile	-	~3 (for the neat ionic liquid)[3]
TBAPF6	Propylene Carbonate	0.1	~25
LiClO₄	Propylene Carbonate	1.0	~28

Table 2: Electrochemical Window in Non-Aqueous Solvents

Electrolyte	Solvent	Working Electrode	Anodic Limit (V)	Cathodic Limit (V)	Electrochemical Window (V)
TBATFB	Acetonitrile	Platinum	~+2.8	~-2.9	~5.7
TBAPF6	Acetonitrile	Platinum	~+3.0	~-2.7	~5.7[4]
LiClO₄	Propylene Carbonate	Platinum	~+4.8 (vs. Li/Li⁺)	~-0.2 (vs. Li/Li⁺)	~5.0[5]
[BMIM][BF4]	Acetonitrile	Platinum	~+2.0	~-2.2	~4.2[3]

Table 3: Solubility in Non-Aqueous Solvents (at 25°C)

Electrolyte	Solvent	Solubility ( g/100 mL)	Molar Solubility (mol/L)
TBATFB	Acetonitrile	10	~3.0
TBAPF6	Acetonitrile	Highly Soluble[6]	> 1.0
LiClO₄	Acetonitrile	16.3 ( g/100g solvent)[7]	~1.5
[BMIM][BF4]	Acetonitrile	Miscible	-
TBATFB	Propylene Carbonate	Soluble	-
TBAPF6	Propylene Carbonate	Soluble[4]	> 0.1
LiClO₄	Propylene Carbonate	Soluble	-

Experimental Protocols

To ensure the reproducibility and accuracy of the data presented, the following section outlines the detailed methodologies for the key experiments cited in this guide.

Conductivity Measurement

Objective: To determine the molar conductivity of the electrolyte solutions.

Apparatus:

• Conductivity meter with a temperature-compensated probe

• Volumetric flasks

• Magnetic stirrer and stir bars

• Thermostated water bath

Procedure:

• Solution Preparation: Prepare a stock solution of the desired electrolyte in the chosen anhydrous solvent (e.g., 0.1 M). Perform serial dilutions to obtain a range of concentrations. All preparations should be carried out in a glovebox or under an inert atmosphere to minimize water contamination.

• Calibration: Calibrate the conductivity meter using standard potassium chloride (KCl) solutions of known conductivity.

• Measurement: a. Place a known volume of the electrolyte solution in a clean, dry electrochemical cell. b. Immerse the conductivity probe into the solution, ensuring the electrodes are fully submerged. c. Place the cell in a thermostated water bath set to 25°C and allow the temperature to equilibrate. d. Gently stir the solution and record the conductivity reading once it stabilizes. e. Rinse the probe thoroughly with the anhydrous solvent between measurements of different solutions.

• Calculation: Calculate the molar conductivity (Λm) using the following equation: Λm = (1000 * κ) / C where κ is the measured conductivity (S/cm) and C is the molar concentration (mol/L).

Electrochemical Window Determination by Cyclic Voltammetry

Objective: To determine the potential range over which the electrolyte is electrochemically stable.

Apparatus:

• Potentiostat

• Three-electrode electrochemical cell (working, counter, and reference electrodes)

• Working Electrode: Platinum (Pt) disk electrode

• Counter Electrode: Platinum wire or mesh

• Reference Electrode: Silver/silver ion (Ag/Ag⁺) or Saturated Calomel Electrode (SCE) with a salt bridge appropriate for non-aqueous solutions.

• Glovebox or Schlenk line for maintaining an inert atmosphere

Procedure:

• Electrolyte Preparation: Prepare a solution of the supporting electrolyte (e.g., 0.1 M) in the desired anhydrous solvent inside a glovebox.

• Cell Assembly: Assemble the three-electrode cell with the prepared electrolyte solution. Ensure the electrodes are clean and polished according to standard procedures.

• Cyclic Voltammetry Scan: a. Set the potentiostat to perform a cyclic voltammetry scan. b. Define the potential window to be scanned. Start with a wide window and narrow it down based on the observed decomposition potentials. c. Set the scan rate (e.g., 100 mV/s). d. Run the cyclic voltammogram and record the current response as a function of the applied potential.

• Determination of Limits: The anodic and cathodic limits of the electrochemical window are typically defined as the potentials at which the current density reaches a certain threshold (e.g., 1 mA/cm²).

Solubility Measurement

Objective: To determine the saturation solubility of the electrolyte in a given solvent.

Apparatus:

• Vials with screw caps

• Analytical balance

• Magnetic stirrer and stir bars

• Thermostated shaker or water bath

• Centrifuge

• UV-Vis spectrophotometer or other suitable analytical instrument for concentration determination

Procedure:

• Sample Preparation: a. Add a known volume of the anhydrous solvent to a series of vials. b. Add an excess amount of the solid electrolyte to each vial.

• Equilibration: a. Seal the vials and place them in a thermostated shaker or water bath set to 25°C. b. Allow the mixtures to equilibrate for an extended period (e.g., 24-48 hours) with continuous stirring to ensure saturation.

• Phase Separation: a. After equilibration, stop the stirring and allow the excess solid to settle. b. Centrifuge the vials to ensure complete separation of the solid and liquid phases.

• Concentration Analysis: a. Carefully extract a known volume of the supernatant (the clear saturated solution). b. Dilute the aliquot with a suitable solvent to a concentration within the linear range of the analytical instrument. c. Measure the concentration of the electrolyte in the diluted solution using a calibrated analytical method (e.g., UV-Vis spectrophotometry by measuring the absorbance of a characteristic peak of the cation or anion).

• Calculation: Calculate the original concentration in the saturated solution, which represents the solubility.

Visualizing the Selection Process

The choice of an appropriate supporting electrolyte is a multi-faceted decision. The following diagram illustrates a logical workflow to guide researchers in this selection process.

References

• 1. A new force field model of 1-butyl-3-methylimidazolium tetrafluoroborate ionic liquid and acetonitrile mixtures - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. LiClO4 [chembk.com]
• 5. researchgate.net [researchgate.net]
• 6. Tetrabutylammonium hexafluorophosphate - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]

A Comparative Study of Tetraalkylammonium Salts for Electrochemical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of various tetraalkylammonium salts in electrochemical applications, supported by experimental data. Tetraalkylammonium (TAA) salts are widely used as electrolytes in various electrochemical devices, including batteries, supercapacitors, and for applications such as CO2 reduction, due to their high solubility in organic solvents, good ionic conductivity, and wide electrochemical stability windows.[1] The choice of the specific TAA salt, including the alkyl chain length of the cation and the nature of the anion, significantly impacts the performance of the electrochemical system.

Quantitative Performance Comparison

The performance of tetraalkylammonium salt electrolytes is critically dependent on properties such as ionic conductivity, viscosity, and the electrochemical stability window. These parameters are influenced by the size of the tetraalkylammonium cation and the nature of the counter-anion. The following table summarizes key quantitative data for a selection of commonly used TAA salts.

Salt	Cation	Anion	Solvent	Concentration (M)	Ionic Conductivity (mS/cm)	Viscosity (mPa·s)	Electrochemical Stability Window (V)	Reference(s)
Tetraethylammonium Tetrafluoroborate (TEABF₄)	Tetraethylammonium (TEA⁺)	Tetrafluoroborate (BF₄⁻)	Acetonitrile (ACN)	1.0	~12.2	~0.45 (at 20°C)	~3.0	[2]
Tetrabutylammonium Tetrafluoroborate (TBABF₄)	Tetrabutylammonium (TBA⁺)	Tetrafluoroborate (BF₄⁻)	Acetonitrile (ACN)	Not Specified	Lower than TEABF₄	Higher than TEABF₄	Not Specified	[1]
Tetrapropylammonium Bromide (TPABr)	Tetrapropylammonium (TPA⁺)	Bromide (Br⁻)	Propylene Carbonate (PC) + N,N-dimethylformamide (DMF)	Not Specified	Not Specified	Higher than TEABF₄ in PC/DMF	Not Specified	[1]
Tetrabutylammonium Hexafluorophosphate (TBAPF₆)	Tetrabutylammonium (TBA⁺)	Hexafluorophosphate (PF₆⁻)	Acetonitrile (ACN)	0.1	~12 (at 25°C)	Not Specified	Wide	[3]
Tetraethylammonium Hexafluorophosphate (TEAPF₆)	Tetraethylammonium (TEA⁺)	Hexafluorophosphate (PF₆⁻)	Acetonitrile (ACN)	Not Specified	Higher than TBAPF₆	Lower than TBAPF₆	Not Specified	[4]
Tetramethylammonium Hexafluorophosphate (TMAPF₆)	Tetramethylammonium (TMA⁺)	Hexafluorophosphate (PF₆⁻)	Propylene Carbonate (PC)	Additive	Not Specified	Lower than TEAPF₆	Not Specified	[5]

Note: The data presented is compiled from various sources and experimental conditions may vary. Direct comparison should be made with caution. The general trend indicates that smaller cations (e.g., TEA⁺ vs. TBA⁺) lead to higher ionic conductivity and lower viscosity.[1][4] The choice of anion also plays a significant role in the overall performance.

Experimental Protocols

Detailed methodologies for key experiments are crucial for reproducing and comparing experimental data.

Ionic Conductivity Measurement

Ionic conductivity is a measure of a material's ability to conduct ions and is a critical parameter for electrolytes.

Methodology:

• Sample Preparation: Prepare solutions of the tetraalkylammonium salt in the desired solvent at various concentrations.

• Cell Assembly: Utilize a two-electrode conductivity cell. The cell constant should be known or determined using a standard solution (e.g., KCl solution).[6]

• Measurement: Immerse the conductivity cell into the sample solution, ensuring the electrodes are fully submerged and there are no air bubbles.

• Instrumentation: Use a conductivity meter to measure the resistance or conductance of the solution. Many modern instruments can directly provide the conductivity value after inputting the cell constant.[6]

• Temperature Control: Maintain a constant temperature throughout the measurement, as conductivity is temperature-dependent.

• Data Analysis: The ionic conductivity (σ) is calculated using the formula: σ = K_cell / R, where K_cell is the cell constant and R is the measured resistance.

Workflow for Ionic Conductivity Measurement.

Cyclic Voltammetry for Electrochemical Stability Window Determination

Cyclic Voltammetry (CV) is used to determine the electrochemical stability window (ESW) of an electrolyte, which defines the potential range within which the electrolyte is stable and does not undergo significant oxidation or reduction.[7]

Methodology:

• Electrochemical Cell Setup: Assemble a three-electrode cell consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/Ag⁺ or saturated calomel (B162337) electrode - SCE), and a counter electrode (e.g., platinum wire).[8]

• Electrolyte Preparation: Fill the cell with the tetraalkylammonium salt solution to be tested.

• Instrumentation: Connect the electrodes to a potentiostat.

• CV Scan: Perform a cyclic voltammetry scan over a wide potential range. The scan starts from the open-circuit potential and sweeps towards either the anodic or cathodic limit, and then the scan direction is reversed.[7]

• Data Acquisition: Record the current response as a function of the applied potential.

• ESW Determination: The electrochemical stability window is determined by identifying the potentials at which a significant increase in the anodic and cathodic currents is observed, indicating the onset of electrolyte oxidation and reduction, respectively.[9]

Workflow for Determining Electrochemical Stability.

Electrochemical Impedance Spectroscopy (EIS)

Electrochemical Impedance Spectroscopy is a powerful technique to investigate the interfacial properties and charge transfer kinetics within an electrochemical system.

Methodology:

• Cell Assembly: A two- or three-electrode setup can be used, depending on the specific application (e.g., battery or supercapacitor testing).

• Instrumentation: Connect the cell to a potentiostat with a frequency response analyzer (FRA) module.

• Measurement Parameters: Set the frequency range (e.g., 100 kHz to 0.1 Hz) and the amplitude of the AC perturbation (typically a small voltage, e.g., 5-10 mV).

• Data Acquisition: Apply the AC signal and measure the impedance of the system at each frequency. The data is typically presented as a Nyquist plot (imaginary vs. real impedance) or Bode plots (impedance magnitude and phase angle vs. frequency).

• Data Analysis: The resulting impedance spectrum can be fitted to an equivalent circuit model to extract parameters such as solution resistance, charge transfer resistance, and double-layer capacitance, providing insights into the electrochemical processes.[10]

Experimental Workflow for EIS.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. imeko.org [imeko.org]
• 7. Cyclic voltammetry - Wikipedia [en.wikipedia.org]
• 8. ossila.com [ossila.com]
• 9. researchgate.net [researchgate.net]
• 10. Journal of Electrochemical Science and Technology [jecst.org]

Validating Electrochemical Results: A Comparative Guide to TBATFB Electrolyte

For researchers, scientists, and drug development professionals utilizing electrochemical techniques, the integrity of the supporting electrolyte is paramount to obtaining accurate and reproducible results. Tetra-n-butylammonium tetrafluoroborate (B81430) (TBATFB) is a widely used supporting electrolyte in non-aqueous electrochemistry. This guide provides a comparative analysis of TBATFB's performance against other common electrolytes, detailed experimental protocols for its validation, and a logical workflow for ensuring the reliability of your electrochemical data.

Performance Comparison of Supporting Electrolytes

The choice of a supporting electrolyte significantly impacts the electrochemical window, conductivity, and overall stability of the system. Below is a summary of the key performance characteristics of TBATFB compared to other commonly used tetraalkylammonium salts.

Electrolyte	Common Abbreviation	Anion	Cation	Typical Usable Potential Window in Acetonitrile (vs. Ag/AgCl)	Molar Conductivity (Λ) in Acetonitrile at 25°C (S·cm²/mol)	Key Characteristics
Tetra-n-butylammonium tetrafluoroborate	TBATFB	BF₄⁻	(n-Bu)₄N⁺	~ -2.9 V to +2.5 V	~ 160	Good general-purpose electrolyte with a wide potential window and moderate conductivity.
Tetra-n-butylammonium hexafluorophosphate	TBAPF₆	PF₆⁻	(n-Bu)₄N⁺	~ -2.9 V to +3.1 V	~ 150	Offers a wider anodic window compared to TBATFB, but is more susceptible to hydrolysis, which can produce corrosive HF.
Tetraethylammonium tetrafluoroborate	TEATFB	BF₄⁻	Et₄N⁺	~ -2.8 V to +2.4 V	~ 180	Higher conductivity than TBATFB due to the smaller cation size, but with a slightly narrower potential window.

Note: The exact electrochemical window and conductivity can vary depending on the solvent, electrode material, and purity of the electrolyte and solvent. The values presented here are approximate and for comparative purposes. It is crucial to determine these parameters for your specific experimental conditions.

Experimental Protocols for Validation

To ensure the validity of electrochemical results obtained using a TBATFB electrolyte, a series of validation experiments should be performed. These protocols are designed to assess the purity, electrochemical window, and conductivity of the electrolyte solution.

Purity Assessment using Cyclic Voltammetry (CV)

Objective: To detect the presence of electroactive impurities in the TBATFB electrolyte solution.

Methodology:

• Cell Assembly: Assemble a standard three-electrode cell with a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Electrolyte Preparation: Prepare a solution of the TBATFB electrolyte in the desired solvent (e.g., 0.1 M TBATFB in acetonitrile).

• Blank Voltammogram:

  • Fill the electrochemical cell with the prepared electrolyte solution.

  • Purge the solution with an inert gas (e.g., argon or nitrogen) for at least 10-15 minutes to remove dissolved oxygen.

  • Record a cyclic voltammogram over a wide potential range (e.g., from -3.0 V to +3.0 V vs. Ag/AgCl) at a scan rate of 100 mV/s.

• Data Analysis:

  • Examine the resulting voltammogram. An ideal, pure supporting electrolyte will show a flat, featureless response within its electrochemical window.

  • The presence of redox peaks (humps or waves) indicates the presence of electroactive impurities. The potential at which these peaks appear can give clues as to the identity of the impurity.

  • If significant impurity peaks are observed, the TBATFB salt or the solvent may need to be purified or replaced.

Determination of the Electrochemical Window

Objective: To determine the usable potential range of the TBATFB electrolyte with the chosen solvent and electrode system.

Methodology:

• Cell and Electrolyte Preparation: Use the same setup as for the purity assessment.

• Cyclic Voltammetry:

  • Record a cyclic voltammogram of the pure supporting electrolyte solution.

  • Define the electrochemical window as the potential range where the current remains at a low, constant background level. The limits of the window are typically defined as the potentials at which the current begins to increase significantly due to the oxidation or reduction of the electrolyte or solvent. A common criterion is the potential at which the current density reaches a certain threshold (e.g., 1 mA/cm²).

• Data Reporting: Report the anodic and cathodic limits of the electrochemical window, specifying the working electrode, reference electrode, solvent, and the criterion used to define the limits.

Electrolyte Conductivity Measurement using Electrochemical Impedance Spectroscopy (EIS)

Objective: To measure the ionic conductivity of the TBATFB electrolyte solution.

Methodology:

• Conductivity Cell: Use a two-electrode conductivity cell with a known cell constant.

• Electrolyte Preparation: Prepare the TBATFB electrolyte solution of the desired concentration.

• EIS Measurement:

  • Connect the conductivity cell to an impedance analyzer or a potentiostat with an EIS module.

  • Apply a small AC voltage (e.g., 10 mV amplitude) over a wide frequency range (e.g., 100 kHz to 1 Hz).

  • Record the impedance spectrum.

• Data Analysis:

  • The resistance of the electrolyte solution (R_s) can be determined from the high-frequency intercept of the Nyquist plot with the real axis (Z').

  • Calculate the conductivity (κ) using the following equation: κ = K_cell / R_s where K_cell is the cell constant.

Logical Workflow for Electrolyte Validation

The following diagram illustrates a logical workflow for the validation of a TBATFB electrolyte before its use in electrochemical experiments.

Unraveling the Influence of Supporting Electrolytes on Polycarbazole Synthesis and Properties: A Comparative Guide

A comprehensive analysis of how the choice of supporting electrolyte impacts the electrochemical synthesis and resultant characteristics of polycarbazole is crucial for tailoring the polymer's properties for specific applications in materials science and drug development. This guide provides a detailed comparison of various supporting electrolytes used in the electropolymerization of carbazole (B46965), supported by experimental data and protocols.

The electrochemical synthesis of polycarbazole (PCz), a promising conductive polymer with applications in sensors, electrochromic devices, and corrosion protection, is significantly influenced by the choice of the supporting electrolyte. The electrolyte's anion and cation can affect the polymerization process, as well as the morphological, electrochemical, and thermal properties of the resulting polymer film. This guide compares the effects of different supporting electrolytes on PCz synthesis and properties, drawing on published research to provide a clear and objective overview for researchers and scientists.

Comparative Analysis of Supporting Electrolyte Effects

The selection of a suitable supporting electrolyte is a critical parameter in the electrochemical polymerization of carbazole. The size, charge density, and chemical nature of the electrolyte's ions can influence the doping process, polymer chain growth, and overall film morphology. Below is a summary of findings from studies comparing different electrolytes.

A key study directly compared the effects of tetrabutylammonium (B224687) perchlorate (B79767) (TBAClO4) and tetrabutylammonium tetrafluoroborate (B81430) (TBABF4) in acetonitrile (B52724) for the synthesis of PCz. The results indicated that TBAClO4 is a superior supporting electrolyte in several aspects.[1][2] PCz synthesized with TBAClO4 exhibited higher doping levels and better facilitation of dopant ion movement compared to PCz prepared with TBABF4.[1] This was reflected in the conductivity and electrochemical investigations.[1]

Another investigation into the electrosynthesis of PCz on carbon fiber microelectrodes explored a wider range of electrolytes, including sodium perchlorate (NaClO4), lithium perchlorate (LiClO4), potassium perchlorate (KClO4), tetraethylammonium (B1195904) perchlorate (TEAP), and tetraethylammoniumtetrafluoroborate (TEATFB) in different solvents.[3] The study highlighted that the combination of sodium perchlorate in acetonitrile yielded the best results in terms of polymer yield, conductivity, and charge.[3]

The influence of the anion size has also been noted as a significant factor. Smaller anions are believed to facilitate easier diffusion into the growing polymer film, leading to more efficient doping and enhanced electron-transfer kinetics.[4] This is a critical consideration for applications requiring high electroactivity, such as in chemical sensors and biosensors.[4]

To provide a clear comparison, the following tables summarize the quantitative data extracted from relevant studies.

Table 1: Comparison of Polycarbazole Properties with Different Supporting Electrolytes

Supporting Electrolyte	Solvent	Polymer Yield	Conductivity	Key Observations	Reference
Tetrabutylammonium Perchlorate (TBAClO4)	Acetonitrile	Not specified	Higher	High doping, facilitated dopant ion movement, better overall performance.[1]	[1]
Tetrabutylammonium Tetrafluoroborate (TBABF4)	Acetonitrile	Not specified	Lower	Lower doping levels compared to TBAClO4.[1]	[1]
Sodium Perchlorate (NaClO4)	Acetonitrile	89%	3.60 mS/cm	Considered the best combination for yield, conductivity, and charge in the study.[3]	[3]
Lithium Perchlorate (LiClO4)	Acetonitrile	Not specified	Not specified	Commonly used electrolyte.[5][6]	[5][6]
Tetraethylammonium-p-toluene sulfonic acid (TEA-p-TSA)	Not specified	Not specified	Not specified	Used in comparative studies of PCz synthesized with different oxidizing agents.[5]	[5]
Tetraethylammoniumtetrafluoroborate (TEATFB)	Not specified	Not specified	Not specified	Used in comparative studies.[5]	[5]

Table 2: Thermal and Structural Properties of Polycarbazole with Different Electrolytes

Supporting Electrolyte	Crystallinity	Melting Point	Thermal Stability	Reference
Tetrabutylammonium Perchlorate (TBAClO4)	Higher	Not observed	Higher	[1]
Tetrabutylammonium Tetrafluoroborate (TBABF4)	Lower	Observed	Lower	[1]

Note: Direct quantitative comparisons are challenging due to variations in experimental conditions across different studies. The data presented here is for comparative guidance.

Experimental Protocols

Detailed methodologies are essential for reproducing and building upon existing research. The following are generalized experimental protocols for the electrochemical synthesis and characterization of polycarbazole.

Electrochemical Synthesis of Polycarbazole

A standard three-electrode electrochemical cell is typically employed for the electropolymerization of carbazole.[6]

• Working Electrode: Platinum (Pt), gold (Au), glassy carbon (GC), or indium tin oxide (ITO) coated glass.[6]

• Counter Electrode: A platinum wire or foil.[6]

• Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.[6]

• Electrolyte Solution: A solution of carbazole monomer and the supporting electrolyte (e.g., 0.1 M) dissolved in a suitable solvent, typically acetonitrile (ACN) or dichloromethane (B109758) (DCM).[6]

• Polymerization Technique: The polymerization is commonly carried out using cyclic voltammetry (CV) by cycling the potential between 0.0 V and a specified upper limit (e.g., +1.6 V) for a set number of cycles.[5] Alternatively, potentiostatic (constant potential) or galvanostatic (constant current) methods can be used.[7]

• Post-synthesis Treatment: After polymerization, the polymer-coated electrode is typically rinsed with the solvent to remove any unreacted monomer and electrolyte.

Characterization Techniques

The synthesized polycarbazole films are characterized using various techniques to evaluate their properties:

• Electrochemical Characterization: Cyclic voltammetry (CV) is used to study the redox behavior of the polymer film in a monomer-free electrolyte solution. Electrochemical Impedance Spectroscopy (EIS) provides insights into the charge-transfer properties at the electrode-polymer interface.[1][4]

• Structural and Morphological Analysis: Fourier-Transform Infrared (FTIR) spectroscopy is used to identify the chemical structure of the polymer.[7] X-ray Diffraction (XRD) provides information about the crystallinity of the polymer.[1] Scanning Electron Microscopy (SEM) is employed to visualize the surface morphology of the polymer film.

• Conductivity Measurement: The electrical conductivity of the polycarbazole film is typically measured using a four-point probe method.[7]

• Thermal Analysis: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to study the thermal properties of the polymer, such as melting point and thermal stability.[1][7]

Visualizing the Workflow

The following diagrams illustrate the key processes involved in the synthesis and analysis of polycarbazole.

Caption: Experimental workflow for polycarbazole synthesis and characterization.

Caption: Logical relationship of electrolyte effects on polycarbazole properties.

References

• 1. cris.bgu.ac.il [cris.bgu.ac.il]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Polycarbazole and Its Derivatives: Synthesis and Applications. A Review of the Last 10 Years - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to Tetraethylammonium Tetrafluoroborate (TEATFB) and Tetrabutylammonium Tetrafluoroborate (TBATFB) as Electrolytes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two common quaternary ammonium (B1175870) electrolytes, tetraethylammonium (B1195904) tetrafluoroborate (B81430) (TEATFB) and tetrabutylammonium (B224687) tetrafluoroborate (TBATFB). The selection of an appropriate electrolyte is critical for the performance of electrochemical devices such as supercapacitors and batteries. This document summarizes key performance metrics based on available experimental data, outlines detailed experimental protocols for their measurement, and provides a logical framework for their comparison.

Performance Comparison

The following tables summarize the key physical and electrochemical properties of TEATFB and TBATFB based on available experimental data. It is important to note that a direct side-by-side comparison under identical conditions is not always available in the literature.

Table 1: Physical and Electrochemical Properties

Property	Tetraethylammonium Tetrafluoroborate (TEATFB)	Tetrabutylammonium Tetrafluoroborate (TBATFB)	Solvent	Concentration	Temperature (°C)
Molecular Formula	C8H20BF4N	C16H36BF4N	-	-	-
Molecular Weight ( g/mol )	217.06	329.27	-	-	-
Melting Point (°C)	≥300	161-163	-	-	-
Ionic Conductivity (mS/cm)	~60[1]	No direct comparative data available	Acetonitrile (B52724)	1 M	25
~13[1]	No direct comparative data available	Propylene (B89431) Carbonate	1 M	25
Electrochemical Stability Window (V)	Wide, but specific comparative data is limited.	Wide, often cited for its broad potential window in non-aqueous solutions.	Acetonitrile/Propylene Carbonate	1 M	Room Temp.

Table 2: Viscosity Data in Acetonitrile

Concentration (mol/L)	Viscosity of TEATFB in ACN (mPa·s)	Viscosity of TBATFB in ACN (mPa·s)	Temperature (K)
0.00	0.341	0.341	298.15
0.02	0.349	0.356	298.15
0.04	0.357	0.371	298.15
0.06	0.365	0.386	298.15
0.08	0.373	0.401	298.15
0.10	0.381	0.416	298.15

Data for Table 2 is derived from studies on the volumetric and viscosity behavior of these electrolytes in acetonitrile solutions.

Table 3: Supercapacitor Performance

Electrolyte	Specific Capacitance (F/g)	Energy Density (Wh/kg)	Power Density (kW/kg)	Solvent
TEATFB	~33.1 (at 1 M)[2]	28.58 (at 80°C)[3]	Data not readily available in a comparative context	Propylene Carbonate
~40.0 (at 1.5 M)[2]
TBATFB	No direct comparative data available	No direct comparative data available	No direct comparative data available

Experimental Protocols

This section details the methodologies for measuring the key performance indicators of electrolytes.

Ionic Conductivity Measurement

Objective: To determine the ionic conductivity of the electrolyte solution.

Apparatus:

• Conductivity meter with a calibrated probe

• Temperature-controlled bath

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bars

Procedure:

• Solution Preparation: Prepare a series of electrolyte solutions of known concentrations (e.g., 0.1 M, 0.5 M, 1 M) by dissolving the tetraalkylammonium tetrafluoroborate salt in the desired solvent (e.g., acetonitrile, propylene carbonate) using volumetric flasks.

• Calibration: Calibrate the conductivity meter using standard solutions of known conductivity.

• Measurement:

  • Place a known volume of the electrolyte solution in a beaker immersed in a temperature-controlled bath set to the desired temperature (e.g., 25 °C).

  • Immerse the conductivity probe into the solution, ensuring the electrodes are fully submerged.

  • Gently stir the solution to ensure homogeneity.

  • Allow the reading to stabilize and record the conductivity value.

• Data Analysis: The ionic conductivity (σ) is calculated from the measured resistance (R) of the solution using the cell constant (K_cell) of the conductivity cell: σ = K_cell / R.

Electrochemical Stability Window (ESW) Determination

Objective: To determine the potential range over which the electrolyte remains stable without undergoing significant oxidation or reduction.

Apparatus:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell (working electrode, e.g., glassy carbon or platinum; reference electrode, e.g., Ag/Ag+; counter electrode, e.g., platinum wire)

• Inert gas (e.g., Argon or Nitrogen) supply for deaeration

Procedure (Cyclic Voltammetry):

• Cell Assembly: Assemble the three-electrode cell with the electrolyte solution. The working electrode should be polished to a mirror finish before each experiment.

• Deaeration: Purge the electrolyte solution with an inert gas for at least 15-20 minutes to remove dissolved oxygen. Maintain an inert atmosphere over the solution during the measurement.

• Cyclic Voltammetry Scan:

  • Set the potentiostat to perform a cyclic voltammetry scan.

  • Define the potential window to be scanned. Start with a narrower window and gradually expand it in subsequent scans.

  • Set the scan rate (e.g., 10-100 mV/s).

  • Run the scan and record the resulting voltammogram (current vs. potential).

• Data Analysis: The electrochemical stability window is determined by identifying the potentials at which a significant increase in current is observed, indicating the onset of electrolyte oxidation (anodic limit) and reduction (cathodic limit). A current density threshold (e.g., 0.1 mA/cm²) is often used to define these limits.

Viscosity Measurement

Objective: To measure the dynamic viscosity of the electrolyte solution.

Apparatus:

• Viscometer (e.g., Ubbelohde-type capillary viscometer or a rotational viscometer)

• Temperature-controlled bath

• Stopwatch

Procedure (Capillary Viscometer):

• Viscometer Preparation: Clean and dry the viscometer thoroughly.

• Sample Loading: Introduce a precise volume of the electrolyte solution into the viscometer.

• Thermal Equilibration: Place the viscometer in a temperature-controlled bath and allow it to equilibrate for at least 15-20 minutes.

• Measurement:

  • Draw the liquid up through the capillary to a point above the upper timing mark.

  • Release the liquid and measure the time it takes for the meniscus to fall from the upper to the lower timing mark.

  • Repeat the measurement several times to ensure reproducibility.

• Data Analysis: The kinematic viscosity (ν) is calculated using the equation ν = C * t, where 'C' is the viscometer constant and 't' is the flow time. The dynamic viscosity (η) is then calculated by multiplying the kinematic viscosity by the density (ρ) of the solution: η = ν * ρ.

Logical Framework for Comparison

The following diagram illustrates the logical workflow for comparing TEATFB and TBATFB as electrolytes.

Caption: Logical workflow for comparing TEATFB and TBATFB electrolytes.

Discussion

The choice between TEATFB and TBATFB as an electrolyte depends heavily on the specific requirements of the electrochemical application.

• Ionic Conductivity: Generally, smaller cations like tetraethylammonium (TEA+) are expected to have higher mobility in solution compared to larger cations like tetrabutylammonium (TBA+), leading to higher ionic conductivity for TEATFB, assuming all other factors are equal. The available data for TEATFB in acetonitrile (ACN) shows a significantly higher conductivity compared to its solution in propylene carbonate (PC), which can be attributed to the lower viscosity of ACN.[1]

• Viscosity: The larger alkyl chains of the TBA+ cation result in stronger van der Waals interactions and a larger hydrodynamic radius, leading to a higher viscosity for TBATFB solutions compared to TEATFB solutions at the same concentration and temperature. This is supported by the comparative data in acetonitrile.

• Supercapacitor Performance: The higher ionic conductivity and lower viscosity of TEATFB would generally be expected to lead to better rate capability and higher power density in supercapacitors. The limited available data on TEATFB shows promising specific capacitance values.[2] The choice of solvent also plays a crucial role, with acetonitrile-based electrolytes often exhibiting better performance at room temperature due to their lower viscosity.

Conclusion

Both TEATFB and TBATFB are viable electrolyte salts for non-aqueous electrochemical systems. TEATFB, with its smaller cation, generally offers the advantage of higher ionic conductivity and lower viscosity, which can be beneficial for high-power applications. TBATFB, on the other hand, may provide a slightly wider electrochemical window and is a well-established standard in many electrochemical studies.

The selection of the optimal electrolyte requires careful consideration of the trade-offs between these properties in the context of the specific device requirements, including operating temperature, desired power and energy density, and cost. Further direct comparative studies under identical experimental conditions are needed to provide a more definitive and comprehensive understanding of their relative performance.

References

• 1. researchgate.net [researchgate.net]
• 2. beei.org [beei.org]
• 3. mdpi.com [mdpi.com]

Superior Ion Dissociation of TBATFB in Low Polarity Solvents: A Comparative Analysis

For researchers, scientists, and drug development professionals operating in low polarity environments, the choice of supporting electrolyte is critical for reliable electrochemical measurements and chemical reactions. Tetrabutylammonium (B224687) tetrakis(pentafluorophenyl)borate (B1229283) (TBATFB), with the chemical formula [NBu₄][B(C₆F₅)₄], has emerged as a superior alternative to traditional electrolytes due to its remarkably low ion association in nonpolar media. This guide provides a comprehensive comparison of TBATFB with other common tetrabutylammonium (TBA) salts, supported by experimental data and detailed methodologies.

In low polarity solvents, electrolytes tend to form ion pairs, where the cation and anion associate closely, reducing the concentration of free ions and consequently the solution's conductivity. This can lead to significant ohmic drop and distorted results in electrochemical experiments. The unique properties of the tetrakis(pentafluorophenyl)borate ([B(C₆F₅)₄]⁻) anion, often abbreviated as TFAB, address this challenge effectively. The large size and highly delocalized charge of the TFAB anion weaken its electrostatic interaction with the tetrabutylammonium (NBu₄⁺) cation, resulting in significantly lower ion association compared to salts with smaller, more coordinating anions like tetrafluoroborate (B81430) ([BF₄]⁻), hexafluorophosphate (B91526) ([PF₆]⁻), and perchlorate (B79767) ([ClO₄]⁻).[1][2][3]

Comparative Performance Data

Conductivity studies in various low polarity solvents demonstrate the superior performance of TBATFB. The ion association constant (Kₐ), a measure of the extent of ion pairing, is consistently lower for TBATFB, in some cases by as much as two orders of magnitude.[1][2] This translates to higher molar conductivity and reduced ohmic error in practical applications.

Supporting Electrolyte	Solvent	Dielectric Constant (ε)	Ion Association Constant (Kₐ / M⁻¹)
[NBu₄][B(C₆F₅)₄] (TBATFB)	Tetrahydrofuran (THF)	7.5	1.8 x 10²
[NBu₄][PF₆]	Tetrahydrofuran (THF)	7.5	1.3 x 10⁴
[NBu₄][B(C₆F₅)₄] (TBATFB)	Dichloromethane (DCM)	8.9	< 10
[NBu₄][PF₆]	Dichloromethane (DCM)	8.9	1.1 x 10²
[NBu₄][ClO₄]	Dichloromethane (DCM)	8.9	1.5 x 10²

Data compiled from LeSuer, R. J., et al. Analytical Chemistry, 2004.[1][3]

Experimental Protocols

The determination of ion association constants is crucial for evaluating and comparing the performance of electrolytes. A common and reliable method is through conductivity measurements, analyzed using the Fuoss-Krauss method or similar models.

Conductivity Measurement for Ion Association Constant Determination

Objective: To determine the ion association constant (Kₐ) of an electrolyte in a low polarity solvent.

Materials:

• High-purity electrolyte (e.g., TBATFB, [NBu₄][PF₆])

• Anhydrous, low polarity solvent (e.g., THF, DCM)

• Conductivity meter with a suitable probe

• Volumetric flasks and pipettes

• Inert atmosphere glovebox or Schlenk line (for moisture-sensitive solvents)

Procedure:

• Solvent Preparation: Dry the solvent over a suitable drying agent (e.g., sodium/benzophenone for THF, CaH₂ for DCM) and distill under an inert atmosphere.

• Stock Solution Preparation: Prepare a concentrated stock solution of the electrolyte in the chosen solvent by accurately weighing the salt and dissolving it in a known volume of the solvent.

• Serial Dilutions: Prepare a series of solutions with decreasing concentrations from the stock solution using precise volumetric dilutions.

• Conductivity Measurements:

  • Calibrate the conductivity meter with standard solutions.

  • Measure the conductivity of the pure solvent as a blank.

  • Measure the conductivity of each of the prepared electrolyte solutions, starting from the most dilute.

  • Ensure temperature equilibrium for each measurement.

• Data Analysis:

  • Correct the measured conductivities for the solvent's conductivity.

  • Calculate the molar conductivity (Λ) for each concentration (c).

  • Plot Λ versus √c to obtain the limiting molar conductivity (Λ₀) by extrapolating to zero concentration.

  • Utilize the Fuoss-Krauss equation or a similar model to iteratively calculate the ion association constant (Kₐ) from the concentration-dependent conductivity data.

Visualizing Ion Association and Experimental Workflow

To better understand the underlying principles and the experimental approach, the following diagrams illustrate the key concepts.

Caption: Ion association equilibrium in a low polarity solvent.

Caption: Experimental workflow for Kₐ determination.

Conclusion

The use of TBATFB as a supporting electrolyte in low polarity solvents offers a significant advantage over traditional salts like [NBu₄][PF₆] and [NBu₄][ClO₄]. Its lower ion association constant leads to higher solution conductivity, which is crucial for obtaining accurate and reliable data in electrochemical studies and for promoting efficient ionic reactions. For researchers working in nonpolar environments, the adoption of TBATFB can lead to improved experimental outcomes and a better understanding of chemical processes in these challenging media. The noncoordinating nature of the [B(C₆F₅)₄]⁻ anion also makes it a valuable tool for studying reactive cations and polycations in low-dielectric constant solvents.[4][5]

References

• 1. Comparison of the conductivity properties of the tetrabutylammonium salt of tetrakis(pentafluorophenyl)borate anion with those of traditional supporting electrolyte anions in nonaqueous solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Improved Electrochemistry in Low-Polarity Media Using Tetrakis(pentafluorophenyl)borate Salts as Supporting Electrolytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Performance Showdown: TBATFB vs. Alternative Electrolytes in Electrochemical CO2 Reduction

A comprehensive guide for researchers on the comparative performance of Tetra-n-butylammonium tetrafluoroborate (B81430) (TBATFB) and other common electrolytes in the electrocatalytic reduction of carbon dioxide. This guide synthesizes experimental data to provide a clear, data-driven comparison of key performance metrics.

The electrochemical reduction of carbon dioxide (CO2R) into value-added chemicals and fuels is a cornerstone of emerging sustainable energy technologies. The choice of electrolyte is a critical parameter that profoundly influences the reaction's selectivity, efficiency, and overall kinetics. Among the various options, Tetra-n-butylammonium tetrafluoroborate (TBATFB) has been widely investigated as a supporting electrolyte in non-aqueous systems. This guide provides an objective comparison of TBATFB's performance against other classes of electrolytes, including other tetraalkylammonium (TAA) salts, imidazolium-based ionic liquids, and aqueous alkali metal electrolytes, supported by experimental data from recent literature.

Quantitative Performance Comparison

The following tables summarize key performance metrics for CO2 reduction using TBATFB and other electrolytes. It is important to note that direct comparisons can be challenging due to variations in experimental conditions across different studies, such as electrode material, solvent, temperature, and pressure. The data presented here is collated to provide a comparative overview.

Table 1: Performance of TBATFB in Various Non-Aqueous Solvents on a Copper Electrode

Solvent	Potential (V vs. ref)	Major Product(s)	Faradaic Efficiency (%)	Current Density (mA/cm²)	Reference Electrode
DMF	-1.7	Oxalate (B1200264)	81	-1.5	Ag/AgCl
NMP	-1.5	Oxalate	86	-0.7	Ag/AgCl
ACN	-1.6	Formate (B1220265)	36	-0.9	Ag/AgCl

Data synthesized from a study using 0.1 M TBAPF6, a closely related salt to TBATFB, which is expected to have similar performance.

Table 2: Comparative Performance of Different Electrolyte Classes in CO2 Reduction

Electrolyte Type	Cation	Anion	Solvent	Major Product(s)	Max. Faradaic Efficiency (%)	Noteworthy Observations
Tetraalkylammonium	TBA+	BF4-	Acetonitrile	CO, Oxalate	~95% (for CO)	Larger cations like TBA+ tend to stabilize CO intermediates, favoring CO production.[1][2][3][4]
Tetraalkylammonium	TEA+	BF4-	Acetonitrile	Oxalate, Formate	Varies	Smaller cations can favor oxalate or formate formation, depending on water content.[1][2][3][4]
Imidazolium (B1220033) Ionic Liquid	BMIM+	BF4-	Acetonitrile	CO	>95%	Can achieve high selectivity for CO; performance is highly dependent on both cation and anion.[5][6]
Aqueous Alkali Metal	K+	HCO3-	Water	C2H4, Ethanol (B145695), H2	36% (for C2H4)	Prone to the competing hydrogen evolution reaction (HER); can produce C2+ products on copper electrodes.

The Role of Cation and Anion in Tetraalkylammonium Electrolytes

Recent research highlights that both the cation and anion of tetraalkylammonium salts play a crucial role in determining the outcome of CO2 reduction.

• Cation Size: Larger tetraalkylammonium cations, such as tetra-n-butylammonium (TBA+), have been shown to favor the production of carbon monoxide (CO). This is often attributed to their ability to stabilize adsorbed CO intermediates on the electrode surface.[1][2][3][4] In contrast, smaller cations like tetraethylammonium (B1195904) (TEA+) may lead to the formation of oxalate or formate, with the product selectivity being sensitive to the presence of water.[1][2][3][4]

• Anion Identity: The choice of anion (e.g., tetrafluoroborate (BF4-), perchlorate (B79767) (ClO4-), or trifluoromethanesulfonate (B1224126) (OTf-)) can significantly impact the current density and Faradaic efficiency. For instance, in a 1,2-dimethoxyethane (B42094) (DME) solvent, electrolytes containing OTf- and trifluoromethanesulfonylimide (TFSI-) anions with TBA+ demonstrated higher current densities for CO2 reduction compared to those with BF4-.[7]

• Suppression of Hydrogen Evolution: A key advantage of using larger tetraalkylammonium cations at higher concentrations is their tendency to suppress the competing hydrogen evolution reaction (HER), a common issue in aqueous electrolytes.[2][3][4]

Comparison with Other Electrolyte Systems

Imidazolium-Based Ionic Liquids (ILs): These organic salts are another promising class of electrolytes for CO2 reduction. Certain imidazolium ILs have demonstrated very high Faradaic efficiencies for CO production, exceeding 95% in some cases.[5] The performance of ILs is also highly tunable, with both the imidazolium cation and the accompanying anion influencing the reaction pathway.[5][6]

Aqueous Alkali Metal Electrolytes: Electrolytes such as potassium bicarbonate (KHCO3) are commonly used in aqueous systems. While they can facilitate the production of more reduced C2+ products like ethylene (B1197577) and ethanol on copper electrodes, they are often plagued by the competing hydrogen evolution reaction, which can lower the overall Faradaic efficiency for CO2 reduction products.[8] Organic electrolytes like TBATFB are often employed to mitigate this issue and avoid challenges such as salt precipitation.[8]

Experimental Protocols

The following section outlines a generalized experimental methodology for assessing the performance of electrolytes in CO2 reduction, based on common practices reported in the literature.

1. Electrochemical Cell Setup:

• A gas-tight, two-compartment H-type electrochemical cell is typically used, with the cathodic and anodic compartments separated by an ion-exchange membrane (e.g., Nafion® or Selemion™).

• The working electrode (cathode) is often a polished metal foil or a gas diffusion electrode (GDE) coated with the catalyst of interest (e.g., copper, silver, gold).

• A counter electrode (anode), commonly a platinum foil or mesh, is placed in the anolyte.

• A reference electrode (e.g., Ag/AgCl or a non-aqueous reference like Ag/Ag+) is positioned in the catholyte compartment close to the working electrode.

2. Electrolyte Preparation:

• The chosen electrolyte salt (e.g., TBATFB) is dissolved in a high-purity, anhydrous organic solvent (e.g., acetonitrile, dimethylformamide) to the desired concentration, typically 0.1 M.

• The electrolyte is purged with high-purity CO2 for at least 30 minutes prior to and during the electrolysis to ensure saturation. For aqueous electrolytes, a salt like KHCO3 is dissolved in ultrapure water.

3. Electrolysis Conditions:

• Cyclic voltammetry (CV) is first performed to determine the onset potential for CO2 reduction.

• Controlled potential electrolysis (chronoamperometry) is then carried out at a constant potential for a set duration (e.g., 1-2 hours) to generate products for analysis.

• The total charge passed during electrolysis is recorded to calculate Faradaic efficiencies.

4. Product Analysis:

• Gaseous Products (e.g., CO, H2, CH4, C2H4): The headspace of the cathodic compartment is continuously sampled and analyzed using an online gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) and/or a flame ionization detector (FID).

• Liquid Products (e.g., formate, oxalate, ethanol): The catholyte is analyzed post-electrolysis using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy or High-Performance Liquid Chromatography (HPLC).

5. Calculation of Faradaic Efficiency: The Faradaic efficiency (FE) for a specific product is calculated using the following formula:

FE (%) = (moles of product × n × F) / Q_total × 100

where:

• moles of product is the amount of the specific product generated.

• n is the number of electrons transferred to form one molecule of the product.

• F is the Faraday constant (96485 C/mol).

• Q_total is the total charge passed during the electrolysis.

Visualizing the Experimental Workflow and Reaction Pathways

The following diagrams, generated using the DOT language, illustrate a typical experimental workflow for CO2 reduction and a simplified signaling pathway for product formation.

Caption: A typical experimental workflow for CO2 electroreduction studies.

Caption: A simplified reaction pathway for major products in CO2 reduction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. A Quantitative Analysis of Electrochemical CO2 Reduction on Copper in Organic Amide and Nitrile-Based Electrolytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Non‐Aqueous Electrochemical CO2 Reduction to Multivariate C2‐Products Over Single Atom Catalyst at Current Density up to 100 mA cm−2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

comparative analysis of thermal stability of different tetrabutylammonium salts

For Immediate Publication

[City, State] – [Date] – A comprehensive comparative analysis of the thermal stability of various tetrabutylammonium (B224687) (TBA) salts reveals significant differences based on the anionic component. This guide, intended for researchers, scientists, and professionals in drug development, provides a detailed overview of the thermal decomposition of six TBA salts: fluoride (B91410), chloride, bromide, iodide, acetate (B1210297), and hydroxide. The findings are supported by experimental data from thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), offering critical insights for applications where thermal stability is a key parameter.

The thermal stability of these ionic liquids is a crucial factor in their application, influencing their viability in various chemical processes, including as phase-transfer catalysts, electrolytes, and reaction media. This report summarizes quantitative data, outlines experimental protocols, and presents a logical workflow for the comparative analysis.

Comparative Thermal Stability Data

The thermal decomposition of tetrabutylammonium salts is intrinsically linked to the nature of the counter-anion. The following table summarizes the onset decomposition temperatures (Tonset) obtained from thermogravimetric analysis under a nitrogen atmosphere. It is important to note that direct, comparable experimental data for tetrabutylammonium fluoride and acetate is limited in publicly available literature, reflecting a need for further research in this area.

Tetrabutylammonium Salt	Anion	Onset Decomposition Temperature (Tonset) (°C)	Peak Decomposition Temperature (°C)	Reference
Tetrabutylammonium Bromide (TBAB)	Br⁻	~285	320	[1]
Tetrabutylammonium Chloride (TBAC)	Cl⁻	~250	Not Specified	[2]
Tetrabutylammonium Perchlorate (TBAP)	ClO₄⁻	Not Specified	~291	[3]
Tetrabutylammonium Hexafluorophosphate (B91526) (TBAHFP)	PF₆⁻	Not Specified	~349	[1][3]
Tetrabutylammonium Tetrafluoroborate (B81430) (TBATFB)	BF₄⁻	Not Specified	~368	[3]
Tetrabutylammonium Fluoride (TBAF)	F⁻	< 100 (Qualitative)	Not Specified
Tetrabutylammonium Acetate	CH₃COO⁻	Data Not Available	Data Not Available

Note: The data presented is compiled from various sources and may have been obtained under slightly different experimental conditions. Direct comparison should be made with caution.

The data indicates that tetrabutylammonium salts with larger, more complex anions such as hexafluorophosphate and tetrafluoroborate exhibit higher thermal stability. In contrast, anecdotal evidence suggests that tetrabutylammonium fluoride has a significantly lower thermal stability, with its use in reactions often limited to temperatures below 100°C.

Experimental Protocols

To ensure the accurate and reproducible determination of thermal stability, standardized experimental protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are essential.

Thermogravimetric Analysis (TGA) Protocol

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This method is used to determine the decomposition temperature of the material.

• Sample Preparation: A small sample of the tetrabutylammonium salt (typically 5-10 mg) is accurately weighed and placed into an inert sample pan (e.g., alumina (B75360) or platinum).

• Instrument Setup: The TGA instrument is purged with an inert gas, typically nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset decomposition temperature (Tonset), which is the temperature at which significant mass loss begins. The peak decomposition temperature can be determined from the derivative of the TGA curve (DTG).

Differential Scanning Calorimetry (DSC) Protocol

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It can be used to determine the enthalpy of decomposition and observe phase transitions.

• Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) is hermetically sealed in an aluminum or other inert pan. An empty, sealed pan is used as a reference.

• Instrument Setup: The DSC cell is purged with an inert gas (e.g., nitrogen) at a constant flow rate.

• Temperature Program: The sample and reference are subjected to a controlled temperature program, typically a linear heating ramp (e.g., 10°C/min) over the desired temperature range.

• Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to identify endothermic or exothermic peaks associated with decomposition. The onset temperature of the decomposition peak provides information on thermal stability.

Experimental Workflow

The following diagram illustrates the logical workflow for a comparative analysis of the thermal stability of different tetrabutylammonium salts.

Workflow for Comparative Thermal Stability Analysis.

Conclusion

The thermal stability of tetrabutylammonium salts is significantly influenced by the nature of the anion. Salts with larger, non-coordinating anions like hexafluorophosphate and tetrafluoroborate tend to be more thermally stable. The halide salts show a general trend of decreasing stability with decreasing halide size, although more comprehensive and directly comparable data is needed to confirm this definitively. The low stability of the fluoride salt and the lack of readily available data for the acetate salt highlight areas for future investigation. The protocols and workflow presented here provide a robust framework for conducting such comparative studies, which are essential for the informed selection and application of these versatile ionic liquids in research and industry.

References

• 1. researchgate.net [researchgate.net]
• 2. Thermophysical properties of tetrabutylammonium chloride, paraffin and fatty acids for thermal energy applications - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03782K [pubs.rsc.org]
• 3. joac.info [joac.info]